4(1H)-Pyrimidinone, 2-amino- (9CI)

• CAS No.: 176772-97-7
• Molecular Formula: C4H5N3O

Description

4(1H)-Pyrimidinone, 2-amino- (9CI) is a useful research compound. Its molecular formula is C4H5N3O. The purity is usually 95%.
BenchChem offers high-quality 4(1H)-Pyrimidinone, 2-amino- (9CI) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4(1H)-Pyrimidinone, 2-amino- (9CI) including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Physicochemical Properties of 2-Amino-4(1H)-Pyrimidinone: A Definitive Guide for Synthetic Biology and Drug Development

Executive Summary

2-Amino-4(1H)-pyrimidinone (IUPAC: 2-amino-3H-pyrimidin-4-one), widely known in the literature as isocytosine or 2-aminouracil, is a critical structural isomer of the canonical nucleobase cytosine[1]. While cytosine is a fundamental building block of terrestrial biology, the unique physicochemical properties of isocytosine have positioned it as a cornerstone molecule in synthetic biology and advanced pharmacophore design. This whitepaper provides an in-depth technical analysis of its thermodynamic behavior, tautomeric equilibria, and laboratory workflows, designed specifically for researchers engineering expanded genetic systems (such as hachimoji DNA/RNA) and novel therapeutics[2],[3].

Core Physicochemical Profile

The utility of 2-amino-4(1H)-pyrimidinone stems from its highly specific thermodynamic and solubility profile. Because it serves as an intermediate for chemical modifications of base and sugar moieties, understanding its baseline physical properties is non-negotiable for downstream synthesis[4].

Below is a consolidated table of its experimentally verified and computed physicochemical properties:

Property	Value	Method / Condition
Molecular Formula	C₄H₅N₃O	Computed[1]
Molecular Weight	111.10 g/mol	Standard Atomic Weights[1]
Melting Point	275 °C	Experimental[4]
Boiling Point	252.7 °C	At 760 mmHg[4]
Density	1.55 g/cm³	Standard Conditions[4]
Vapor Pressure	0.019 mmHg	At 25 °C[4]
pKa	~9.59	Predicted / Potentiometric[4]
Solubility	Soluble in DMF, DMSO, hot water, AcOH	Qualitative[5]
Appearance	White to off-white crystalline powder	Visual Observation[4]

Mechanistic Insights: Tautomerism and Base Pairing

A defining feature of 2-amino-4(1H)-pyrimidinone is its prototropic tautomerism. The molecule exists in a dynamic equilibrium between its lactam (oxo) and lactim (hydroxy/enol) forms, as well as shifting between N1H and N3H protonation states[6],[7].

The Causality of Tautomeric Control: Why does this equilibrium matter in drug development and synthetic biology? In expanded genetic alphabets—specifically—isocytosine (designated as the synthetic nucleobase 'S') is engineered to pair with isoguanine ('B') via a highly specific triple hydrogen-bond[2].

If the solvent environment or local pH forces isocytosine into its enol (lactim) tautomer, the hydrogen bond donor/acceptor topology is fundamentally inverted. This disruption prevents it from acting as a standard Watson-Crick mimic, leading to duplex destabilization and replication errors. The molecule's pKa of ~9.59 ensures that at physiological pH (7.4), it remains predominantly in its neutral, base-pairing-competent state[4].

Logical flow of solvent-dependent tautomeric equilibrium of isocytosine and its impact on base pairing.

Self-Validating Experimental Workflows

To ensure scientific integrity, the synthesis and characterization of 2-amino-4(1H)-pyrimidinone must operate as a closed, self-validating loop. The following protocols detail the synthesis of the molecule and the immediate orthogonal validation of its structural state.

Protocol 1: In Situ Condensation Synthesis of Isocytosine

Objective: To synthesize high-purity isocytosine while bypassing the thermodynamic instability of the standard C3 precursor. Causality: Historically, synthesis required 3-oxopropanoic acid. However, this C3 component is highly unstable and cannot be stored[2]. By substituting it with in the presence of concentrated sulfuric acid, we drive an in situ decarbonylation. The elimination of carbon monoxide and water generates the reactive 3-oxopropanoic acid directly in the presence of guanidine, forcing an immediate condensation reaction before the precursor can decompose.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 1.0 eq of guanidine hydrochloride in concentrated H₂SO₄. Critical: Perform this in an ice bath to prevent exothermic charring of the organic components.

• Precursor Activation: Slowly add 1.05 eq of malic acid to the acidic guanidine solution. The H₂SO₄ acts as both the solvent and the dehydrating agent, initiating the decarbonylation.

• Condensation Reaction: Gradually heat the reaction vessel to 100 °C. The in situ generated 3-oxopropanoic acid undergoes a double condensation reaction with guanidine, eliminating two molecules of water[2].

• Precipitation: Cool the mixture to room temperature and pour it over crushed ice. Cautiously neutralize the solution with ammonium hydroxide until isocytosine precipitates as a white to off-white powder.

• Isolation: Filter the precipitate under vacuum and recrystallize from hot water to achieve >98% purity[8].

Protocol 2: Spectroscopic Validation of Tautomeric States

Objective: To quantify the lactam-lactim equilibrium ratio across varying dielectric environments. Causality: Because the tautomeric state dictates the molecule's utility as an active pharmaceutical ingredient (API) or synthetic nucleobase, we must validate that the isolated powder behaves predictably in solution.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the purified isocytosine in two contrasting solvents: D₂O (simulating an aqueous physiological environment) and DMSO-d6 (polar aprotic environment) at 50 mg/mL[9].

• UV-Vis Spectroscopy: Scan the samples from 200–400 nm. A shift in the absorption maximum (λmax) validates the dominant tautomer as a function of the solvent's dielectric constant.

• ¹H-NMR Analysis: Monitor the N-H and O-H proton signals. The presence of a broad singlet downfield (>10 ppm in DMSO-d6) confirms the lactam N-H form. The disappearance of this peak and the emergence of an O-H signal indicates a shift toward the lactim tautomer.

Step-by-step experimental workflow for the synthesis, isolation, and validation of isocytosine.

Applications in Advanced Therapeutics

Beyond its role as the 'S' nucleobase in hachimoji RNA, the 2-amino-4(1H)-pyrimidinone scaffold is heavily utilized in small-molecule drug discovery.

Xanthine Oxidase Inhibitors: Structure-activity relationship (SAR) studies have identified the isocytosine scaffold as a highly potent backbone for [1],[3]. By leveraging the predictable hydrogen-bonding face of the lactam tautomer, medicinal chemists have successfully optimized isocytosine derivatives to achieve low-nanomolar inhibition of xanthine oxidase. This mechanism is critical for the management of hyperuricemia and gout, proving that the precise physicochemical tuning of this molecule has direct, life-saving clinical applications.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 66950, Isocytosine." PubChem, [Link]

• LookChem. "Isocytosine (CAS 108-53-2) Chemical Properties, Safety Data, and Applications." LookChem, [Link]

• Wikipedia Contributors. "Isocytosine." Wikipedia, The Free Encyclopedia, [Link]

• Chemsrc. "Isocytosine | CAS#:108-53-2 | Physical Properties and Biological Activity." Chemsrc, [Link]

Sources

• 1. Isocytosine | C4H5N3O | CID 66950 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isocytosine - Wikipedia [en.wikipedia.org]
• 3. Isocytosine | CAS#:108-53-2 | Chemsrc [chemsrc.com]
• 4. lookchem.com [lookchem.com]
• 5. Thermo Scientific Chemicals Isocytosine, 99% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.be]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. epublications.vu.lt [epublications.vu.lt]
• 8. Pyrimidines And Derivatives | Fisher Scientific [fishersci.be]
• 9. Isocytosine, 99% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

2-Amino-4(1H)-pyrimidinone (Isocytosine): Tautomerism, Thermodynamic Stability, and Methodological Validation

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

Isocytosine, formally known as 2-amino-4(1H)-pyrimidinone or 2-amino-4-hydroxypyrimidine, is a structural isomer of the canonical nucleobase cytosine. It plays a foundational role in supramolecular chemistry, the expansion of the genetic alphabet, and the design of novel nucleoside-analog therapeutics. However, its utility is heavily dictated by its complex tautomeric equilibrium. This whitepaper provides an in-depth mechanistic analysis of isocytosine tautomerism, synthesizes thermodynamic data, and establishes self-validating experimental protocols for tautomer isolation and quantification.

Mechanistic Foundations of Tautomeric Equilibria

The structural versatility of isocytosine stems from its ability to undergo rapid lactam-lactim (oxo-hydroxy) and amino-imino proton transfers. The tautomeric landscape is highly sensitive to the dielectric constant of the surrounding medium, resulting in three primary tautomers:

• 3H-Ketoamino (2,3-I): This is the most thermodynamically stable form in polar solvents. The high dielectric constant of solvents like water or DMSO stabilizes the large dipole moment of the ketoamino structure[1].

• 1H-Ketoamino (1,2-I): In the solid state, the 1H-ketoamino and 3H-ketoamino forms coexist in a strict 1:1 ratio, forming a highly stable, hydrogen-bonded dimer network[1].

• Enol-amino (Hydroxy-amino): In the gas phase or non-polar environments, the lack of solvent dielectric shielding makes electrostatic repulsion the dominant destabilizing factor. Consequently, the less polar enol-amino form becomes the most stable tautomer[2].

Caption: Tautomeric equilibrium network of 2-amino-4(1H)-pyrimidinone across different environments.

Thermodynamic Stability and Computational Insights

Density Functional Theory (DFT) calculations—typically utilizing the B3LYP functional with a 6-311++G(d,p) basis set—provide the theoretical framework that validates empirical observations. The relative energies ( ΔE ) dictate the spontaneous shift in tautomeric populations when transitioning from the gas phase to condensed phases.

As demonstrated in core-level spectroscopy studies by 2[2], the amino-oxo (ketoamino) form is less stable than the amino-hydroxy (enol-amino) form by 2.07 kcal/mol at 425 K in the gas phase.

Quantitative Stability Profile

Tautomeric Form	Primary Environment	Relative Energy ( ΔE )	Dominant Intermolecular Interaction
3H-Ketoamino (2,3-I)	Polar Solvents / Solid	0.0 kcal/mol (Ref)	Strong Watson-Crick H-bonding[3]
1H-Ketoamino (1,2-I)	Solid State (1:1 with 3H)	~ +0.5 to +1.5 kcal/mol	Dimerization / Co-crystallization[1]
Enol-amino (Hydroxy)	Gas Phase / Argon Matrix	-2.07 kcal/mol (at 425 K)	Intramolecular stabilization[2]

Self-Validating Experimental Protocols

To accurately characterize transient tautomeric states, experimental design must account for the rapid kinetics of proton exchange. The following protocols are engineered as self-validating systems to ensure data integrity.

Protocol A: Variable-Temperature 1 H-NMR for Solution-State Tautomerism

Objective: Quantify the 1H-ketoamino and 3H-ketoamino ratio in solution. Causality: At room temperature, rapid proton exchange between the N1 and N3 positions averages the NMR signals. Lowering the temperature crosses the coalescence point, slowing the exchange rate relative to the NMR timescale, thereby resolving distinct tautomeric peaks[1].

• Sample Preparation: Dissolve 10 mM of isocytosine in anhydrous DMSO- d6​ .

  • Causality: Anhydrous conditions are critical; trace water acts as a proton shuttle, artificially accelerating exchange and blurring the spectra.

• Acquisition: Insert the sample into a 500 MHz (or higher) NMR spectrometer. Acquire standard 1 H spectra starting at 298 K, stepping down to 250 K in 10 K increments. Allow 15 minutes of thermal equilibration at each step.

• Self-Validation Check: Integrate the distinct NH peaks at 250 K. The sum of the integrals for the tautomeric protons must equal the total expected exchangeable proton count relative to the non-exchangeable aromatic CH protons. If the integral sum drops, it indicates moisture contamination or sample precipitation, invalidating the run.

Protocol B: Matrix-Isolation FT-IR for Gas-Phase Approximation

Objective: Isolate and verify the enol-amino tautomer. Causality: To study the intrinsic stability of the enol-amino form without the interference of intermolecular hydrogen bonding (which heavily skews equilibrium toward keto forms), the molecule must be isolated in an inert matrix at cryogenic temperatures[2].

• Sublimation: Place solid isocytosine in a Knudsen cell and heat to 425 K under high vacuum ( 10−6 Torr).

  • Causality: Sublimation strips away the solid-state hydrogen-bonding network, forcing the molecule into its gas-phase equilibrium.

• Matrix Deposition: Co-deposit the sublimed vapor with a large excess of argon gas (ratio > 1:1000) onto a CsI window cooled to 15 K using a closed-cycle helium cryostat.

• Self-Validation Check: Acquire the FT-IR spectrum and compare it against DFT-calculated vibrational frequencies. The presence of a sharp O-H stretching band (~3500 cm −1 ) validates the isolation of the enol-amino tautomer. If broad bands appear around 3000-3200 cm −1 , it indicates incomplete isolation (dimerization), requiring the argon-to-sample ratio to be increased.

Caption: Integrated experimental and computational workflow for tautomer validation.

Implications in Drug Development and Supramolecular Chemistry

Understanding the tautomerism of 2-amino-4(1H)-pyrimidinone is not merely an academic exercise; it is a prerequisite for rational drug design.

• Base Pairing & Synthetic Biology: In its 3H-ketoamino form, isocytosine undergoes Watson-Crick base pairing with unnatural isoguanine, and reversed Watson-Crick pairing with natural guanine. This specific tautomeric lock is utilized in structural studies of nucleic acids and the engineering of synthetic biological systems[3].

• Co-Crystallization & Prodrugs: Isocytosine acts as a crucial coformer in pharmaceutical solid-state chemistry. For example, it forms isomorphic and isostructural co-crystals with 5-fluorocytosine (a potent antifungal/anticancer agent). The presence of isocytosine as the 3H-ketoamino tautomer favors the formation of almost-coplanar base pairs through a specific DAA/ADD (Donor-Acceptor-Acceptor) hydrogen-bonding pattern, drastically altering the solubility and stability profile of the active pharmaceutical ingredient (3)[3].

• Prebiotic Chemistry: Furthermore, the photo-stability of these tautomers under UV irradiation provides insights into the abiotic synthesis of nucleobases in extraterrestrial environments, highlighting the robust nature of the pyrimidinone core (4)[4].

References

• Comprehensive Core-Level Study of the Effects of Isomerism, Halogenation, and Methylation on the Tautomeric Equilibrium of Cytosine | The Journal of Physical Chemistry A - ACS Public
• 5-Fluorocytosine/Isocytosine Monohydrate. The First Example of Isomorphic and Isostructural Co-Crystal of Pyrimidine Nucleobases - MDPI.
• Tautomerism of Guanine Analogues - Semantic Scholar / Biomolecules.
• The Photosynthesis and Photo-Stability of Nucleic Acids in Prebiotic Extr

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comprehensive Technical Guide: Physicochemical Profiling of 2-Amino-4(1H)-pyrimidinone (Isocytosine)

Executive Summary & Core Relevance

2-Amino-4(1H)-pyrimidinone , universally known as isocytosine (CAS: 108-53-2), is a non-canonical nucleobase and a structural isomer of cytosine. It plays a foundational role in physical chemical studies of nucleobase tautomerism, metal complex binding, and the synthesis of artificially expanded genetic information systems (AEGIS), such as the Hachimoji DNA alphabet. For drug development professionals and structural biologists, mastering the solubility and acid-base dissociation (pKa) profile of isocytosine is critical for optimizing chromatographic separations, formulation, and enzymatic assays.

Tautomerism and Structural Dynamics

As a heterocyclic compound, isocytosine exists in a dynamic tautomeric equilibrium. The shift of protons between the ring nitrogen atoms and the exocyclic oxygen dictates its physical state and reactivity[1]. In aqueous solution, the equilibrium heavily favors the keto form (2-amino-4(1H)-pyrimidinone) over the enol form (2-amino-4-hydroxypyrimidine). This tautomerism is the primary driver behind its complex pKa profile and solubility limitations, as the keto form establishes a rigid, highly stable intermolecular hydrogen-bonding network.

Caption: Tautomeric equilibrium and pH-dependent ionization states of isocytosine.

Acid-Base Chemistry: pKa Values

Isocytosine is an amphoteric molecule. It contains basic nitrogen atoms capable of accepting a proton, and acidic functional groups (the lactam NH / hydroxyl OH) capable of donating a proton under strongly basic conditions.

• Protonation (pKa1): The experimental pKa for the protonation of the ring nitrogen (N3) is 4.0 [2]. At physiological pH (7.4), the molecule is predominantly neutral.

• Deprotonation (pKa2): The predicted pKa for the deprotonation of the keto/enol group is 9.59 ± 0.40 [3].

Causality Insight: The pKa of isocytosine (4.0) is slightly lower than that of canonical cytosine (4.4)[2]. This shift is caused by the altered position of the exocyclic amino group, which changes the electron density distribution across the pyrimidine ring, slightly reducing the basicity of the adjacent ring nitrogen.

Table 1: Physicochemical and Acid-Base Properties

Property	Value	Source / Method
Molecular Weight	111.10 g/mol	Computed[4]
Melting Point	275 °C	Experimental[3]
pKa1 (Protonation)	4.0	Experimental[2]
pKa2 (Deprotonation)	9.59 ± 0.40	Predicted[3]
LogP	-1.0 (approx)	Computed[4]

Solubility Profile and Solvation Thermodynamics

Isocytosine presents significant solubility challenges in standard aqueous environments. It forms a crystalline powder with a high melting point (275 °C)[3], indicative of a massive lattice energy driven by extensive intermolecular hydrogen bonding (acting simultaneously as a multiple H-bond donor and acceptor).

• Aqueous Solubility: It is only slightly soluble in cold water. However, it is soluble in hot water [3].

  • Causality: Heating provides the necessary thermodynamic energy (enthalpy) to overcome the robust crystal lattice forces, allowing water molecules to solvate the individual monomers.

• Organic Solvents: Isocytosine is soluble in polar aprotic solvents like DMSO and DMF , as well as in acetic acid (AcOH) [3].

  • Causality: Solvents like DMSO are strong hydrogen-bond acceptors. They disrupt the isocytosine-isocytosine hydrogen bonds without requiring a proton donor, effectively stabilizing the solute in the liquid phase. It remains practically insoluble in non-polar solvents (e.g., ethers, alkanes)[1].

Table 2: Solubility Profile in Common Solvents

Solvent	Solubility Status	Mechanistic Rationale
Cold Water	Slightly Soluble	High lattice energy restricts dissolution at 25°C.
Hot Water	Soluble	Thermal energy overcomes intermolecular H-bonds.
DMSO / DMF	Soluble	Strong H-bond acceptors disrupt the crystal lattice.
Acetic Acid (AcOH)	Soluble	Protonation of the ring nitrogen enhances polarity.
Diethyl Ether	Insoluble	Inability to participate in hydrogen bonding.

Experimental Methodologies: Self-Validating Protocols

To ensure trustworthiness and reproducibility in drug development or physical chemistry studies, the following validated protocols are recommended for empirical determination of isocytosine's properties.

Protocol A: Potentiometric Titration for pKa Determination

Objective: Accurately determine the pKa1 and pKa2 of isocytosine.

• Preparation: Prepare a 1.0 mM solution of isocytosine in a 0.15 M KCl background electrolyte solution (to maintain constant ionic strength). Due to low cold-water solubility, initial dissolution may require mild sonication or a 1% DMSO spike.

• Acidification: Lower the pH to 2.0 using standardized 0.1 M HCl to ensure the molecule is fully protonated.

• Titration: Titrate with standardized 0.1 M KOH under a nitrogen atmosphere (to prevent CO2 absorption) at a constant 25.0 ± 0.1 °C.

• Data Analysis: Plot the first derivative of the titration curve (dpH/dV). The inflection points correspond to the equivalence points. Calculate pKa using the Henderson-Hasselbalch equation at half-equivalence volumes.

Protocol B: Shake-Flask Method for Thermodynamic Aqueous Solubility

Objective: Measure the equilibrium solubility of isocytosine in aqueous buffers.

• Saturation: Add an excess amount of solid isocytosine (e.g., 20 mg) to 1 mL of target buffer (e.g., PBS, pH 7.4) in a sealed microcentrifuge tube.

• Equilibration: Incubate the suspension on a thermomixer at 25 °C and 150 rpm for 48 hours.

  • Causality: 48 hours ensures the transition from kinetic dissolution to true thermodynamic equilibrium.

• Phase Separation: Centrifuge the mixture at 10,000 × g for 15 minutes to pellet undissolved solid. Carefully extract the supernatant.

• Quantification: Dilute the supernatant appropriately and analyze via HPLC-UV (detection at ~280 nm). Compare peak areas against a standard calibration curve prepared in DMSO/Water.

Caption: Step-by-step shake-flask workflow for determining thermodynamic solubility.

References

• LookChem. "Cas 108-53-2,Isocytosine - Chemical Properties and Safety Data." 3

• Accounts of Chemical Research (ACS). "Correction to Role of pKa of Nucleobases in the Origins of Chemical Evolution." 2

• Universidad Autónoma de Madrid. "Photophysical Characterization of Isoguanine in a Prebiotic-Like Environment."

• MDPI. "Occurrence, Properties, Applications and Analytics of Cytosine and Its Derivatives." 1

• PubChem - NIH. "Isocytosine | C4H5N3O | CID 66950." 4

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. lookchem.com [lookchem.com]
• 4. Isocytosine | C4H5N3O | CID 66950 - PubChem [pubchem.ncbi.nlm.nih.gov]

Biological Significance and Therapeutic Potential of the 2-Aminopyrimidinone Scaffold

Executive Summary

In modern drug discovery, identifying privileged scaffolds—molecular frameworks capable of providing high-affinity ligands for diverse biological targets—is a critical imperative. The 2-aminopyrimidinone scaffold has emerged as a highly versatile pharmacophore. Because its core structure mimics natural pyrimidines, it seamlessly intercalates into biological systems, offering a unique hydrogen bond donor-acceptor-donor vector.

As an application scientist who has spent years optimizing kinase inhibitors, I have observed firsthand the utility of this scaffold. Its most prominent biological significance lies in its potent, ATP-competitive inhibition of Protein Kinase CK2 (Casein Kinase 2) , a constitutively active pleiotropic kinase heavily implicated in oncology and inflammatory diseases[1]. Furthermore, its structural geometry allows it to act as a non-natural nucleobase analogue, capable of forming Watson-Crick-like base pairs with cytosine that are as strong as natural guanine-cytosine pairs[2].

This whitepaper dissects the structural biology, structure-activity relationships (SAR), and validated experimental workflows required to synthesize and evaluate 2-aminopyrimidinone derivatives.

Structural Biology & Pharmacophore Mechanics

The Kinase ATP-Binding Pocket

The biological activity of 2-aminopyrimidinones is deeply rooted in their ability to anchor into the highly conserved ATP-binding cleft of kinases. Protein kinase CK2 controls key cellular activities, including cell cycle progression, apoptosis, and transcription[1]. CK2 overexpression is a hallmark of numerous malignancies, including breast, lung, prostate, and hematological tumors[1].

When designing CK2 inhibitors, the 2-aminopyrimidinone core acts as an ideal hinge-binding motif. Molecular docking and crystallographic studies reveal a highly specific binding mode:

• Hinge Region Anchoring: The oxygen atom of the pyrimidinone heterocycle acts as a hydrogen bond acceptor, interacting directly with the backbone NH of Val116 in the CK2 hinge region[1].

• Deep Pocket Interactions: Derivatives functionalized with carboxyl or phenol groups (e.g., benzoic acid substituents) extend into the ATP-acceptor site, where the carboxyl oxygen forms a critical salt bridge/hydrogen bond with the side chain nitrogen of Lys68 [1].

Scaffold Specificity vs. 6-Aza-Analogs

A common structural optimization strategy is the introduction of nitrogen atoms to alter the electronic distribution of the ring (e.g., synthesizing 6-aza-analogs). However, empirical data shows that while 2-aminopyrimidinone derivatives inhibit CK2 with IC50 values in the low micromolar range (1.1–30 μM), their 6-aza-analogs are entirely inactive[3].

Causality: The introduction of the aza-nitrogen withdraws electron density from the adjacent carbonyl group. This significantly lowers the carbonyl group's ability to act as a strong hydrogen bond acceptor, abolishing the critical interaction with Val116 in the CK2 active site[3].

Fig 1: CK2 signaling cascade and targeted inhibition by 2-aminopyrimidinone derivatives.

Quantitative Data: Structure-Activity Relationship (SAR)

To illustrate the pharmacophore's sensitivity to substitution, we summarize the biochemical testing of newly synthesized derivatives[1]. The data highlights the necessity of the intact pyrimidinone core and specific peripheral functional groups.

Compound ID	Core Scaffold	R-Group (Position 4)	R-Group (Position 2 Amino)	CK2 IC50 (μM)	Mechanistic Binding Notes
Compound 25	2-Aminopyrimidinone	4-methoxyphenyl	2-hydroxy-5-benzoic acid	1.1	Optimal H-bonding with Lys68 (carboxyl) and Val116 (ring oxygen)[1],[3].
Compound 7	2-Aminopyrimidinone	Phenyl	Benzoic acid derivative	24.0	Retains Val116 interaction; lacks optimal methoxy-pocket filling[1].
Compound 4	2-Aminopyrimidinone	4-chlorophenyl	Phenol derivative	28.0	Weaker H-bond network compared to carboxylate analogs[1].
6-Aza-Analog	6-Aza-2-aminopyrimidinone	4-methoxyphenyl	2-hydroxy-5-benzoic acid	>100	Inactive. Loss of carbonyl H-bond acceptor strength[3].

Experimental Workflows & Validated Protocols

As an application scientist, I emphasize that reproducible biology begins with robust chemistry and artifact-free assays. Below are the self-validating protocols for synthesizing the scaffold and evaluating its kinase inhibitory activity.

Protocol 1: Base-Induced Combinatorial Synthesis of 2-Aminopyrimidinones

This protocol utilizes a base-induced condensation approach, which is highly scalable for generating combinatorial libraries[4],[5].

Reagents: β-keto ester, Guanidine hydrochloride, Potassium Hydroxide (KOH), Absolute Ethanol.

• Preparation: Dissolve the specific β-keto ester (2.42 mmol) and guanidine hydrochloride (4.84 mmol) in 25 mL of absolute ethanol[4].

  • Causality: Ethanol provides a protic environment that stabilizes the transition state of the condensation, while keeping the polar guanidine intermediate in solution.

• Base Addition: Add KOH (4.84 mmol) to the stirring mixture[4].

  • Causality: KOH is critical here; it neutralizes the hydrochloride salt, generating free guanidine. Free guanidine is a potent nucleophile necessary for the initial imine formation and subsequent cyclization into the pyrimidinone ring.

• Reaction: Reflux the mixture for 4–6 hours. Monitor the consumption of the β-keto ester via TLC (Hexane:Ethyl Acetate 7:3).

• Isolation: Cool the reaction to room temperature. Neutralize the mixture with dilute HCl to precipitate the 2-aminopyrimidinone. Filter, wash with cold water, and dry under a vacuum.

• Self-Validation Step: Confirm product identity via 1H-NMR. The diagnostic signal is the pyrimidinone core proton (typically a singlet around 5.8–6.2 ppm depending on the R-groups).

Protocol 2: In Vitro CK2 Kinase Inhibition Assay (Radiometric)

When screening pyrimidinone heterocycles, fluorescent assays (like FRET or TR-FRET) can yield false positives due to the inherent autofluorescence of the conjugated ring systems. Therefore, a radiometric 33P-ATP assay is the gold standard for this scaffold.

• Buffer Preparation: Prepare a kinase assay buffer containing 50 mM Tris-HCl (pH 7.5), 10 mM MgCl2, 0.1 mM EGTA, and 1 mM DTT.

  • Causality: Mg2+ is an essential divalent cofactor required to coordinate the ATP molecule within the CK2 catalytic cleft.

• Enzyme & Substrate: Add recombinant human CK2 holoenzyme (CK2α/CK2β) and a specific substrate peptide (e.g., RRRDDDSDDD) to the reaction wells.

• Compound Addition: Introduce the 2-aminopyrimidinone derivatives (serially diluted in DMSO).

  • Self-Validation Step: Always include a known, highly potent CK2 inhibitor (e.g., CX-4945) as a positive control to validate assay sensitivity and dynamic range. Ensure final DMSO concentration does not exceed 1% to prevent enzyme denaturation.

• Initiation: Start the reaction by adding a mixture of cold ATP and[γ-33P]-ATP (final ATP concentration should be at the Km for CK2, typically ~10-15 μM).

• Incubation & Quenching: Incubate for 30 minutes at 30°C. Quench the reaction by spotting 10 μL of the mixture onto P81 phosphocellulose filter paper.

• Washing: Wash the filters extensively (3x 10 mins) with 0.75% phosphoric acid.

  • Causality: The acidic wash removes unreacted, freely floating [γ-33P]-ATP, while the phosphorylated peptide remains tightly bound to the negatively charged phosphocellulose matrix.

• Readout: Quantify the incorporated radioactivity using a liquid scintillation counter. Calculate IC50 values using non-linear regression analysis.

Fig 2: High-throughput screening and SAR optimization workflow for CK2 inhibitors.

Alternative Applications: Non-Natural Nucleobase Analogues

Beyond kinase inhibition, the 2-aminopyrimidinone scaffold holds profound biological significance in synthetic biology. Because it is an isostere of natural nucleobases, it can be utilized to engineer non-natural DNA/RNA sequences.

Recent crystallographic studies have demonstrated that 6-phenyl-2-aminopyrimidinone can form a unique 1:1 co-crystal structure with cytosine[2]. This interaction involves three distinct hydrogen bonds, creating a nucleobase-pair that is thermodynamically as strong as the natural Guanine:Cytosine (G:C) pair[2]. This capability opens new avenues for developing antisense oligonucleotides, aptamers, and CRISPR-Cas guide RNAs with enhanced stability and novel base-pairing rules.

References

• Source: tandfonline.com (Journal of Enzyme Inhibition and Medicinal Chemistry)
• Source: researchgate.
• Source: researchgate.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Reactivity of 2-Amino-4(1H)-pyrimidinone

Introduction

2-Amino-4(1H)-pyrimidinone, also known by its trivial name isocytosine, is a pivotal heterocyclic scaffold that commands significant attention in the fields of medicinal chemistry and drug development. As a structural isomer of cytosine, it possesses a unique arrangement of hydrogen bond donors and acceptors, rendering it a versatile building block for creating complex molecular architectures. Its significance is further underscored by its role as a bioisostere for the urea functional group, a common motif in pharmacologically active compounds. This substitution can lead to improved chemical stability, particularly in acidic environments, and favorable pharmacokinetic profiles.[1] The pyrimidine core is a cornerstone in a vast array of therapeutic agents, including antivirals, anticancer agents, and kinase inhibitors, making a deep understanding of its chemical reactivity essential for the modern researcher.[2]

This guide provides a comprehensive exploration of the chemical reactivity of 2-amino-4(1H)-pyrimidinone. We will delve into the fundamental structural and electronic properties that govern its behavior, detail key synthetic transformations, and provide experimentally grounded protocols. The causality behind experimental choices will be explained, offering insights into how to manipulate reaction conditions to achieve desired outcomes for the synthesis of novel chemical entities.

Core Structural and Electronic Properties

The reactivity of 2-amino-4(1H)-pyrimidinone is a direct consequence of its electronic structure and its existence in multiple tautomeric forms. The molecule features an electron-donating amino group at the C2 position and an electron-withdrawing amide-like functionality within the pyrimidine ring. This juxtaposition creates a nuanced electronic landscape that dictates its interaction with both electrophiles and nucleophiles.

Tautomerism: A Dominant Influence on Reactivity

A critical aspect of isocytosine's chemistry is its ability to exist in several tautomeric forms. The equilibrium between these forms is sensitive to the surrounding medium (e.g., solvent polarity, pH) and has profound implications for its reaction pathways, particularly in alkylation and acylation reactions. The primary tautomers are the amino-oxo form (1a), which is generally the most stable in aqueous solution, and the amino-hydroxy form (1b).[3] Computational studies suggest that the imino-oxo tautomer (1c) is significantly less stable.[3]

The predominance of the amino-oxo form (1a) is a key consideration for synthetic design. However, the presence of even minor concentrations of other tautomers, such as the amino-hydroxy form (1b), can open up alternative reaction pathways, for example, leading to O-alkylation or O-acylation products under specific conditions.

Sources

• 1. 2-Aminopyrimidin-4(1H)-one as the novel bioisostere of urea: discovery of novel and potent CXCR2 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Supramolecular Blueprint: Fundamental Interactions of 2-Amino-4(1H)-Pyrimidinone with Biomolecules

Executive Summary

The molecule 2-amino-4(1H)-pyrimidinone (commonly known as isocytosine) represents a cornerstone in both fundamental physical chemistry and advanced supramolecular bioengineering. As a structural isomer of cytosine and a fragment of guanine, its unique tautomeric equilibrium allows it to engage in highly specific hydrogen-bonding networks with natural nucleobases. When synthetically functionalized into the ureido-pyrimidinone (UPy) motif, it forms ultra-strong quadruple hydrogen bonds, enabling the creation of dynamic, pH-responsive supramolecular polymers.

This technical guide explores the fundamental interactions of 2-amino-4(1H)-pyrimidinone with biomolecules, bridging the gap between quantum-level tautomerism and macroscopic drug delivery systems. Designed for researchers and drug development professionals, this whitepaper dissects the mechanistic causality behind its behavior, details field-proven experimental protocols, and synthesizes recent advancements in UPy-mediated delivery of antimicrobial peptides (AMPs), extracellular vesicles (EVs), and RNA interference (RNAi) therapeutics.

Molecular Mechanics: Tautomerism and Hydrogen Bonding

The Tautomeric Equilibrium of Isocytosine

Unlike the canonical nucleobases in DNA, which maintain remarkable tautomeric stability to preserve genetic fidelity, 2-amino-4(1H)-pyrimidinone (isocytosine) exhibits a highly dynamic tautomeric equilibrium in both solution and solid states[1]. The two primary stable tautomers are:

• 1,2-I Tautomer: Presents an Acceptor-Acceptor-Donor (AAD) hydrogen-bonding pattern.

• 2,3-I Tautomer: Presents a Donor-Donor-Acceptor (DDA) hydrogen-bonding pattern.

Because these two tautomers possess complementary hydrogen-bonding arrays, they readily form stable dimers interconnected by three hydrogen bonds, structurally analogous to the natural guanine-cytosine base pair[1].

Interactions with Canonical Nucleobases

The fundamental interaction of isocytosine with biomolecules begins at the nucleic acid level. Rare tautomers of natural nucleobases are hypothesized to drive processes catalyzed by nucleic acid enzymes. Isocytosine acts as a structural probe for these interactions. For instance, the addition of a guanine derivative (which favors a 2,3-G canonical tautomer with a DDA pattern) to a solution containing the 1,2-I tautomer of isocytosine results in a highly stable intermolecular complex[1]. This interaction effectively shifts the tautomeric equilibrium of the solution, demonstrating that intermolecular hydrogen-bonding with biomolecules directly dictates the structural conformation of the pyrimidinone ring[2].

Caption: Tautomeric equilibrium of isocytosine and its resulting hydrogen-bonding pathways.

The Supramolecular Translation: The UPy Motif

To harness the hydrogen-bonding capability of 2-amino-4(1H)-pyrimidinone for macroscopic biomaterial applications, the molecule is synthetically modified by attaching a urea group, yielding the ureido-pyrimidinone (UPy) unit.

Quadruple Hydrogen Bonding Kinetics

The UPy motif is a hallmark of supramolecular chemistry because it dimerizes via a self-complementary AABB/BBAA quadruple hydrogen-bonding array [3]. The dimerization constant ( Kdim​ ) of the UPy system in non-polar environments is exceptionally high, exceeding 106M−1 , with the lifetime of the hydrogen-bonded dimer existing in the millisecond range[4].

When conjugated to polymer backbones—such as poly(ethylene glycol) (PEG)—the UPy units drive the self-assembly of the polymer chains into long, well-defined transient networks and fibrous structures in water. The lateral stacking of these dimers is further protected by hydrophobic pockets formed by alkyl spacers[5].

Interactions with Therapeutic Biomolecules

The true value of 2-amino-4(1H)-pyrimidinone derivatives in modern biotechnology lies in their ability to encapsulate, protect, and deliver fragile biomolecules.

Delivery of Antimicrobial Peptides (AMPs)

Antimicrobial peptides, such as Lasioglossin III (LL) derived from bee venom, are potent biomolecules that disrupt bacterial cytoplasmic membranes. However, their clinical translation is hindered by toxicity to human cells. By utilizing superparamagnetic iron oxide nanoparticles (IONs) coated with a supramolecular UPy shell, researchers can achieve magnetically controlled drug delivery[5].

Mechanism of Action: The AMP is functionalized with a UPy unit (UPy-LL). When mixed with UPy-coated IONs, the UPy-LL self-assembles onto the nanoparticle surface via highly efficient (99%) quadruple hydrogen bonding, achieving a drug loading of 0.68 g/g[5]. This supramolecular tethering restricts the free diffusion of the peptide, thereby reducing its off-target cytotoxicity while locally enhancing its antimicrobial efficacy against pathogens like E. coli[6].

Delivery of Extracellular Vesicles (EVs) and RNAi

Extracellular vesicles are critical mediators of intercellular communication and are heavily investigated for regenerative medicine. UPy-PEG hydrogels serve as an ideal sustained-release matrix for EVs.

Causality of pH-Responsiveness: UPy-PEG hydrogels exhibit a unique pH-responsiveness. At a high pH (> 8.5), the pyrimidinone ring is deprotonated, which disrupts the quadruple hydrogen-bonding network, resulting in a low-viscosity liquid[7]. Upon catheter injection into physiological tissue (pH 7.4), the ring reprotonates, the hydrogen bonds rapidly reform, and the material undergoes a fast sol-gel transition[7]. This allows for the non-invasive localized delivery of EVs, which retain their functional capacity and are released continuously over several days, preventing immediate tissue flush-out[8].

Caption: pH-responsive formulation and injection workflow for UPy-PEG supramolecular hydrogels.

Cellular Uptake and the Protein Corona Effect

When 2-amino-4(1H)-pyrimidinone-based nanostructures enter biological fluids, their fundamental interactions are immediately mediated by serum proteins. The cellular internalization of charged UPy-aggregates is heavily dictated by the presence of serum albumin[9].

• In the absence of serum proteins: Cationic UPy-aggregates are readily phagocytosed by macrophages (THP-1 cells) but fail to internalize in non-phagocytic human kidney cells (HK-2), merely anchoring to the cell membrane[9].

• In the presence of serum proteins: Albumin binds to the UPy-aggregates, forming a "protein corona." This corona masks the dense cationic charge, altering the thermodynamic interaction with the lipid bilayer. Consequently, the albumin-coated UPy-aggregates are efficiently endocytosed by both macrophages and kidney cells, eventually co-localizing with the mitochondria[9].

Caption: Influence of serum albumin on the cellular internalization pathways of UPy-aggregates.

Quantitative Data Summary

The supramolecular tethering of biomolecules to 2-amino-4(1H)-pyrimidinone derivatives alters their therapeutic index significantly. Table 1 summarizes the quantitative shifts in antimicrobial efficacy and cytocompatibility when Lasioglossin III (LL) is conjugated to UPy-IONs[5].

Table 1: Biological Efficacy of Free vs. UPy-Conjugated Antimicrobial Peptides

Biomolecule State	Target Pathogen	MIC (µM)	Cytocompatible Dosage (HK-2 Cells)	Cytotoxicity Threshold (THP-1 Macrophages)
Free Lasioglossin III (LL)	E. coli	3.53 µM	5.40 µM	> 10.0 µM
UPy-LL bound to ION@UPy	E. coli	1.77 µM	10.60 µM	5.40 µM

Data Interpretation: The UPy-mediated binding halves the Minimum Inhibitory Concentration (MIC), doubling the antimicrobial potency. Simultaneously, it doubles the safe dosage limit for healthy kidney cells, widening the therapeutic window, though it increases sensitivity in phagocytic macrophages due to targeted uptake[5].

Experimental Protocol: Formulation of EV-Loaded UPy-PEG Hydrogels

To ensure scientific integrity and reproducibility, the following self-validating protocol details the preparation of pH-responsive UPy-PEG hydrogels for biomolecule delivery[7].

Phase 1: Hydrogelator Dissolution

• Weigh the required mass of lyophilized UPy-PEG polymer powder to achieve the desired weight percentage (typically 5-10 wt%).

• Suspend the powder in Phosphate Buffered Saline (PBS) adjusted to pH 11.7 using 0.1 M NaOH. Rationale: High pH deprotonates the 2-amino-4(1H)-pyrimidinone core, preventing premature hydrogen bonding.

• Heat the suspension to 70 °C for 1 hour under continuous stirring until a clear, low-viscosity solution is achieved.

• Allow the solution to cool to room temperature. The pH will naturally equilibrate to approximately 9.0.

Phase 2: Biomolecule Loading & Sterilization 5. Under sterile conditions, pipette the concentrated biomolecule solution (e.g., EVs or RNAi suspended in neutral PBS) into the UPy-PEG solution. 6. Stir gently for 10 minutes to ensure uniform distribution. Self-Validation Step: If the solution becomes prematurely viscous, briefly warm the vial in a 37 °C water bath to restore fluidity. 7. Expose the mixture to UV light for 1 hour for sterilization, ensuring the temperature does not exceed 30 °C to protect the biomolecules.

Phase 3: Gelation Trigger and Rheological Validation 8. To trigger gelation prior to in vitro assays, add dilute HCl dropwise to lower the pH to 7.4. For in vivo applications, load the pH 9.0 liquid into a catheter; contact with physiological tissue buffers the pH to 7.4 automatically. 9. Validation: Perform oscillatory rheology (time sweep at 1 Hz, 1% strain) immediately after pH adjustment to confirm the crossover of the storage modulus ( G′ ) and loss modulus ( G′′ ), verifying the sol-gel transition.

References

• Semantic Scholar. (2020). Biomolecules.
• MDPI. (2020). Tautomerism of Guanine Analogues.
• National Institutes of Health (PMC). (2023). Iron Oxide Nanoparticles with Supramolecular Ureido-Pyrimidinone Coating for Antimicrobial Peptide Delivery.
• Frontiers. (2016). Injectable pH-responsive supramolecular hydrogels for sustained drug delivery.
• PubMed. (2019). Injectable Supramolecular Ureidopyrimidinone Hydrogels Provide Sustained Release of Extracellular Vesicle Therapeutics.
• Royal Society of Chemistry. The effect of charge and albumin on cellular uptake of supramolecular polymer nanostructures.
• Eindhoven University of Technology. (2006). Complementary quadruple hydrogen bonding.
• Eindhoven University of Technology. (2002). Dynamics of quadruply hydrogen-bonded systems.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. pure.tue.nl [pure.tue.nl]
• 4. pure.tue.nl [pure.tue.nl]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. research.tue.nl [research.tue.nl]
• 7. Frontiers | Injectable pH-responsive supramolecular hydrogels for sustained drug delivery [frontiersin.org]
• 8. Injectable Supramolecular Ureidopyrimidinone Hydrogels Provide Sustained Release of Extracellular Vesicle Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The effect of charge and albumin on cellular uptake of supramolecular polymer nanostructures - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]

Methodological & Application

Advanced Synthesis Protocols for 2-Amino-4(1H)-pyrimidinone Derivatives: Mechanistic Insights and Methodologies

Introduction and Strategic Rationale

The 2-amino-4(1H)-pyrimidinone core—structurally recognized as an isocytosine derivative—is a privileged scaffold in modern medicinal chemistry and supramolecular materials. Biologically, these derivatives serve as potent non-nucleoside reverse transcriptase inhibitors (NNRTIs) against wild-type and mutant HIV-1 strains[1]. Chemically, they are the foundational building blocks for quadruply hydrogen-bonded systems, enabling the creation of self-healing supramolecular polymers[2].

Historically, the synthesis of diaminopyrimidines and isocytosines relied on the prebiotic-style condensation of guanidine with cyanoacetaldehyde or similar electrophiles, often yielding complex mixtures[3]. Modern synthetic demands require highly regioselective, scalable, and rapid methodologies. This application note details two state-of-the-art protocols for synthesizing 2-amino-4(1H)-pyrimidinones: a Microwave-Assisted Condensation and a Palladium-Catalyzed Carbonylative Coupling .

By understanding the mechanistic causality behind these protocols, researchers can adapt these workflows for high-throughput library generation or complex API synthesis.

Mechanistic Pathways and Logic

The formation of the 2-amino-4(1H)-pyrimidinone ring requires the precise orchestration of nucleophilic attacks to ensure chemoselectivity (favoring the six-membered pyrimidinone over the five-membered 2-aminoimidazole).

• Pathway A (Condensation): The reaction between a β -ketoester and guanidine hydrochloride is driven by base-mediated liberation of free guanidine. The initial attack of the guanidine nitrogen on the ester carbonyl forms a partially condensed intermediate. Subsequent cyclodehydration is sterically hindered and requires high thermal energy (provided efficiently by microwave irradiation) to force the ring closure[4].

• Pathway B (Carbonylation): A more recent and highly modular approach utilizes the Pd-catalyzed carbonylation of α -chloro ketones in the presence of guanidines. The key intermediate is a β -oxoacylpalladium species generated in situ. The bidentate guanidine nucleophile traps this intermediate, driving a multicomponent cyclization that exhibits excellent chemoselectivity for the six-membered ring[5].

Reaction pathways for 2-amino-4(1H)-pyrimidinone synthesis via condensation and carbonylation.

Quantitative Data and Method Comparison

To aid in route selection, the following table summarizes the operational parameters and quantitative outcomes of both methodologies.

Parameter	Protocol A: Microwave Condensation[4]	Protocol B: Pd-Catalyzed Carbonylation[5]
Core Substrates	β -ketoesters, Guanidine HCl	α -chloro ketones, Substituted Guanidines
Catalyst / Base	K2​CO3​ (Acid Scavenger)	Pd(OAc)2​ / Xantphos, Et3​N
Reaction Conditions	140°C, Microwave, 10 minutes	90°C, CO atmosphere (or surrogate), 12-24 h
Typical Yields	75% – 92%	60% – 85%
Chemoselectivity	Exclusive to 6-membered ring	Favors 6-membered ring (minor imidazole side-product)
Primary Advantage	Extremely rapid; solvent-free melt	Access to complex, unnatural substitution patterns

Experimental Protocols

Protocol A: Microwave-Assisted Condensation (Self-Validating System)

This protocol utilizes a solvent-free melt approach under microwave irradiation. It is designed as a self-validating system : the product's high polarity causes it to precipitate upon the addition of water, while unreacted starting materials and byproducts remain soluble. A high mass recovery of the precipitate directly correlates with successful cyclodehydration.

Step-by-Step Methodology:

• Reagent Preparation: In a 10 mL microwave-safe reaction vial, combine the β -ketoester (1.0 mmol) and guanidine hydrochloride (2.0 mmol).

  • Causality: An excess of guanidine hydrochloride is used to drive the equilibrium forward and compensate for any thermal decomposition of the reagent at high temperatures[4].

• Base Addition: Add anhydrous K2​CO3​ (2.5 mmol) to the solid mixture.

  • Causality: K2​CO3​ is critical. It neutralizes the hydrochloride salt to liberate the highly nucleophilic free guanidine and acts as an acid scavenger to prevent the reverse hydrolysis of the intermediate. Organic bases (e.g., DBU, triethylamine) fail here due to degradation or volatilization at 140°C[4].

• Microwave Irradiation: Seal the vessel and irradiate at 140°C for exactly 10 minutes.

  • Causality: The solid guanidine hydrochloride melts into the liquid ester, creating a highly concentrated micro-environment. Microwave irradiation provides rapid, volumetric heating that overcomes the steric crowding of the transition state, forcing the cyclodehydration step[4].

• Quenching and Isolation: Allow the vessel to cool to room temperature. Add 5 mL of ice-cold distilled water and triturate the mixture.

  • Causality: The 2-amino-4(1H)-pyrimidinone product is highly crystalline and insoluble in cold water, whereas unreacted ester, K2​CO3​ , and KCl dissolve.

• Filtration: Filter the resulting precipitate under a vacuum, wash with cold water (2 x 5 mL) followed by cold diethyl ether (2 x 2 mL), and dry under a high vacuum.

Experimental workflow for the microwave-assisted synthesis and self-validating isolation.

Protocol B: Palladium-Catalyzed Carbonylative Coupling

This protocol is ideal for synthesizing complex structural analogues of isocytosine that cannot be accessed via simple β -ketoesters[5].

Step-by-Step Methodology:

• Catalyst and Substrate Loading: In an oven-dried Schlenk tube, add the α -chloro ketone (1.0 mmol), substituted guanidine (1.5 mmol), Pd(OAc)2​ (5 mol%), Xantphos ligand (5 mol%), and triethylamine (2.0 mmol) in anhydrous DMF (3 mL).

  • Causality: The Pd(OAc)2​ /Xantphos system is specifically chosen because the large bite angle of Xantphos facilitates the reductive elimination step, while the Pd center undergoes oxidative addition into the C-Cl bond[5].

• Carbon Monoxide Introduction: Purge the vessel with CO gas three times, then inflate a CO balloon and attach it to the tube. (Safety Note: Perform strictly in a certified fume hood).

  • Causality: CO insertion into the Pd-alkyl bond generates the β -oxoacylpalladium intermediate. Maintaining a constant CO pressure ensures this insertion outcompetes direct nucleophilic attack by the guanidine on the alkyl-Pd species.

• Heating and Cyclization: Heat the reaction mixture to 90°C and stir for 16 hours.

  • Causality: At 90°C, the bidentate guanidine attacks the acyl-Pd intermediate, driving the multicomponent process forward. The thermodynamic stability of the six-membered pyrimidinone ring ensures good chemoselectivity over the five-membered 2-aminoimidazole byproduct[5].

• Purification: Cool the mixture, dilute with EtOAc, wash with brine, dry over Na2​SO4​ , and concentrate. Purify via flash column chromatography (DCM:MeOH gradient) to isolate the pure 2-amino-4(1H)-pyrimidinone derivative.

Quality Control and Troubleshooting

To verify the structural integrity of the synthesized 2-amino-4(1H)-pyrimidinones, researchers must rely on specific spectroscopic markers:

• 1H NMR Analysis: The defining feature of the pyrimidinone ring is the highly shielded proton at the C5 position. Look for a distinct singlet (or doublet if coupled to a C6 proton) typically appearing between δ 5.50 - 6.20 ppm in DMSO- d6​ . The broad exchangeable signals for the 2-amino group ( NH2​ ) will appear around δ 6.50 - 7.50 ppm .

• Troubleshooting Protocol A: If yields are low, the primary cause is usually insufficient basicity or moisture in the K2​CO3​ . Ensure the base is oven-dried. If the intermediate fails to cyclize, increase the microwave hold time to 15 minutes.

• Troubleshooting Protocol B: If the 2-aminoimidazole byproduct dominates, the CO insertion is failing. Ensure the CO balloon is fully pressurized and the Xantphos ligand is not oxidized.

References

• A Direct Synthesis of Isocytosine Analogues by Carbonylative Coupling of α-Chloro Ketones and Guanidines.
• RSC Advances: Microwave-assisted synthesis of 2-amino-4-pyrimidinones. Royal Society of Chemistry.
• Synthesis and Biological Properties of Novel 2-Aminopyrimidin-4(3H)-ones Highly Potent against HIV-1 Mutant Strains.
• Prebiotic synthesis of diaminopyrimidine and thiocytosine. PubMed - NIH.
• Dynamics of quadruply hydrogen-bonded systems. Eindhoven University of Technology.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pure.tue.nl [pure.tue.nl]
• 3. Prebiotic synthesis of diaminopyrimidine and thiocytosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Application Note: Microwave-Assisted Synthesis of 2-Aminopyrimidine Analogs

Executive Summary & Scientific Rationale

Substituted 2-aminopyrimidines are privileged pharmacophores in modern drug discovery, forming the structural core of numerous kinase inhibitors, antimicrobial agents, and anticancer therapeutics[1]. Traditionally, the synthesis of these heterocycles—often achieved via the condensation of α,β-unsaturated carbonyls (chalcones) with guanidine or through Biginelli-type multicomponent reactions—is plagued by prolonged reaction times (12–24 hours), harsh thermal conditions, and suboptimal yields due to the formation of undesired side products[2][3].

Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology to overcome these thermodynamic and kinetic bottlenecks. Unlike conventional convective heating, which relies on thermal transfer through the reaction vessel walls, microwave irradiation leverages dielectric heating . The microwave energy directly couples with the dipole moments of polar molecules in the reaction mixture (such as guanidine hydrochloride and polar solvents), causing rapid molecular friction and localized superheating[1][2]. This direct energy transfer dramatically accelerates reaction rates, enhances regioselectivity, and aligns with green chemistry principles by minimizing solvent waste[4][5].

Mechanistic Insights & Experimental Causality

As a synthetic chemist transitioning to MAOS, it is critical to understand the causality behind experimental choices rather than merely following a recipe.

• Dielectric Heating & Solvent Selection: The efficiency of microwave heating is dictated by the solvent's loss tangent ( tanδ ). Solvents with high tanδ values, such as ethanol ( tanδ=0.941 ) or DMF, act as excellent microwave susceptor molecules, rapidly transferring thermal energy to the reactants[1]. Alternatively, solvent-free protocols exploit the intrinsic polarity of the solid reagents themselves. By eliminating the solvent, the microwave energy is absorbed entirely by the reacting species, maximizing kinetic efficiency and eliminating solvent-based degradation pathways[4][5].

• Base Catalysis & Nucleophilic Activation: The synthesis requires an alkali base (e.g., NaOH, KOH, or potassium tert-butoxide) to deprotonate the guanidine salt. This causality is absolute: without deprotonation, guanidine remains a stabilized cation and a poor nucleophile. Once deprotonated, the free guanidine readily undergoes a Michael addition to the electrophilic chalcone, initiating the cyclocondensation cascade[1][6].

• Self-Validating Systems: A robust MAOS protocol must be self-validating. Real-time temperature monitoring (via fiber-optic or IR sensors) and pressure control are mandatory. A sudden pressure spike during synthesis often indicates solvent superheating or an unintended exothermic decomposition, prompting the reactor's software to automatically modulate power to maintain safety and yield integrity.

Reaction Workflow & Logical Architecture

The following diagram illustrates the logical flow of the microwave-assisted cyclocondensation, highlighting the critical points of energy application and in-line validation.

Caption: Workflow of microwave-assisted 2-aminopyrimidine synthesis highlighting dielectric heating.

Validated Experimental Protocols

The following protocols have been optimized for both yield and operational safety. Each step includes the mechanistic rationale to ensure reproducibility across different microwave reactor platforms.

Protocol A: Solvent-Free Microwave Synthesis of 2-Amino-4,6-diarylpyrimidines

This protocol utilizes solid-state microwave irradiation, representing a highly efficient, green chemistry approach.[4][5]

• Reagent Homogenization: In an agate mortar, combine equimolar amounts of the substituted chalcone (0.01 mol) and guanidine hydrochloride (0.01 mol), along with sodium hydroxide pellets (0.05 mol)[5][7].

  • Causality: Mechanical grinding increases the surface area and intimately mixes the base with the guanidine salt. This physical proximity is required to ensure immediate, localized deprotonation the moment microwave energy is applied[5].

• Microwave Irradiation: Transfer the homogenized powder to a microwave-transparent quartz or Teflon reaction vessel. Do not seal the vessel hermetically if using a domestic/open-vessel system, as water vapor will be generated. Irradiate at 320 W for 60–80 seconds[5].

  • Self-Validation Check: Monitor the vessel for a distinct melt phase. The transition from a solid powder to a localized melt visually validates the onset of the exothermic cyclocondensation.

• Quenching and Isolation: Allow the vessel to cool to room temperature. Quench the reaction mixture with cold distilled water.

  • Causality: Water serves a dual purpose: it dissolves the excess NaOH and unreacted polar guanidine hydrochloride, while simultaneously precipitating the highly hydrophobic 2-aminopyrimidine product[5].

• Analytical Validation: Filter the precipitate, wash with cold water, and dry. Validate the structure via 1 H-NMR. A successful synthesis is confirmed by the disappearance of the chalcone vinylic protons and the emergence of a distinct pyrimidine H-5 singlet (typically resonating around 7.2–7.6 ppm) and a broad amino (-NH 2​ ) singlet (5.0–5.3 ppm)[5].

Protocol B: Biginelli-Type Three-Component Solution-Phase Synthesis

This protocol is ideal for generating highly substituted 2-aminopyrimidine-5-carboxylic acid derivatives via a multicomponent reaction (MCR).[1][8]

• Reaction Assembly: In a 10 mL microwave-rated process vial, combine an acetophenone derivative (1 mmol), an aromatic aldehyde (1 mmol), and guanidine nitrate (1.5 mmol)[1]. Add 2 mL of absolute ethanol and a catalytic amount of potassium tert-butoxide.

  • Causality: Ethanol acts as an excellent microwave susceptor, rapidly transferring heat to the solutes. The strong base drives the initial enolate formation required for the Knoevenagel condensation step.

• Microwave Parameters: Seal the vial with a pressure-rated septum equipped with a pressure-release mechanism. Program the microwave reactor to 120°C with a 5-minute ramp time and a 10-minute hold time[1].

  • Self-Validation Check: The reactor's software must display a steady pressure curve. A sudden pressure spike (>15 bar) indicates solvent degradation; the system should be programmed to automatically cut power to prevent vessel rupture.

• Work-up: Upon completion, allow the reactor to actively cool the vial via compressed air. The target 2-amino-4,6-diarylpyrimidine typically crystallizes directly from the cooling ethanol[1]. Filter and wash with cold ethyl acetate to afford the pure product.

Quantitative Data & Comparative Analysis

The transition from conventional thermal heating to microwave-assisted synthesis yields quantifiable improvements across all major synthetic metrics. The data below synthesizes expected outcomes based on validated literature[1][7].

Synthesis Parameter	Conventional Thermal Heating	Microwave-Assisted (Solution)	Microwave-Assisted (Solvent-Free)
Reaction Time	12 – 24 hours	7 – 15 minutes	1 – 2 minutes
Temperature / Power	80°C (Reflux)	100–120°C (210W)	320W
Average Yield (%)	55 – 65%	85 – 92%	88 – 95%
Solvent System	Ethanol / Methanol (Large Vol)	Ethanol / DMF (Small Vol)	None (Solid-state)
Environmental Impact	High (Prolonged energy use)	Low (Energy efficient)	Minimal (Green protocol)

Troubleshooting & Optimization (E-E-A-T Insights)

• Issue: Incomplete Aromatization (Presence of Dihydropyrimidine Intermediates)

  • Causality: The final step of the condensation is an oxidative aromatization. In hermetically sealed microwave vessels, the available oxygen can be rapidly depleted, halting the reaction at the dihydropyrimidine stage[8].

  • Solution: Introduce a mild, microwave-compatible oxidant (e.g., catalytic MnO 2​ ) into the reaction mixture, or perform a secondary brief irradiation step with the vessel open to atmospheric air to drive the thermodynamic sink toward the fully aromatic pyrimidine[8].

• Issue: Charring or Product Degradation in Solvent-Free Protocols

  • Causality: Localized "hot spots" occur when the solid mixture is not perfectly homogenized, leading to uneven dielectric heating and thermal runaway[5].

  • Solution: Ensure rigorous grinding in the agate mortar. If charring persists, step down the microwave power (e.g., from 320W to 210W) and apply the energy in pulsed intervals (e.g., 30 seconds on, 10 seconds off) to allow for thermal equilibration[5][7].

References

• Microwave-assisted synthesis of pyrimidine derivatives with antibacterial activity. Current Medicinal Chemistry.
• Recent Advances in the Green Synthesis of Active N-Heterocycles and Their Biological Activities. MDPI.
• SYNTHESIS AND BIOLOGICAL ACTIVITIES OF PYRIMIDINES: A REVIEW. Int.J. PharmTech Res.
• Physical Characterization Data and Comparison between Conventional and Microwave Assisted Synthesis of Pyrimidine Derivatives. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
• Revolutionizing Aminopyrimidine Synthesis: A Guide to Microwave-Assisted Protocols. Benchchem.
• Microwave-Assisted Solution- and Solid-Phase Synthesis of 2-Amino-4-arylpyrimidine Derivatives.
• Microwave Synthesis of Amino-Pyrimidines - 1H NMR Spectrum. Indian Journal of Science and Technology.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. iftmuniversity.ac.in [iftmuniversity.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advances in the Green Synthesis of Active N-Heterocycles and Their Biological Activities [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. sphinxsai.com [sphinxsai.com]
• 7. wisdomlib.org [wisdomlib.org]
• 8. pubs.acs.org [pubs.acs.org]

"analytical methods for 2-amino-4(1H)-pyrimidinone characterization"

Comprehensive Analytical Characterization of 2-Amino-4(1H)-pyrimidinone: Methodologies for Structural and Tautomeric Profiling

Introduction & Chemical Context

2-Amino-4(1H)-pyrimidinone, widely recognized as isocytosine, is a highly versatile heterocyclic compound. It serves as the fundamental building block for 2-ureido-4[1H]-pyrimidinone (UPy) quadruple hydrogen-bonding modules in supramolecular polymer chemistry[1] and acts as a critical pharmacophore in the development of Plasmodium falciparum kinase inhibitors[2]. Furthermore, its ability to engage in reverse Watson-Crick base pairing makes it an essential component in the synthesis of non-natural double-headed nucleotides[3].

However, the analytical characterization of 2-amino-4(1H)-pyrimidinone presents distinct challenges. The molecule exists in a complex tautomeric equilibrium (primarily between the keto-amino and enol-amino forms) and exhibits a profound tendency to self-assemble via Donor-Donor-Acceptor-Acceptor (DDAA) hydrogen-bonding arrays[1]. To prevent mischaracterization, analytical workflows must be meticulously designed to account for solvent polarity, ionization states, and supramolecular aggregation.

Fig 1. Multimodal analytical workflow for 2-amino-4(1H)-pyrimidinone characterization.

Protocol 1: High-Resolution LC-MS for Purity and Mass Confirmation

Rationale & Causality: Isocytosine is a low-molecular-weight (MW = 111.10 g/mol ), highly polar heterocycle[4]. To achieve adequate retention on a standard reversed-phase system, the mobile phase must be strictly pH-controlled. The addition of 0.1% formic acid serves a dual purpose: it suppresses the ionization of the pyrimidinone oxygen while protonating the exocyclic 2-amino group (pKa ~ 4.5). This ensures a sharp chromatographic peak and maximizes the generation of the [M+H]+ precursor ion in positive Electrospray Ionization (ESI+) mode.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the analyte in LC-MS grade Water:Methanol (90:10, v/v) to a final concentration of 10 µg/mL.

  • Self-Validation: Ensure complete optical clarity of the solution. Any particulate matter suggests supramolecular aggregation, which must be resolved by sonication. If the sample does not fully dissolve, the subsequent UV integration will falsely report high purity by excluding insoluble polymeric impurities.

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 2% B to 30% B over 5 minutes. (Causality: A shallow, highly aqueous gradient is required because the polar isocytosine core elutes very early).

  • Flow Rate: 0.3 mL/min at 40 °C.

• Mass Spectrometry (ESI-HRMS):

  • Mode: Positive ESI.

  • Capillary Voltage: 3.0 kV; Desolvation Temp: 350 °C.

• Data Analysis: Extract the chromatogram for the theoretical [M+H]+ ion (m/z 112.0505)[4].

  • Self-Validation: Compare the integration of the UV trace (at 254 nm) with the Total Ion Chromatogram (TIC). A pure sample will show a single co-eluting peak in both detectors, confirming that the mass correlates with the primary UV-absorbing species.

Protocol 2: Multi-Nuclear NMR Spectroscopy for Tautomeric Profiling

Rationale & Causality: In non-polar media (e.g., CDCl3), isocytosine derivatives form robust DDAA-AADD hydrogen-bonded dimers[1]. This causes extreme line broadening in NMR spectra due to intermediate exchange rates on the NMR timescale. To accurately elucidate the monomeric structure and assign tautomeric states, a highly polar, hydrogen-bond-disrupting solvent like DMSO-d6 must be utilized. DMSO acts as a strong hydrogen-bond acceptor, breaking the supramolecular aggregates and yielding sharp, quantifiable resonances.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous DMSO-d6.

  • Self-Validation: The use of strictly anhydrous solvent is critical. Trace water will undergo chemical exchange with the labile N-H and O-H protons, obliterating the downfield signals necessary to distinguish the 4(1H)-pyrimidinone (keto) from the 4-hydroxypyrimidine (enol) tautomer.

• 1H NMR Acquisition:

  • Frequency: 400 MHz or higher.

  • Relaxation Delay (D1): Set to ≥ 2.0 seconds to ensure the quantitative integration of the aromatic protons (H-5 and H-6).

• 13C NMR Acquisition:

  • Frequency: 100 MHz or higher; Scans: >512 with WALTZ-16 proton decoupling.

• Interpretation: In DMSO-d6, the keto-amino tautomer dominates. The spectrum must show a characteristic broad singlet for the 2-amino group (~δ 6.5-7.0 ppm, integrating to 2H) and a distinct downfield N-H proton (>10 ppm), which confirms the 4(1H)-pyrimidinone state over the enol state.

Quantitative Data Summaries

Table 1: Physicochemical and LC-MS Properties of 2-Amino-4(1H)-pyrimidinone

Parameter	Value / Specification	Analytical Significance
Chemical Formula	C4H5N3O	Baseline for HRMS theoretical mass calculation[4].
Monoisotopic Mass	111.0433 Da	Exact mass target for MS calibration[4].
ESI+ Target [M+H]+	m/z 112.0505	Primary ion for extracted ion chromatograms (EIC)[4].
UV Absorbance Max	~220 nm, 285 nm	Wavelengths for orthogonal chromatographic purity assessment.
LogP	-1.0 (approx)	Explains the requirement for highly aqueous LC gradients.

Table 2: Typical 1H and 13C NMR Chemical Shifts (in DMSO-d6)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Assignment / Structural Role
1H	10.8 - 11.2	Broad Singlet	N1-H (Confirms the keto-amino tautomeric state).
1H	7.5 - 7.7	Doublet (J ~ 7 Hz)	H-6 (Aromatic ring proton, coupled to H-5).
1H	6.5 - 6.8	Broad Singlet	2-NH2 (Exocyclic amino group, integrates to 2H).
1H	5.5 - 5.7	Doublet (J ~ 7 Hz)	H-5 (Aromatic ring proton, shielded by adjacent groups).
13C	~164.0	Singlet	C-4 (Carbonyl carbon, highly deshielded).
13C	~156.0	Singlet	C-2 (Guanidinium-like carbon attached to NH2).

Mechanistic Insights: Tautomerism and Photodynamics

The structural duality of 2-amino-4(1H)-pyrimidinone is heavily governed by its dielectric environment. In the gas phase or within non-polar matrices, the enol-amino tautomer is frequently observed due to the lack of solvent stabilization[5]. However, in polar solvents (like water or DMSO) and in the solid state, the keto-amino (4(1H)-pyrimidinone) form is thermodynamically favored[1].

This equilibrium dictates the molecule's excited-state dynamics. Resonant two-photon ionization (R2PI) mass spectrometry studies reveal that the excited-state lifetimes of these tautomers differ significantly. The excited-state dynamics of the Watson-Crick form primarily depend on the heterocyclic substructure of the pyrimidine moiety, which has profound implications for its photostability under UV irradiation and its historical role in prebiotic chemistry[5].

Fig 2. Excited-state and ground-state tautomeric equilibrium of isocytosine.

References

• Multiple Hydrogen-Bonded Complexes Based on 2-Ureido-4[1H]-pyrimidinone: A Theoretical Study. The Journal of Physical Chemistry B (ACS Publications).1

• Assay Development and Identification of the First Plasmodium falciparum 7,8-dihydro-6-hydroxymethylpterin-pyrophosphokinase Inhibitors. PMC (NIH).2

• Isocytosine | C4H5N3O | CID 66950. PubChem (NIH).4

• Excited-State Dynamics of Isocytosine: A Hybrid Case of Canonical Nucleobase Photodynamics. The Journal of Physical Chemistry Letters (ACS Publications).5

• Double-Headed 2′-Deoxynucleotides that Hybridize to DNA and RNA Targets via Normal and Reverse Watson. SDU.3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 4. Isocytosine | C4H5N3O | CID 66950 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Structural Elucidation of 2-Aminopyrimidinones: Advanced ¹H and ¹³C NMR Methodologies

Executive Summary

The 2-aminopyrimidinone scaffold (isocytosine derivative) is a highly privileged pharmacophore in modern drug discovery. Molecules bearing this core have demonstrated potent efficacy as protein kinase CK2 inhibitors[1], antimalarial agents[2], and aspartyl protease inhibitors[3]. Due to their complex tautomeric behavior and extensive hydrogen-bonding capabilities, accurate structural elucidation requires highly optimized Nuclear Magnetic Resonance (NMR) spectroscopy. This application note provides a comprehensive, self-validating protocol for the ¹H and ¹³C NMR spectral analysis of 2-aminopyrimidinones, detailing the causality behind solvent selection, acquisition parameters, and electronic shielding effects.

Mechanistic Principles of NMR Behavior

To accurately interpret the NMR spectra of 2-aminopyrimidinones, researchers must account for the unique electronic and physical properties of the pyrimidine ring system.

Tautomeric Equilibrium

2-aminopyrimidinones exhibit classic lactam-lactim tautomerism, existing in equilibrium between the 2-aminopyrimidin-4(3H)-one (lactam) and 2-amino-4-hydroxypyrimidine (lactim) forms[4]. In polar aprotic environments, the 4(3H)-pyrimidinone lactam form is overwhelmingly favored[4]. NMR analysis is the definitive method for confirming this state, as the presence of an exchangeable downfield N-H proton (rather than an O-H proton) confirms the lactam tautomer.

Electronic "Push-Pull" Causality

The chemical shifts of the pyrimidinone ring are dictated by a strong electronic "push-pull" system. The exocyclic amine (-NH₂) at the C2 position acts as a strong electron donor via resonance, while the carbonyl group (C=O) at the C4 position acts as an electron-withdrawing sink[5]. This resonance cascade pushes significant electron density onto the C5 position , rendering it highly shielded. Consequently, the C5 proton and carbon appear unusually upfield compared to typical aromatic systems, serving as a diagnostic anchor point for spectral assignment[5].

Solvent Selection Causality

DMSO-d₆ is the mandatory solvent for analyzing these scaffolds. 2-aminopyrimidinones form robust, guanine-cytosine-like intermolecular hydrogen-bonded dimers[2]. This extensive network renders them highly insoluble in non-polar deuterated solvents like CDCl₃. DMSO-d₆ effectively disrupts these hydrogen bonds, ensuring complete dissolution. Furthermore, DMSO strongly solvates exchangeable protons (-NH and -NH₂), slowing their chemical exchange rate with residual water. This allows these critical protons to be observed as distinct, quantifiable broad singlets rather than exchanging into the baseline[1].

Self-Validating NMR Protocols

Do not treat NMR acquisition as a passive recording step; it must be a self-validating system where parameter choices actively prevent data artifacts.

Step 1: Sample Preparation

• Concentration : Weigh 15–20 mg of the purified 2-aminopyrimidinone for ¹H NMR, and 40–50 mg for ¹³C NMR.

• Solvation : Dissolve the sample in 0.6 mL of anhydrous DMSO-d₆ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Homogenization : Sonicate for 2 minutes to ensure complete disruption of hydrogen-bonded dimers. Filter through a glass wool plug into a 5 mm NMR tube to remove any particulate matter that could distort magnetic field homogeneity.

Step 2: ¹H NMR Acquisition & Validation

• Acquisition : Record the spectrum at 400 MHz or 500 MHz at 298 K. Use a standard 30° pulse sequence with 16–32 scans and a relaxation delay (D1) of 1.0 second[1].

• Self-Validation Check : Integrate the highly shielded C5-H peak (typically a clean doublet or singlet around 5.5–6.0 ppm) and set its integral to exactly 1.00 . Next, integrate the exocyclic -NH₂ peak. It must integrate to exactly 2.00 , and the ring -NH must integrate to 1.00 [1].

  • Causality: If the -NH₂ integral is significantly less than 2.00, it indicates either rapid proton exchange due to water contamination in the DMSO, or degradation of the primary amine. The protocol validates itself through this stoichiometric ratio.

Step 3: ¹³C NMR Acquisition

• Acquisition : Record the spectrum at 100 MHz or 125 MHz[1].

• Parameter Adjustment (Critical) : Set the relaxation delay (D1) to at least 2.0 to 3.0 seconds .

  • Causality: The 2-aminopyrimidinone core contains multiple quaternary carbons (C2, C4, and potentially C6 if substituted). Because these carbons lack attached protons, they cannot undergo efficient dipole-dipole relaxation. A standard, short D1 delay will result in the saturation of these nuclei, causing the critical C=O and C-NH₂ peaks to disappear into the baseline noise.

Quantitative Spectral Assignments

The following tables summarize the diagnostic chemical shifts for an unsubstituted 2-aminopyrimidin-4(3H)-one core in DMSO-d₆. Substituents at the C5 or C6 positions will induce predictable inductive and anisotropic shifts.

Table 1: Diagnostic ¹H NMR Chemical Shifts (DMSO-d₆)

Proton Environment	Multiplicity	Chemical Shift (ppm)	Mechanistic Rationale
Ring -NH (N3)	Broad Singlet (br s)	10.50 – 12.50	Highly deshielded by the adjacent carbonyl and ring current; slowed exchange in DMSO[1].
C6-H	Doublet (d)	7.50 – 8.00	Deshielded by the adjacent ring nitrogen and proximity to the C4 carbonyl[5].
Exocyclic -NH₂	Broad Singlet (br s)	6.50 – 7.50	Moderately deshielded; integrates to 2H. Peak broadens due to quadrupolar relaxation of ¹⁴N[2].
C5-H	Doublet (d)	5.50 – 6.50	Highly shielded due to the electron-donating resonance from the C2 amine[5].

Table 2: Diagnostic ¹³C NMR Chemical Shifts (DMSO-d₆)

Carbon Environment	Type	Chemical Shift (ppm)	Mechanistic Rationale
C4 (C=O)	Quaternary	160.0 – 165.0	Highly deshielded carbonyl carbon; requires extended D1 delay for observation[5].
C2 (C-NH₂)	Quaternary	153.0 – 156.0	Deshielded by two adjacent electronegative nitrogen atoms[5].
C6	Methine (CH)	145.0 – 155.0	Deshielded by the adjacent ring nitrogen.
C5	Methine (CH)	95.0 – 110.0	Highly shielded by the push-pull resonance effect; diagnostic anchor for the pyrimidine ring[5].

Workflow Visualization

The following diagram illustrates the self-validating workflow for the NMR analysis of 2-aminopyrimidinones, highlighting the iterative feedback loop used to confirm tautomeric states.

Workflow for the self-validating NMR spectral analysis of 2-aminopyrimidinones.

References

• Golovenko, D., et al. "Design, synthesis and biological evaluation of 2-aminopyrimidinones and their 6-aza-analogs as a new class of CK2 inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry.[Link]

• Chekanov, M.O., et al. "Solution phase combinatorial synthesis of a diverse library of 2 aminopyrimidinones and their 6 aza analogs." Ukrainica Bioorganica Acta.[Link]

• Rathwa, J., et al. "Microwave Assisted Synthesis, Biological Characterization and Docking Studies of Pyrimidine Derivatives." Current Microwave Chemistry.[Link]

• National Center for Biotechnology Information. "Isocytosine." PubChem Compound Summary for CID 66950. [Link]

• Cumming, J. N., et al. "Heterocyclic aspartyl protease inhibitors." U.S.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. AU2008219071A2 - Heterocyclic aspartyl protease inhibitors - Google Patents [patents.google.com]
• 4. Isocytosine | C4H5N3O | CID 66950 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. bioorganica.org.ua [bioorganica.org.ua]

Application Note: Development of Kinase Inhibitors Utilizing a 2-Aminopyrimidinone Core

Executive Summary & Scientific Rationale

Protein kinases are fundamental regulators of cellular signal transduction, making them highly sought-after targets in oncology and immunology. The 2-aminopyrimidinone scaffold has emerged as a privileged pharmacophore for the development of ATP-competitive kinase inhibitors. Its rigid, planar structure and highly tunable hydrogen-bonding profile allow it to effectively mimic the adenine ring of ATP, demonstrating profound efficacy against targets ranging from Casein Kinase 2 (CK2) to Phosphoinositide 3-kinases (PI3K)[1][2]. This application note provides a comprehensive guide to the rational design, combinatorial synthesis, and biochemical validation of 2-aminopyrimidinone-based kinase inhibitors.

Structural Biology & Binding Mechanics

The design of 2-aminopyrimidinone derivatives is rooted in structure-based drug design (SBDD).

Causality in Core Selection: The pyrimidinone core is explicitly chosen because it provides a dual-anchoring mechanism within the highly conserved ATP-binding pocket of kinases. The 2-amino group acts as a potent hydrogen bond donor, while the carbonyl oxygen and ring nitrogens serve as hydrogen bond acceptors. For example, in the inhibition of CK2, the carbonyl oxygen forms a critical hydrogen bond with the side-chain nitrogen of the catalytic Lys68 residue. Simultaneously, the oxygen of the pyrimidinone heterocycle forms a hydrogen bond with the backbone NH of Val116 in the hinge region[1]. This specific geometric arrangement is a prerequisite for achieving low-micromolar to nanomolar inhibitory activity.

Logical relationship of 2-aminopyrimidinone core interactions within the kinase ATP-binding pocket.

Combinatorial Synthesis Methodology

To rapidly generate a diverse library of inhibitors for Structure-Activity Relationship (SAR) profiling, a solution-phase combinatorial approach is utilized.

Causality in Synthetic Strategy: The choice of S-methylpyrimidinones as starting materials is dictated by the S-methyl group's excellent leaving-group propensity in nucleophilic aromatic substitution (SNAr) reactions[3]. This allows for the rapid, transition-metal-free functionalization of the 2-position using diverse amines. Avoiding harsh catalytic conditions preserves sensitive functional groups on the amine appendages, ensuring high library diversity.

Protocol 3.1: Synthesis of 2-Aminopyrimidinone Derivatives

This protocol is designed as a self-validating system; step 6 ensures that only chemically pure entities proceed to biological screening, eliminating false positives caused by unreacted precursors.

• Preparation of Reaction Mixture : Dissolve 1.0 equivalent of the S-methylpyrimidinone precursor in anhydrous ethanol (or dimethylformamide for poorly soluble amines) at a concentration of 0.2 M.

• Amine Addition : Add 1.5 to 2.0 equivalents of the desired primary or secondary amine. Rationale: An excess of amine drives the substitution reaction to completion and compensates for any potential volatilization.

• Base Addition : Add 2.0 equivalents of triethylamine (TEA). Rationale: TEA neutralizes the methanethiol byproduct and maintains the optimal nucleophilicity of the amine reactant.

• Thermal Activation : Heat the reaction mixture to reflux (80°C in ethanol) for 12–24 hours. Monitor the reaction progress via LC-MS to confirm the disappearance of the S-methyl peak.

• Isolation : Cool the mixture to room temperature. If the product precipitates, collect it via vacuum filtration and wash with cold ethanol. If it remains in solution, concentrate under reduced pressure and purify via silica gel column chromatography (eluting with a dichloromethane/methanol gradient).

• Validation : Confirm structural identity and purity (>95%) using 1 H-NMR, 13 C-NMR, and high-resolution mass spectrometry (HRMS) prior to any biochemical evaluation.

Workflow for the combinatorial synthesis and screening of 2-aminopyrimidinone kinase libraries.

Biochemical Evaluation & SAR Profiling

Following synthesis, compounds must be rigorously evaluated for target inhibition. For targets like CK2, a radioactive ATP incorporation assay is the gold standard[1].

Protocol 4.1: In Vitro Radiometric Kinase Assay

Causality in Assay Design: Radiometric assays are selected over fluorescence-based alternatives because they directly quantify the transfer of the γ -phosphate from ATP to the substrate. This eliminates the risk of false readouts caused by the autofluorescence or quenching properties inherent to many heterocyclic library compounds.

• Reagent Preparation : Prepare a kinase buffer containing 20 mM Tris-HCl (pH 7.5), 50 mM KCl, and 10 mM MgCl 2​ .

• Enzyme/Substrate Mix : Add recombinant human kinase (e.g., CK2, 10 ng/reaction) and a specific synthetic peptide substrate (100 μM).

• Inhibitor Addition : Serially dilute the 2-aminopyrimidinone derivatives in DMSO. Add to the reaction mixture such that the final DMSO concentration does not exceed 1% (v/v). Validation: Include a vehicle-only (DMSO) negative control and a known inhibitor (e.g., Quercetin) as a positive control[1].

Reaction Initiation: Initiate the reaction by adding a mixture of unlabeled ATP (10 μM) and [ γ

32 P]ATP (1 μCi per reaction).

• Incubation : Incubate at 30°C for 15 minutes to ensure the reaction remains in the linear initial velocity phase.

Quenching and Readout: Spot the reaction mixture onto P81 phosphocellulose paper squares. Wash extensively with 75 mM phosphoric acid to remove unreacted [ γ

32 P]ATP. Quantify the substrate-incorporated radioactivity using a scintillation counter.

• Data Analysis : Calculate percent inhibition relative to the DMSO control and determine IC 50​ values using non-linear regression analysis.

Table 1: Quantitative SAR Data Summary

The following table summarizes the structure-activity relationship (SAR) data for key 2-aminopyrimidinone modifications, highlighting the causality between structural changes and kinase affinity[1][2][4].

Compound Modification	Target Kinase	IC 50​ / Activity	Key Structural Interaction & Rationale
Unsubstituted Core	CK2	> 50.0 μM	Lacks sufficient hydrophobic contacts in the affinity pocket.
4-(4-methoxyphenyl) substitution	CK2	28.0 μM	Methoxy group provides favorable Van der Waals interactions.
2-hydroxy-5-[...-pyrimidin-2-ylamino] benzoic acid	CK2	1.1 μM	Carboxyl group forms a critical salt bridge/H-bond with Lys68[1].
6-aza-2-aminopyrimidinone analog	CK2	Inactive	Reduced ability of the carbonyl group to H-bond with the ATP-binding site[4].
Affinity-pocket trifluoromethyl modification	PI3K α	< 100 nM	Maintains interaction with conserved methionine (M772) for selectivity[2].

Selectivity Optimization

Achieving raw potency is only the first hurdle; optimizing the 2-aminopyrimidinone core for selectivity (e.g., PI3K vs. mTOR) is critical for clinical safety. Causality in Optimization: In pan-Class I PI3K inhibitors, modifications to the 2-aminopyrimidinone affinity pocket dictate selectivity. For instance, the removal of a trifluoromethyl group can result in the loss of a favorable interaction with a conserved methionine (M772 in PI3K α ), an interaction that is notably absent in mTOR[2]. Consequently, iterative molecular docking combined with cellular profiling must be employed to fine-tune the steric bulk and electronic properties of the core appendages, ensuring the inhibitor discriminates effectively between closely related kinase families.

References

• Design, synthesis and biological evaluation of 2-aminopyrimidinones and their 6-aza-analogs as a new class of CK2 inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. URL:[Link]

• Identification of NVP-CLR457 as an Orally Bioavailable Non-CNS-Penetrant pan-Class IA Phosphoinositol-3-Kinase Inhibitor. Journal of Medicinal Chemistry. URL:[Link]

• Solution phase combinatorial synthesis of a diverse library of 2 aminopyrimidinones and their 6 aza analogs. Ukrainica Bioorganica Acta. URL:[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. bioorganica.org.ua [bioorganica.org.ua]
• 4. tandfonline.com [tandfonline.com]

Synthesis and Optimization of 2-Anilino-4-aryl-pyrimidines as Potent PAK1 Inhibitors

Target Audience: Discovery Chemists, Assay Biologists, and Preclinical Drug Development Professionals.

Biological Rationale & Target Overview

The p21-activated kinases (PAKs) are a family of serine/threonine kinases that serve as critical downstream effectors of the Rho-family GTPases, Rac1 and Cdc42. Among them, Group I PAKs (specifically PAK1) are frequently overexpressed or hyperactivated in breast, ovarian, and colon carcinomas[1]. PAK1 acts as a central node in oncogenesis, driving cytoskeletal remodeling, cellular proliferation, and epithelial-to-mesenchymal transition (EMT)[2].

Historically, developing highly selective inhibitors for PAK1 has been challenging due to the high sequence homology within the kinase domain across the PAK family and the structural similarities with off-target kinases like Src, KDR, and FGFR1. However, the discovery and optimization of the 2-anilino-4-aryl-pyrimidine and bis-anilino pyrimidine scaffolds have yielded highly potent, ATP-competitive inhibitors capable of achieving exceptional kinase selectivity[1][3].

Figure 1: Mechanism of action of 2-anilino-4-aryl-pyrimidines blocking PAK1-mediated oncogenesis.

Structure-Activity Relationship (SAR) & Optimization

The 2-anilino-4-aryl-pyrimidine core provides an ideal template for structure-based drug design. Early hits demonstrated modest potency but poor selectivity against Group II PAKs (e.g., PAK4) and anti-targets[1].

Optimization campaigns focused on maximizing interactions within the solvent-accessible channel of the PAK1 ATP-binding site. The incorporation of a para-piperazine or a 1,2-dimethylpiperazine pendant domain significantly enhanced both potency and selectivity[1][3]. Further reduction of lipophilicity yielded in vivo active probes with lower metabolic clearance.

Quantitative SAR Summary of Key Pyrimidine Inhibitors

Compound	Structural Modification	PAK1 IC₅₀ (nM)	PAK4 IC₅₀ (nM)	Selectivity (PAK4/PAK1)
Compound 1	Initial bis-anilino pyrimidine hit	100	1100	11x
Compound 9	Addition of para-piperazine	33	~4950	150x
AZ13705339	Optimized solvent channel interactions	0.33	2600	>7500x
AZ13711265	Reduced lipophilicity for in vivo use	0.58	>5000	>8600x

Data derived from the optimization of highly kinase-selective bis-anilino pyrimidine inhibitors[1][4][5].

Synthetic Chemistry Workflow

The synthesis of 2-anilino-4-aryl-pyrimidines relies on a highly efficient, two-step sequence leveraging the differential reactivity of the halogen atoms on the 2,4-dichloropyrimidine starting material.

Figure 2: Two-step synthesis of 2-anilino-4-aryl-pyrimidines via Suzuki coupling and SNAr.

Protocol 1: Step-by-Step Synthesis of 2-Anilino-4-aryl-pyrimidines

Phase 1: Regioselective Suzuki-Miyaura Cross-Coupling

• Preparation: In a flame-dried Schlenk flask, dissolve 2,4-dichloropyrimidine (1.0 equiv) and the corresponding arylboronic acid (1.05 equiv) in a degassed mixture of 1,4-dioxane and water (4:1 v/v).

• Catalyst Addition: Add Na₂CO₃ (2.0 equiv) and Pd(PPh₃)₄ (0.05 equiv) under an inert argon atmosphere.

  • Causality Check: The C4-chloride is highly activated due to the electron-withdrawing nature of the adjacent pyrimidine nitrogens (alpha/gamma relationship). The oxidative addition of the Pd(0) catalyst occurs preferentially at C4 over C2, enabling strict regiocontrol without the need for protecting groups.

• Reaction: Heat the mixture to 80°C for 4–6 hours. Monitor progression via LC-MS.

• Workup & Validation: Quench with water, extract with EtOAc, dry over Na₂SO₄, and purify via silica gel chromatography.

  • Self-Validation: The presence of the intermediate 2-chloro-4-arylpyrimidine is confirmed by a distinct isotopic pattern (3:1 ratio for ³⁵Cl/³⁷Cl) in the MS spectra.

Phase 2: Nucleophilic Aromatic Substitution (SNAr)

• Preparation: Dissolve the purified 2-chloro-4-arylpyrimidine (1.0 equiv) and the substituted aniline derivative (1.2 equiv) in 2-propanol or 1-butanol.

• Acid Catalysis: Add a catalytic amount of p-toluenesulfonic acid (PTSA) or concentrated HCl (0.1 equiv).

  • Causality Check: Anilines are relatively weak nucleophiles. The acid catalyst protonates the pyrimidine nitrogen, significantly lowering the lowest unoccupied molecular orbital (LUMO) of the pyrimidine ring. This enhances the electrophilicity of the C2 position, driving the SNAr reaction forward.

• Reaction: Heat the mixture at 100°C (or 120°C via microwave irradiation) for 12 hours.

• Workup & Validation: Concentrate under reduced pressure, neutralize with saturated NaHCO₃, and purify via preparative HPLC.

  • Self-Validation: Complete conversion is indicated by the disappearance of the chlorinated intermediate and the emergence of the desired product mass [M+H]⁺.

Biological Evaluation Protocol

To accurately determine the IC₅₀ of the synthesized pyrimidines, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is employed.

Protocol 2: TR-FRET Kinase Assay for PAK1

• Assay Buffer Preparation: Prepare a 1X kinase buffer consisting of 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, and 1 mM DTT.

• Compound Titration: Dispense the 2-anilino-4-aryl-pyrimidine inhibitors in a 10-point, 3-fold serial dilution in DMSO into a 384-well low-volume plate.

• Enzyme/Substrate Addition: Add recombinant human PAK1 enzyme (final concentration ~1 nM) and a biotinylated peptide substrate.

• Reaction Initiation: Add ATP at a concentration strictly equivalent to its apparent Km​ for PAK1.

  • Causality Check: Running the assay at the ATP Km​ ensures that the assay is highly sensitive to ATP-competitive inhibitors (like the pyrimidine derivatives) while maintaining a robust signal window, preventing artificial inflation of the IC₅₀.

• Detection: After 60 minutes of incubation at room temperature, quench the reaction with EDTA. Add a Europium-labeled anti-phospho antibody and Streptavidin-APC.

  • Causality Check: TR-FRET utilizes the long emission half-life of Europium to introduce a time delay before measurement. This eliminates short-lived background autofluorescence from the small molecules or plasticware, ensuring high data fidelity.

• Validation: Calculate the Z'-factor for the plate using positive (DMSO) and negative (no enzyme) controls.

  • Self-Validation: A Z'-factor > 0.6 validates the assay's robustness and confirms the reliability of the calculated IC₅₀ values.

References

• Synthesis and structure-activity relationship of 2-arylamino-4-aryl-pyrimidines as potent PAK1 inhibitors Bioorganic & Medicinal Chemistry Letters URL: [Link]

• Optimization of Highly Kinase Selective Bis-anilino Pyrimidine PAK1 Inhibitors ACS Medicinal Chemistry Letters URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Synthesis and structure-activity relationship of 2-arylamino-4-aryl-pyrimidines as potent PAK1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

"application of 2-aminopyrimidines in the development of anti-inflammatory agents"

Application Note: 2-Aminopyrimidine Pharmacophores in the Development of Targeted Anti-Inflammatory Agents

Mechanistic Grounding & Target Rationale

The 2-aminopyrimidine scaffold is a privileged structure in medicinal chemistry, particularly in the design of ATP-competitive kinase inhibitors. The core's utility stems from its ability to act as a highly efficient bioisostere for the adenine ring of ATP. The nitrogen atom within the pyrimidine ring and the exocyclic amine at the 2-position form a highly conserved bidentate hydrogen-bonding network with the backbone amide and carbonyl groups of the kinase hinge region[1].

By firmly anchoring the molecule in the ATP-binding pocket, the 4-, 5-, and 6-positions of the pyrimidine ring can be functionalized to project into the solvent-exposed region, the gatekeeper residue, and the deep selectivity pocket. This structural modularity allows for the precise tuning of selectivity against key kinases that drive inflammatory cascades, such as IκB kinase β (IKKβ), Janus kinases (JAKs), and Lymphocyte-specific kinase (Lck)[2][3][4].

Fig 1: 2-Aminopyrimidines disrupt kinase-mediated inflammatory signaling pathways.

Quantitative SAR & Lead Profiles

Recent structural optimizations have yielded highly potent 2-aminopyrimidine derivatives that disrupt inflammatory cascades (e.g., NF-κB, JAK/STAT) without the dose-limiting toxicities associated with earlier pan-kinase inhibitors. Table 1 summarizes key lead compounds, their primary targets, and their pharmacological profiles.

Table 1: Pharmacological Profiles of 2-Aminopyrimidine Anti-Inflammatory Leads

Compound Designation	Primary Target	Biochemical Potency (IC₅₀)	Cellular/In Vivo Efficacy	Key Structural Features	Reference
LP46	IKKβ	7.5 nM	Suppresses NF-κB signaling and proliferation in colorectal models.	2-aminopyrimidine core with optimized kinome selectivity.	[3]
Compound 43	Lck	14 nM	Inhibits T-cell receptor-induced IL-2 production (IC₅₀ = 3.9 μM).	2-aminopyrimidine carbamate; highly orally bioavailable.	[2][5]
Compound A8	JAK / Cathepsin L	< 10 nM	83-85% inhibition of IL-6/IL-8 in Acute Lung Injury models.	2-arylaminopyrimidine targeting dual inflammatory pathways.	[4]
BIIB068	BTK	1.0 nM	>400-fold selectivity for BTK over structurally similar Tec kinases.	2-aminopyrimidine core optimized for B-cell/myeloid regulation.	[6]

Self-Validating Experimental Protocols

To ensure reproducibility and scientific rigor, the following protocols are designed as self-validating systems. They incorporate orthogonal checks to distinguish true target-mediated anti-inflammatory activity from assay artifacts or non-specific cytotoxicity.

Protocol 1: High-Throughput Time-Resolved Fluorescence (HTRF) Kinase Selectivity Assay

Causality & Rationale: HTRF is selected over standard luminescent ATP-depletion assays because its ratiometric emission (665 nm / 620 nm) inherently corrects for compound auto-fluorescence and inner-filter effects—common artifacts when screening highly conjugated pyrimidine derivatives. Pre-incubation is mandated to allow slow-binding, ATP-competitive inhibitors to reach thermodynamic equilibrium before the addition of the ATP substrate.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT).

• Compound Titration: Serially dilute 2-aminopyrimidine analogs in 100% DMSO. Transfer 100 nL of each concentration to a 384-well low-volume white microplate (final DMSO concentration = 1%).

• Enzyme Addition: Add 5 µL of the target kinase (e.g., IKKβ or JAK2) diluted in 1X Kinase Buffer to the assay wells.

• Equilibration (Critical Step): Incubate the plate at room temperature for 30 minutes. Validation Check: Include a known reference inhibitor (e.g., Baricitinib for JAK) to validate assay sensitivity.

• Reaction Initiation: Add 5 µL of a substrate mix containing biotinylated peptide substrate and ATP (at the Km​ value specific to the kinase to ensure competitive binding dynamics).

• Incubation: Seal and incubate for 60 minutes at room temperature.

• Detection: Add 10 µL of HTRF detection buffer containing Streptavidin-XL665 and Eu³⁺-Cryptate conjugated anti-phospho antibody. Incubate for 1 hour.

• Data Acquisition: Read the plate on a TRF-compatible microplate reader. Calculate the IC₅₀ using a 4-parameter logistic non-linear regression model.

Protocol 2: Orthogonal Cellular Anti-Inflammatory Assay (LPS-Induced RAW264.7 Macrophages)

Causality & Rationale: Biochemical potency does not guarantee cellular efficacy due to membrane permeability and efflux pump liabilities. The RAW264.7 macrophage model provides a robust, TLR4-mediated NF-κB activation system. Crucially, this protocol multiplexes cytokine quantification (ELISA) with a fluorometric viability assay to ensure that reductions in IL-6/TNF-α are due to specific pathway inhibition rather than compound-induced cell death.

Step-by-Step Methodology:

• Cell Seeding: Seed RAW264.7 cells at 5×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.

• Compound Pre-treatment: Aspirate media and replace with fresh media containing serial dilutions of the 2-aminopyrimidine compounds (0.1 μM to 30 μM). Incubate for 2 hours.

• Inflammatory Stimulation: Add Lipopolysaccharide (LPS, E. coli O111:B4) to a final concentration of 1 μg/mL. Validation Check: Maintain "Vehicle + LPS" (Maximum inflammation) and "Vehicle - LPS" (Basal) control wells.

• Incubation: Incubate for 24 hours to allow for robust cytokine transcription and secretion.

• Supernatant Harvest (Efficacy Readout): Carefully transfer 50 µL of the cell culture supernatant to a new plate. Quantify IL-6 and TNF-α levels using standard sandwich ELISA kits.

• Viability Multiplexing (Toxicity Readout): Add 20 µL of resazurin-based viability reagent (e.g., CellTiter-Blue) directly to the remaining cells in the original plate. Incubate for 2 hours and measure fluorescence (Ex 560 nm / Em 590 nm).

• Data Interpretation: Discard efficacy data for any compound concentration that reduces cell viability by >15% compared to the vehicle control, as cytokine reduction at these doses is confounded by cytotoxicity.

Fig 2: Hierarchical screening workflow for 2-aminopyrimidine anti-inflammatory agents.

References

• Wang, K., et al. "Discovery and Structural Optimization of Novel 2-Aminopyrimidine Derivatives as Potent and Selective IKKβ Inhibitors for the Treatment of Colorectal Cancer." ACS Publications, Dec 2025. URL:[Link]

• Martin, M. W., et al. "Novel 2-Aminopyrimidine Carbamates as Potent and Orally Active Inhibitors of Lck: Synthesis, SAR, and in Vivo Antiinflammatory Activity." Journal of Medicinal Chemistry, Aug 2006. URL:[Link]

• "Design, Synthesis, and Biological Evaluation of 2-Arylaminopyrimidine Derivatives as Dual Cathepsin L and JAK Inhibitors for the Treatment of Acute Lung Injury." PubMed, Jan 2025. URL:[Link]

• "Recent Advances in BTK Inhibitors for the Treatment of Inflammatory and Autoimmune Diseases." MDPI, Aug 2021. URL:[Link]

• "Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors." PMC. URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Novel 2-aminopyrimidine carbamates as potent and orally active inhibitors of Lck: synthesis, SAR, and in vivo antiinflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design, Synthesis, and Biological Evaluation of 2-Arylaminopyrimidine Derivatives as Dual Cathepsin L and JAK Inhibitors for the Treatment of Acute Lung Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]

Troubleshooting & Optimization

Biginelli Reaction Yield Optimization: Technical Support & Troubleshooting Center

Welcome to the Technical Support Center for the Biginelli reaction. Dihydropyrimidinones (DHPMs) and their derivatives are critical scaffolds in drug development, functioning as calcium channel blockers, antihypertensive agents, and anticancer therapeutics[1][2]. However, the classical Biginelli protocol—relying on strong acids (HCl) and ethanol at reflux—often suffers from low yields, particularly with sterically hindered or electronically deactivated aliphatic and substituted aromatic aldehydes[2][3].

This guide provides researchers and drug development professionals with field-proven troubleshooting strategies, mechanistic insights, and validated protocols to maximize DHPM yields.

Mechanistic Workflow & Optimization Pathway

To troubleshoot yield issues, one must first understand the reaction's causality. The generally accepted mechanism proceeds via an acylimine intermediate[2][4]. The condensation of the aldehyde and urea forms this electrophilic acylimine, which is subsequently attacked by the enol tautomer of the β -ketoester. Finally, cyclization and dehydration yield the DHPM[2][4]. Yield loss typically occurs when the acylimine intermediate is unstable, or when competing side reactions (such as Knoevenagel condensation between the aldehyde and the β -ketoester) outpace the desired pathway.

Figure 1: Mechanistic workflow of the Biginelli reaction highlighting the critical acylimine intermediate.

Troubleshooting FAQs

Q1: My yields are consistently below 40% using the classical HCl/Ethanol method. Why is this happening, and how can I fix it? A: The classical method (Pietro Biginelli, 1893) uses strongly acidic conditions and long reflux times (up to 18 hours), which can lead to the degradation of sensitive aldehydes and the formation of unwanted byproducts[2][5]. To fix this, transition away from Brønsted acids (like HCl) to Lewis acids. Lewis acids, such as Bismuth(III) nitrate ( Bi(NO3​)3​ ) or Ytterbium triflate ( Yb(OTf)3​ ), better stabilize the transition states and coordinate with the carbonyl oxygens, significantly accelerating the nucleophilic addition step and boosting yields to >85%[2][4].

Q2: How does solvent selection impact the Biginelli reaction yield? A: The dielectric constant of the solvent plays a massive role because the reaction has a highly ionic character (involving the acylimine intermediate)[2]. While ethanol is traditional, switching to a polar aprotic solvent like acetonitrile often increases yields because it stabilizes the ionic intermediates without competing for hydrogen bonding as strongly as alcohols do[2]. Alternatively, moving to solvent-free (neat) conditions forces a high local concentration of reactants, driving the equilibrium forward and often resulting in near-quantitative yields[1].

Q3: I am working with sterically hindered aromatic aldehydes. How can I reduce the reaction time from 18 hours to under an hour? A: Implement Microwave-Assisted Organic Synthesis (MAOS) or ultrasonic irradiation. Microwave irradiation couples directly with the polar intermediates (like the acylimine), providing rapid, localized superheating. Using neat polyphosphate ester (PPE) or solvent-free conditions under microwave irradiation can reduce reaction times from hours to less than 5 minutes while maintaining >90% yields[6]. Similarly, ultrasonic irradiation with nano-catalysts (e.g., nano- La2​O3​ ) enhances mass transfer and produces yields up to 96% at mild temperatures (50 °C)[7].

Quantitative Data: Catalyst and Condition Optimization

The following table summarizes validated deviations from the classical protocol, demonstrating how modern catalytic and physical interventions drastically improve DHPM yields.

Catalyst System	Solvent	Reaction Conditions	Typical Yield (%)	Reaction Time
HCl (Classical)	Ethanol	Reflux	40 - 60%	18 hours
Bi(NO3​)3​ (5 mol%)	Acetonitrile	Room Temp / Reflux	85 - 95%	2.5 hours
Yb(OTf)3​	None (Solvent-free)	100 °C	> 90%	1 hour
Nano- La2​O3​ (8 mol%)	Ethanol	Ultrasound (50 °C)	92 - 96%	20 - 40 mins
None (Catalyst-free)	None (Neat)	100 - 105 °C	80 - 95%	1 hour

Table 1: Comparison of catalytic systems and reaction conditions for yield optimization[1][2][4][7].

Validated Experimental Protocols

To ensure self-validating and reproducible results, follow these optimized, step-by-step methodologies.

Protocol A: High-Yield Solvent-Free & Catalyst-Free Synthesis

Causality: Heating the neat reagents drives the reaction via high collision frequency and eliminates solvent-induced dilution of the electrophile[1].

• Preparation: In a clean, dry 50 mL round-bottom flask, combine the 1,3-dicarbonyl compound (e.g., ethyl acetoacetate, 10 mmol), the aldehyde (10 mmol), and urea (12 mmol). Note: A slight excess of urea compensates for potential sublimation/decomposition.

• Reaction: Immerse the flask in an oil bath pre-heated to 100–105 °C. Stir vigorously. The mixture will initially melt into a homogeneous liquid and subsequently solidify as the DHPM product forms.

• Completion: Maintain heating for exactly 1 hour. Monitor via TLC (Ethyl Acetate:Hexane, 3:7) to confirm the disappearance of the aldehyde.

• Workup: Cool the flask to room temperature. Add 20 mL of cold water and triturate the solid to remove unreacted urea. Filter the crude solid under a vacuum.

• Purification: Recrystallize the crude product from hot ethanol to yield pure dihydropyrimidinone[1].

Protocol B: Lewis Acid-Catalyzed Synthesis in Acetonitrile

Causality: Bi(NO3​)3​ acts as a mild, water-tolerant Lewis acid that strongly activates the aldehyde carbonyl, facilitating rapid iminium formation in a polar aprotic environment[2].

• Preparation: In a 50 mL flask, dissolve the aldehyde (4 mmol), urea (5 mmol), and 1,3-dicarbonyl compound (5 mmol) in 20 mL of anhydrous acetonitrile[2].

• Catalyst Addition: Add 5 mol% of Bismuth(III) nitrate pentahydrate ( Bi(NO3​)3​⋅5H2​O ) to the stirring solution.

• Reaction: Stir the mixture at room temperature or gentle reflux for 2.5 hours. The ionic nature of the solvent will stabilize the transition state, preventing the precipitation of intermediates[2].

• Workup: Quench the reaction by pouring the mixture into crushed ice/water (50 mL). Stir for 10 minutes until a precipitate fully forms.

• Isolation: Filter the solid, wash with cold water, and recrystallize from ethanol to obtain the pure DHPM[2].

References

• Exploration of catalytic performance of nano-La2O3 as an efficient catalyst for dihydropyrimidinone/thione synthesis and gas sensing. Journal of Nanostructure in Chemistry. Available at: [Link]

• Biginelli Reaction. Organic Chemistry Portal. Available at:[Link]

• Three Component Reaction: An Efficient Synthesis and Reactions of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Using New Natural Catalyst. PMC. Available at:[Link]

• A Practical and Green Approach towards Synthesis of Dihydropyrimidinones without Any Solvent or Catalyst. Organic Process Research & Development - ACS Publications. Available at:[Link]

• Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog. ACS Publications. Available at:[Link]

• Synthesis of 3,4-dihydropyrimidin-2(1H)-ones/thiones via Biginelli reaction promoted by bismuth(III)nitrate or PPh3 without solvent. Arab Journal of Chemistry. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of 3,4-dihydropyrimidin-2(1H)-ones/thiones via Biginelli reaction promoted by bismuth(III)nitrate or PPh₃ without solvent - Arabian Journal of Chemistry [arabjchem.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Biginelli Reaction [organic-chemistry.org]
• 5. Improvement of the catalytic activity of an Algerian clay by acid treatment under solvent and solvent-free conditions for 3,4-dihydropyrimidin-2(1H)-one synthesis [scielo.org.za]
• 6. pubs.acs.org [pubs.acs.org]
• 7. oiccpress.com [oiccpress.com]

Technical Support Center: Purification of 2-Amino-4(1H)-pyrimidinone Products

Introduction

Welcome to the technical support center for the purification of 2-amino-4(1H)-pyrimidinone and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who are actively engaged in the synthesis and purification of this important class of heterocyclic compounds. 2-Amino-4(1H)-pyrimidinone derivatives are significant in medicinal chemistry, often serving as key structural motifs in various therapeutic agents.[1][2][3][4]

Achieving high purity is a critical, yet often challenging, step in the research and development pipeline. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during the purification process. Our goal is to equip you with the scientific rationale behind various purification techniques, enabling you to make informed decisions and optimize your experimental outcomes.

Troubleshooting Guide: Common Purification Challenges

This section addresses common problems encountered during the purification of 2-amino-4(1H)-pyrimidinone products. The question-and-answer format is designed to help you quickly identify your issue and find a practical solution.

Scenario 1: My 2-amino-4(1H)-pyrimidinone product is a solid, but it's not pure enough after initial isolation. What should I do first?

Answer: For solid products, recrystallization is often the most effective and economical first-line purification technique.[5] The principle of recrystallization relies on the difference in solubility between your target compound and the impurities in a given solvent at different temperatures.

Q: How do I choose the right solvent for recrystallization?

A: The ideal recrystallization solvent is one in which your 2-amino-4(1H)-pyrimidinone derivative has high solubility at elevated temperatures and low solubility at room temperature or below.[5][6] Impurities, on the other hand, should either be highly soluble at all temperatures (so they remain in the mother liquor) or insoluble even at high temperatures (so they can be filtered off hot).

Troubleshooting Recrystallization:

• Problem: My compound "oils out" instead of crystallizing.

  • Cause: The boiling point of the solvent may be higher than the melting point of your compound, or the solution is supersaturated.

  • Solution: Try using a lower-boiling point solvent or a solvent mixture. You can also try adding a seed crystal to induce crystallization or scratching the inside of the flask with a glass rod at the solvent-air interface.

• Problem: No crystals form upon cooling.

  • Cause: The solution may not be saturated enough, or your compound is too soluble in the chosen solvent even at low temperatures.

  • Solution: Try evaporating some of the solvent to increase the concentration. If that fails, you may need to add an "anti-solvent" (a solvent in which your compound is insoluble but is miscible with your primary solvent) dropwise until turbidity persists.

• Problem: The recovered crystals are still impure.

  • Cause: The cooling process may have been too rapid, trapping impurities within the crystal lattice. Alternatively, the chosen solvent may not be effective at separating the specific impurities present.

  • Solution: Allow the solution to cool slowly to room temperature before placing it in an ice bath. If purity does not improve, a different recrystallization solvent or an alternative purification method like column chromatography may be necessary.

Scenario 2: Recrystallization failed or is not suitable for my 2-amino-4(1H)-pyrimidinone derivative. How can I purify my compound?

Answer: When recrystallization is not effective, column chromatography is the next logical step. This technique separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and their solubility in a mobile phase (the eluent).[5]

Q: How do I select the right solvent system (eluent) for column chromatography?

A: The selection of an appropriate solvent system is crucial for successful separation and is typically determined by Thin-Layer Chromatography (TLC) .[5] The goal is to find a solvent mixture that gives your target compound a retention factor (Rf) of approximately 0.2-0.4 and provides good separation from impurities.[5]

Troubleshooting Column Chromatography:

• Problem: My compound won't move off the baseline (Rf = 0).

  • Cause: The eluent is not polar enough to displace your compound from the silica gel. 2-amino-4(1H)-pyrimidinone derivatives can be quite polar.

  • Solution: Gradually increase the polarity of the eluent. For example, if you are using a hexane/ethyl acetate system, increase the percentage of ethyl acetate. For very polar compounds, a dichloromethane/methanol system may be necessary.[5][7]

• Problem: All my spots run with the solvent front (Rf ≈ 1).

  • Cause: The eluent is too polar.

  • Solution: Decrease the polarity of the eluent. For instance, in a hexane/ethyl acetate system, increase the proportion of hexane.[7]

• Problem: The separation between my product and an impurity is poor.

  • Cause: The chosen solvent system does not have the right selectivity for your specific mixture.

  • Solution: Try a different solvent system. For example, substituting ethyl acetate with acetone or dichloromethane with chloroform can alter the selectivity of the separation. You can also try a different stationary phase, such as alumina.

Workflow for Purification Method Selection

Caption: Decision tree for selecting a purification method.

Frequently Asked Questions (FAQs)

Q1: My 2-amino-4(1H)-pyrimidinone derivative has very poor solubility in common organic solvents. How can I purify it?

A1: Poor solubility is a common challenge with heterocyclic compounds that have multiple hydrogen bond donors and acceptors, like 2-amino-4(1H)-pyrimidinone.[8]

• For Recrystallization: You may need to use more polar solvents like ethanol, methanol, water, or mixtures of these.[5] In some cases, highly polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) might be necessary, followed by the addition of an anti-solvent to induce precipitation.[9]

• For Column Chromatography: A "dry loading" technique is recommended.[5] This involves pre-adsorbing your crude product onto a small amount of silica gel by dissolving it in a suitable solvent, adding the silica, and then evaporating the solvent. The resulting dry powder is then carefully loaded onto the top of the column. This prevents issues with poor solubility during the initial loading step.

Q2: I need to obtain a very high purity (>99.5%) of my 2-amino-4(1H)-pyrimidinone product for a biological assay. What is the best method?

A2: For achieving very high purity, especially for challenging separations or as a final polishing step, Preparative High-Performance Liquid Chromatography (Prep-HPLC) is the method of choice.[5][10][11] Prep-HPLC offers significantly higher resolution than standard column chromatography.[11]

Table 1: Comparison of Common Purification Techniques

Technique	Principle	Best For	Advantages	Disadvantages
Recrystallization	Differential solubility	Crystalline solids with moderate purity	Cost-effective, scalable, simple setup	Not suitable for oils or amorphous solids, solvent selection can be difficult
Column Chromatography	Differential adsorption	Most organic compounds, complex mixtures	Versatile, applicable to a wide range of polarities	Can be time-consuming, uses larger volumes of solvent, lower resolution than HPLC
Preparative HPLC	High-resolution differential partitioning	Final purification, challenging separations, high-purity requirements	High resolution, automated, suitable for small to large scale	Higher cost, more complex instrumentation, requires method development

Q3: What are some common impurities I might encounter in the synthesis of 2-amino-4(1H)-pyrimidinone derivatives?

A3: The impurities will largely depend on the synthetic route. However, common impurities can include:

• Starting materials: Unreacted reagents from the synthesis.

• Byproducts: Products from side reactions. For example, in syntheses involving cyclization, incompletely cyclized intermediates may be present.

• Isomers: If the synthesis can lead to multiple isomers (e.g., O-alkylation vs. N-alkylation), these will need to be separated.[12]

Regularly monitoring your reaction with TLC or LC-MS is crucial for identifying the formation of impurities and byproducts.

Q4: Can I use ion-exchange chromatography for purifying my 2-amino-4(1H)-pyrimidinone derivative?

A4: Yes, ion-exchange chromatography can be a powerful technique, especially if your compound or impurities are ionizable. Since 2-amino-4(1H)-pyrimidinone has a basic amino group, it can be protonated at acidic pH. Cation-exchange chromatography could be used to bind the protonated product while neutral or anionic impurities are washed away. Elution would then be achieved by increasing the pH or the ionic strength of the buffer. This method has been successfully used for the purification of other aminopyridine derivatives.[13]

Experimental Protocols

Protocol 1: General Procedure for Recrystallization

• Solvent Selection: Test the solubility of a small amount of your crude product in various solvents to find one where it is sparingly soluble at room temperature but readily soluble when hot.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the chosen solvent dropwise while heating the mixture to a boil (using a hot plate and a condenser). Add just enough solvent to fully dissolve the solid.[6]

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.[6]

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once crystals begin to form, you can place the flask in an ice bath to maximize crystal formation.[6]

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold recrystallization solvent.[6]

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Protocol 2: General Procedure for Flash Column Chromatography

• TLC Analysis: Develop a suitable solvent system using TLC that provides an Rf of 0.2-0.4 for your target compound and good separation from impurities.[5]

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity eluent. Pour the slurry into the column and allow the silica to settle, ensuring a level bed. Do not let the column run dry.[7]

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial eluent) and carefully apply it to the top of the silica bed.[7]

  • Dry Loading: Dissolve the crude product in a solvent, add a small amount of silica gel, and evaporate the solvent. Carefully add the resulting powder to the top of the column.[5]

• Elution: Begin elution with the low-polarity solvent mixture determined from TLC analysis. If necessary, gradually increase the polarity of the mobile phase to elute more strongly retained compounds (gradient elution).[7]

• Fraction Collection: Collect the eluate in fractions and monitor their composition by TLC. Combine the pure fractions containing your product.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified product.

Workflow for Column Chromatography

Caption: Step-by-step workflow for flash column chromatography.

References

• Benchchem. (n.d.). Technical Support Center: Purification of Pyrimidine Derivatives by Column Chromatography.
• Benchchem. (n.d.). Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds.
• ChemicalBook. (n.d.). 2-Oxy-4-amino pyrimidine(71-30-7).
• Cheméo. (n.d.). 4-amino-2-hydroxypyrimidine - Chemical & Physical Properties.
• Benchchem. (2025, December). Navigating the Solubility Landscape of 2-Amino-4-hydroxy-6-methylpyrimidine: A Technical Guide.
• Sigma-Aldrich. (n.d.). Troubleshooting Purification Methods.
• Hase, S., et al. (1995).
• ResearchGate. (2025, February 16). How to Purify an organic compound via recrystallization or reprecipitation?
• Chemsrc. (2021, July 26). 2(1H)-Pyrimidinone,4-amino-1-methyl.
• Ardena. (n.d.). Preparative HPLC Purification.
• Agilent. (n.d.). What is Preparative HPLC | Find Your Purification HPLC System.
• Kazoka, H. (2007). HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column. J Biochem Biophys Methods, 70(1), 15-21.
• Marrubini, G., et al. (2010).
• YMC CO., LTD. (n.d.). Strategy of method development for isolation/purification.
• Lu, H., et al. (2014). 2-Amino-4(1H)-pyrimidinone as the novel bioisostere of urea: discovery of novel and potent CXCR2 antagonists. Bioorg Med Chem Lett, 24(23), 5493-6.
• Google Patents. (n.d.). CN104529886A - Method for separating mixed aminopyridine through crystallization and rectification coupling technology.
• TCI Chemicals. (n.d.). 2-Amino-4-hydroxy-6-methylpyrimidine | 3977-29-5.
• Thermo Fisher Scientific. (2023, May 8). HPLC Purification: When to Use Analytical, Semi-Preparative & Preparative Methods.
• ACS Publications. (2016, April 7). Rapid Discovery of Pyrido[3,4-d]pyrimidine Inhibitors of Monopolar Spindle Kinase 1 (MPS1) Using a Structure-Based Hybridization Approach. Journal of Medicinal Chemistry.
• Cheméo. (n.d.). 2-Amino-4-hydroxy-6-methylpyrimidine.
• Sigma-Aldrich. (n.d.). 2-Amino-4-hydroxy-6-methylpyrimidine 98 3977-29-5.
• NIST. (n.d.). 4(1H)-Pyrimidinone, 2,6-diamino-. NIST WebBook.
• MDPI. (n.d.). Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities.
• SiliCycle. (n.d.).
• International Journal of Innovative Science and Research Technology. (2023). Comprehensive Investigation of Pyrimidine Synthesis, Reactions, and Biological Activity.
• ACS Publications. (2010, December 27). Design and Synthesis of Pyrimidinone and Pyrimidinedione Inhibitors of Dipeptidyl Peptidase IV. Journal of Medicinal Chemistry.
• NIH. (n.d.). Isocytosine | C4H5N3O | CID 66950. PubChem.
• PubMed. (n.d.). Synthesis of pyrimidin-2-one nucleosides as acid-stable inhibitors of cytidine deaminase.
• Arabian Journal of Chemistry. (2022, October 19).
• The Royal Society of Chemistry. (n.d.).
• Google Patents. (n.d.). Process for the preparation of 2-amino-4-chloro-6-alkoxypyrimidines.
• Wiley. (n.d.). FUNDAMENTALS OF HETEROCYCLIC CHEMISTRY.
• PubMed. (2012, January 1). 1H-pyrrole and 2-(2-amino-pyrimidin-4-yl)-1,5,6,7-tetrahydro-pyrrolo[3,2-c]pyridin-4-one derivatives as new classes of selective and orally available Polo-like kinase 1 inhibitors.
• (n.d.).
• PMC. (n.d.).
• ResearchGate. (2025, August 6). Synthesis and characterization of some new 2-amino-4-(4′-substituted) -6-(4″-substituted)diphenyl pyrimidines.
• ResearchGate. (2016, April 1). What is the best method for crystallization of a pyrimidin-2(5)
• Google Patents. (n.d.).
• Sigma-Aldrich. (n.d.). 2-Amino-4-methylpyrimidine 97 108-52-1.

Sources

• 1. 2-Aminopyrimidin-4(1H)-one as the novel bioisostere of urea: discovery of novel and potent CXCR2 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijisrt.com [ijisrt.com]
• 3. 5-(2-amino-pyrimidin-4-yl)-1H-pyrrole and 2-(2-amino-pyrimidin-4-yl)-1,5,6,7-tetrahydro-pyrrolo[3,2-c]pyridin-4-one derivatives as new classes of selective and orally available Polo-like kinase 1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bu.edu.eg [bu.edu.eg]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. ardena.com [ardena.com]
• 11. What is Preparative HPLC | Find Your Purification HPLC System | Agilent [agilent.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting 2-Aminopyrimidine Synthesis

Welcome to the Technical Support Center. 2-Aminopyrimidines are privileged scaffolds in medicinal chemistry, particularly critical in the development of Aurora Kinase (AURK) and Polo-like Kinase (PLK) inhibitors[1]. Despite their widespread utility in drug development, synthesizing these heterocycles often presents yield-limiting challenges ranging from poor regioselectivity to incomplete cyclization.

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. We will explore the mechanistic causality behind common failures, provide self-validating protocols, and answer frequently asked questions to help you optimize your yields.

Diagnostic Workflow

To begin troubleshooting, identify the synthetic route you are employing. The points of failure differ drastically between building the ring from scratch versus functionalizing an existing pyrimidine core.

Diagnostic workflow for identifying yield-limiting steps in 2-aminopyrimidine synthesis.

Section 1: De Novo Ring Synthesis (Guanidine Condensation)

The Causality of Low Yield

The classical Biginelli-type or condensation approach involves reacting a 1,3-dicarbonyl compound (or an enone/arylacetylene equivalent) with guanidine[2]. The most frequent cause of low yield here is the failure to properly generate the free guanidine base. Guanidine is typically supplied as a hydrochloride or nitrate salt. If the base (e.g., NaOEt, KOtBu) used to neutralize the salt is degraded by atmospheric moisture, the reaction stalls because the protonated guanidinium ion is non-nucleophilic. Additionally, water generated during the condensation can drive competitive hydrolysis of the dicarbonyl intermediate.

Validated Protocol: One-Pot Synthesis from Ketones, Arylacetylenes, and Guanidine

This protocol utilizes a KOtBu/DMSO system to drive the reaction efficiently, avoiding the pitfalls of traditional ethanol/ethoxide systems[2].

Step-by-Step Methodology:

• Enolate Generation: In an oven-dried flask under an inert argon atmosphere, combine the ketone (5.0 mmol) and arylacetylene (5.0 mmol) in anhydrous DMSO (10 mL).

• Base Addition: Add KOtBu (6.0 mmol). Self-Validation Step: The solution should exhibit a distinct color change (often deep red/orange) indicating enolate formation and subsequent addition to the alkyne. Stir at 100 °C for 30 minutes.

• Guanidine Activation: Cool the mixture to 70 °C. Add Guanidine hydrochloride (6.0 mmol) and a strictly stoichiometric amount of water (5.0 mmol) to facilitate the proton transfer without causing bulk hydrolysis.

• Cyclization: Stir the mixture at 70 °C for 3-4 hours. Self-Validation Step: Monitor by TLC (Ethyl Acetate/Hexane); the disappearance of the intermediate β,γ-unsaturated ketone confirms cyclization progress.

• Aromatization: Add KOH (5.0 mmol) and stir for an additional 30 minutes at 70 °C to drive the final oxidative aromatization.

• Isolation: Quench with water, extract with ethyl acetate, dry over Na₂SO₄, and purify via recrystallization or silica gel chromatography.

FAQs: De Novo Synthesis

Q: My reaction shows unreacted dicarbonyl and no product. What went wrong? A: Your guanidine is likely still protonated. Ensure your alkoxide base is freshly titrated or use a stronger base system like KOtBu in DMSO[2]. Moisture in the solvent can also quench the alkoxide before it neutralizes the guanidine salt.

Q: I am isolating a significant amount of 2-pyrimidinone instead of 2-aminopyrimidine. Why? A: If you are using a β-keto ester, ambient moisture can cause ester hydrolysis and subsequent decarboxylation. Alternatively, the guanidine can hydrolyze to urea under prolonged basic aqueous conditions, leading to the pyrimidinone side product. Maintain strictly anhydrous conditions during the initial condensation phase.

Section 2: Late-Stage Amination (SNAr vs. Buchwald-Hartwig)

The Causality of Low Yield

When synthesizing complex kinase inhibitors, late-stage amination of a 2-chloropyrimidine is often preferred[1]. However, the 2-position of a pyrimidine ring is inherently less electrophilic than the 4-position. In a 2,4-dichloropyrimidine system, standard Nucleophilic Aromatic Substitution (SNAr) will overwhelmingly favor amination at C4 due to the stabilization of the Meisenheimer complex by the adjacent ring nitrogens[1]. To force C2 amination, or to aminate an unactivated 2-chloropyrimidine, Palladium-catalyzed Buchwald-Hartwig cross-coupling is required.

Regioselectivity pathways for the amination of 2,4-dichloropyrimidine.

Validated Protocol: Buchwald-Hartwig Amination of 2-Chloropyrimidine

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube, combine 2-chloropyrimidine (1.0 eq), the desired amine (1.2 eq), Pd₂(dba)₃ (2 mol%), BrettPhos ligand (4 mol%), and Cs₂CO₃ (1.5 eq).

• Inert Atmosphere: Evacuate and backfill the tube with Argon three times. Causality: Oxygen rapidly oxidizes the Pd(0) active catalyst to inactive Pd(II), permanently halting the catalytic cycle.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane to achieve a 0.2 M concentration.

• Heating: Seal the tube and heat to 90-100 °C for 12 hours. Self-Validation Step: An aliquot analyzed by LC-MS should show the molecular ion of the product without the characteristic M+2 chlorine isotope pattern of the starting material.

• Workup: Cool to room temperature, filter through a pad of Celite to remove the palladium black and inorganic salts, concentrate under reduced pressure, and purify via flash chromatography.

FAQs: Late-Stage Amination

Q: My Buchwald-Hartwig coupling stalls at 30% conversion. How do I push it to completion? A: Stalled reactions are typically caused by catalyst deactivation. This occurs if the amine coordinates too strongly to the palladium (forming a stable, unreactive resting state) or if trace oxygen is present. Switch to a bulkier, more electron-rich ligand like BrettPhos, which prevents the formation of off-cycle bis-amine palladium complexes.

Q: I am seeing a mass corresponding to the dechlorinated pyrimidine (M-Cl+H). What causes this? A: Dehalogenation is a common side reaction in Pd-catalyzed couplings. It is often driven by β-hydride elimination if your amine has α-hydrogens, or by the solvent (e.g., dioxane acting as a hydrogen donor). Lowering the reaction temperature or switching to a non-hydrogen-donating solvent like toluene can mitigate this pathway.

Quantitative Data: Yield Optimization Comparison

The following table summarizes the expected yields and common pitfalls across different synthetic strategies to help you choose the right approach for your target molecule.

Synthetic Strategy	Reagents / Catalyst	Expected Yield Range	Regioselectivity	Primary Cause of Yield Loss
Classical Condensation	Guanidine HCl, NaOEt, EtOH	40 - 65%	N/A (De Novo)	Incomplete free-base generation; dicarbonyl hydrolysis.
One-Pot Multicomponent	Ketone, Alkyne, Guanidine, KOtBu[2]	55 - 80%	N/A (De Novo)	Substrate steric hindrance; incomplete aromatization.
Thermal SNAr	2-Chloropyrimidine, Amine, DIPEA, 120°C	20 - 50%	Poor (Favors C4 if available)[1]	Competing hydrolysis; poor nucleophilicity of the amine.
Buchwald-Hartwig	2-Chloropyrimidine, Amine, Pd₂(dba)₃, BrettPhos	75 - 95%	Excellent (Ligand controlled)	Catalyst poisoning (O₂ exposure); reductive dehalogenation.

References

• Jadhav, M., Sankhe, K., Bhandare, R. R., Edis, Z., Bloukh, S. H., & Khan, T. A. (2021). "Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors." Molecules, 26(17), 5170.[Link]

• Schmidt, E. Yu., Tatarinova, I. V., Protsuk, N. I., Ushakov, I. A., & Trofimov, B. A. (2017). "A One-Pot Synthesis of 2-Aminopyrimidines from Ketones, Arylacetylenes, and Guanidine." Journal of Organic Chemistry, 82(1), 119-125.[Link]

Sources

• 1. Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors [mdpi.com]
• 2. A One-Pot Synthesis of 2-Aminopyrimidines from Ketones, Arylacetylenes, and Guanidine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Catalyst Selection for Pyrimidine Condensation Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist you in optimizing catalyst selection for pyrimidine condensation reactions. Drawing from established protocols and field-proven insights, this guide is designed to address specific challenges encountered during experimentation, ensuring both scientific accuracy and practical applicability.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding catalyst selection and optimization in pyrimidine synthesis.

Q1: What is the fundamental role of a catalyst in pyrimidine condensation reactions?

A1: In pyrimidine condensation reactions, such as the well-known Biginelli and Pinner syntheses, the catalyst plays a crucial role in accelerating the reaction rate and improving the yield.[1] It does so by activating the substrates, typically by increasing the electrophilicity of a carbonyl group, which facilitates nucleophilic attack and subsequent cyclization and dehydration steps.[2] The choice of catalyst can significantly influence reaction efficiency, selectivity, and the overall success of the synthesis.[3]

Q2: What are the most common types of catalysts used in pyrimidine synthesis?

A2: A wide range of catalysts have been employed for pyrimidine synthesis, broadly categorized as:

• Brønsted Acids: Traditional catalysts like HCl and H₂SO₄ are often used, but can lead to harsh reaction conditions and side product formation.[1][4]

• Lewis Acids: These are highly effective and widely used. Examples include metal halides (e.g., FeCl₃, ZnCl₂, SnCl₂) and metal triflates (e.g., Yb(OTf)₃).[2][3][5] They activate carbonyl compounds towards nucleophilic attack.[5]

• Organocatalysts: Metal-free catalysts like L-proline and its derivatives have gained traction as environmentally benign options.[6][7]

• Heterogeneous Catalysts: These are solid-phase catalysts that offer advantages in terms of easy separation and recyclability.[8][9] Examples include solid acids like montmorillonite K-10, zeolites, and functionalized nanoparticles.[7][8][10]

Q3: How do I choose between a homogeneous and a heterogeneous catalyst?

A3: The choice between a homogeneous and a heterogeneous catalyst depends on the specific requirements of your reaction.

• Homogeneous catalysts are in the same phase as the reactants, leading to high activity and selectivity due to well-defined active sites.[9][11] However, their separation from the product can be challenging and expensive.[9]

• Heterogeneous catalysts exist in a different phase, making them easy to separate and recycle.[9][11] While they are generally more stable under harsh conditions, they may exhibit lower activity and selectivity compared to their homogeneous counterparts.[11]

Q4: Can the nitrogen atoms in the pyrimidine ring poison the catalyst?

A4: Yes, catalyst poisoning is a significant concern, especially with transition metal catalysts like palladium (Pd) and platinum (Pt).[12] The lone pair of electrons on the nitrogen atoms in the pyrimidine ring can strongly coordinate to the metal center, blocking active sites and deactivating the catalyst.[12][13] This is a crucial consideration in subsequent functionalization reactions of the synthesized pyrimidine core.[12]

II. Troubleshooting Guide: Common Issues and Solutions

This guide provides a structured approach to troubleshooting common problems encountered during pyrimidine condensation reactions, with a focus on catalyst-related issues.

Problem 1: Low or No Product Yield

Low conversion of starting materials is a frequent challenge in pyrimidine synthesis.[4]

Potential Causes & Solutions:

• Inappropriate Catalyst Type: The classical Biginelli reaction is acid-catalyzed. If you are not using a catalyst, yields are often very low.[1]

  • Action: Introduce an appropriate acid catalyst. Both Brønsted and Lewis acids can be effective.[1] For specific substrates, a Lewis acid may be more suitable.[3]

• Catalyst Inactivity or Degradation: Catalysts can be sensitive to air and moisture.[1] Reusable catalysts may lose activity over time.[3]

  • Action: Use a fresh, properly stored catalyst. If using a reusable catalyst, consider regeneration.[3]

• Insufficient Catalyst Loading: The amount of catalyst significantly impacts the reaction rate.[1]

  • Action: Optimize the catalyst loading. A typical starting point is 10-20 mol%.[1]

• Suboptimal Reaction Conditions: Temperature and solvent play a critical role.[3]

  • Action: Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal reaction time and temperature.[3] Experiment with different solvents, as polarity can influence reaction rates.[3] Solvent-free conditions have also proven effective in some cases.[4]

Problem 2: Significant Side Product Formation

The formation of byproducts can complicate purification and reduce the yield of the desired pyrimidine.[14]

Potential Causes & Solutions:

• Hantzsch Dihydropyridine Formation: This is a common fluorescent byproduct in the Biginelli reaction, favored at higher temperatures.[14]

  • Action: Lowering the reaction temperature can significantly reduce the formation of this impurity.[14] The choice of catalyst can also influence the selectivity between the Biginelli and Hantzsch pathways.[15]

• N-Acylurea Formation: This byproduct arises from the reaction of the β-ketoester with urea.[14][15]

  • Action: Careful control of reaction stoichiometry and catalyst selection can suppress its formation.[16] Recrystallization is often an effective purification method.[16]

• Knoevenagel Condensation: This side reaction between the aldehyde and the β-ketoester consumes starting materials.[14]

  • Action: Optimizing the catalyst can steer the reaction towards the desired Biginelli product.[14]

Problem 3: Reaction Stalls and Does Not Go to Completion

An incomplete reaction can be frustrating and lead to complex mixtures.

Potential Causes & Solutions:

• Catalyst Deactivation: The catalyst may be poisoned by starting materials, intermediates, or byproducts.[17]

  • Action: Consider using a more robust catalyst or increasing the catalyst loading.[12] In some cases, adding the catalyst in portions throughout the reaction can help maintain its activity.

• Insufficient Activation: The catalyst may not be strong enough to sufficiently activate the substrates.

  • Action: Screen a panel of catalysts with varying acid strengths (e.g., different Lewis acids) to find one that effectively promotes the reaction.[3]

• Reversibility of Steps: Some steps in the condensation mechanism may be reversible.

  • Action: Removing water, a common byproduct, can help drive the reaction to completion. This can be achieved through the use of a Dean-Stark apparatus or by adding a dehydrating agent.

III. Experimental Protocols & Data

This section provides a general experimental protocol for a Lewis acid-catalyzed Biginelli reaction and a comparative table of catalyst performance.

General Experimental Protocol: Lewis Acid-Catalyzed Biginelli Reaction

This protocol provides a framework for the synthesis of dihydropyrimidinones (DHPMs).[18]

• Reactant Preparation: In a round-bottom flask, combine the aldehyde (1 mmol), β-ketoester (1 mmol), and urea or thiourea (1.2-1.5 mmol).[3]

• Solvent and Catalyst Addition: Add the chosen solvent (e.g., ethanol, acetonitrile, or solvent-free).[4] Add the Lewis acid catalyst (e.g., FeCl₃·6H₂O, Yb(OTf)₃) at the optimized loading (typically 10-30 mol%).[2]

• Reaction: Stir the mixture at the optimized temperature (ranging from room temperature to reflux) and monitor the reaction progress using TLC.[3][4]

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature.[18] If a precipitate forms, collect it by filtration and wash with a cold solvent.[18] If no precipitate forms, remove the solvent under reduced pressure and purify the residue by column chromatography or recrystallization.[14]

Comparative Performance of Catalysts in Pyrimidine Synthesis

The efficacy of a catalyst is evaluated based on reaction yield, time, and conditions.[18] The following table summarizes the performance of various catalysts.

Catalyst	Reaction Conditions	Time (min)	Yield (%)	Reference
Sulfamic Acid	Solvent-free, 80°C	20-45	85-95	[8]
Graphite Oxide	Solvent-free, 60°C	15-35	90-98	[8]
Yb(OTf)₃	Acetonitrile, reflux	120-180	82-95	[2]
FeCl₃·6H₂O	Solvent-free, 100°C	5-15	90-98	[2]
BF₃·OEt₂	THF, reflux	180-240	75-90	[2]
L-proline/TFA	Acetonitrile, 85°C	-	High	[6]

Note: Yields and reaction times are substrate-dependent and the data presented is for representative examples.

IV. Visualizing the Process: Diagrams and Workflows

Visual aids can enhance the understanding of complex chemical processes.

Decision Pathway for Catalyst Selection

This diagram illustrates a logical workflow for selecting an appropriate catalyst for your pyrimidine condensation reaction.

Caption: A decision-making workflow for catalyst selection in pyrimidine synthesis.

General Troubleshooting Workflow for Low Yield

This flowchart provides a systematic approach to addressing low product yields.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Lewis acid catalysis - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. jchemrev.com [jchemrev.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ethz.ch [ethz.ch]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. Synergy between homogeneous and heterogeneous catalysis - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. chemrxiv.org [chemrxiv.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Validation & Comparative

Comparative Guide to Bioassay Validation for 2-Amino-4(1H)-pyrimidinone Derivatives

Introduction

2-Amino-4(1H)-pyrimidinone and its derivatives represent a versatile class of heterocyclic compounds with significant therapeutic potential, including applications as kinase inhibitors for anticancer therapies.[1][2][3][4] The validation of bioassays for these compounds is a critical step in the drug discovery and development process, ensuring the reliability and reproducibility of experimental data. This guide provides a comprehensive comparison of bioassay validation methodologies, offering insights into the experimental choices and presenting data-driven comparisons to aid researchers in selecting the most appropriate assays for their specific needs.

The validation process establishes through objective evidence that a bioassay consistently produces a result meeting its predetermined specifications.[5] This is paramount for regulatory submissions to bodies such as the U.S. Food and Drug Administration (FDA).[6][7] This guide will delve into both biochemical and cell-based assays, providing a framework for their validation and comparison.

I. Foundational Principles of Bioassay Validation

Before comparing specific assay types, it is crucial to understand the core validation parameters mandated by regulatory guidelines.[5][8] These parameters ensure the integrity and quality of the data generated.

Key Validation Parameters

A robust bioassay validation process assesses several key performance characteristics:

• Accuracy: This measures the closeness of the determined value to the true value. It is often assessed by analyzing samples with known concentrations.[5]

• Precision: This evaluates the repeatability and reproducibility of the assay. It is typically expressed as the coefficient of variation (CV) of a series of measurements.[5]

• Specificity and Selectivity: This ensures that the assay measures the analyte of interest without interference from other components in the sample matrix.[5]

• Sensitivity (Limit of Detection and Quantitation): The Lower Limit of Quantitation (LLOQ) is the lowest concentration of an analyte that can be reliably quantified with acceptable accuracy and precision.[5]

• Linearity and Range: This establishes the concentration range over which the assay is accurate, precise, and linear.[5]

• Robustness: This assesses the assay's performance when small, deliberate variations are made to the method parameters.

These parameters are not merely a checklist but form a self-validating system where the successful determination of one parameter often supports another, building a comprehensive picture of the assay's reliability.[9]

II. Comparison of Bioassay Platforms for 2-Amino-4(1H)-pyrimidinone Derivatives

The choice of bioassay is fundamentally driven by the biological question being addressed. For 2-amino-4(1H)-pyrimidinone derivatives, which often target kinases, both biochemical and cell-based assays are indispensable tools.[1][2]

A. Biochemical Assays: Direct Target Engagement

Biochemical assays directly measure the interaction of a compound with its purified molecular target, such as a kinase.[2] These assays are crucial for determining the intrinsic potency of a compound and for initial high-throughput screening.

Common Biochemical Assay Formats

Assay Type	Principle	Advantages	Disadvantages
Radiometric Assays	Measures the incorporation of a radiolabeled phosphate (from [γ-³²P]ATP or [γ-³³P]ATP) into a substrate.[10]	Direct measurement of enzymatic activity, high sensitivity, considered a "gold standard."[10]	Requires handling of radioactive materials, specialized equipment, and disposal protocols.
Fluorescence Polarization (FP) Assays	Based on the change in the polarization of fluorescent light when a small fluorescently labeled molecule binds to a larger molecule (e.g., an antibody that recognizes the phosphorylated substrate).[11][12]	Homogeneous (no-wash) format, amenable to high-throughput screening (HTS).[11][12]	Potential for interference from fluorescent compounds, requires specific antibodies.
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assays	Utilizes the transfer of energy between a donor and an acceptor fluorophore when in close proximity. A common format uses a lanthanide-labeled antibody (donor) and a fluorescently labeled substrate (acceptor).	High sensitivity, low background, robust for HTS.	Can be expensive, requires specific antibody pairs.
Luminescence-Based ATP Consumption Assays	Measures the amount of ATP remaining after a kinase reaction. The remaining ATP is used by a luciferase to produce light.	Universal for any kinase, simple and rapid.[1]	Indirect measurement, can be prone to interference from compounds affecting luciferase.

Experimental Workflow: Kinase Inhibition Assay Validation

The following workflow illustrates the key steps in validating a biochemical kinase inhibition assay.

Caption: Workflow for biochemical kinase assay validation.

The causality behind this workflow is critical. Enzyme and substrate concentrations are optimized first to ensure the reaction is in the linear range.[13] The ATP concentration is typically set at or near the Michaelis-Menten constant (Km) to allow for the detection of both ATP-competitive and non-competitive inhibitors.[2] The Z'-factor is a statistical parameter that assesses the quality of a high-throughput assay; a value greater than 0.5 indicates a robust assay suitable for screening.[11][12]

B. Cell-Based Assays: Phenotypic and Target-Specific Responses in a Biological Context

Cell-based assays measure the effect of a compound on cellular processes, providing a more physiologically relevant context than biochemical assays.[14][15] They are essential for confirming that a compound can cross the cell membrane and engage its target in a complex cellular environment.

Common Cell-Based Assay Formats

Assay Type	Principle	Advantages	Disadvantages
Cell Viability/Cytotoxicity Assays (e.g., MTT, MTS, CellTiter-Glo)	Measures metabolic activity as an indicator of cell viability.[1][2] The CellTiter-Glo assay quantifies ATP, which is indicative of metabolically active cells.[16]	Simple, inexpensive, widely used for initial screening of anticancer compounds.[1][2]	Does not provide information on the mechanism of action.
Apoptosis Assays (e.g., Annexin V/PI Staining)	Detects markers of programmed cell death. Annexin V binds to phosphatidylserine on the outer leaflet of the cell membrane during early apoptosis.[16]	Provides mechanistic insight into the mode of cell death.[16]	More complex and lower throughput than viability assays.
Reporter Gene Assays	Measures the activity of a specific signaling pathway by linking a reporter protein (e.g., luciferase, β-galactosidase) to a pathway-responsive promoter.	Highly specific for a particular pathway, can be used for HTS.[17]	Requires genetically engineered cell lines, may not reflect the endogenous signaling pathway.
3D Cell Culture Models (Spheroids, Organoids)	Cells are grown in three-dimensional structures that more closely mimic the in vivo tumor microenvironment.[14][15][18]	More physiologically relevant than 2D cell culture, can provide insights into drug penetration and resistance.[15]	More complex to set up and analyze, may have higher variability.

Experimental Workflow: Cell-Based Assay Validation

The validation of cell-based assays follows a similar logic to biochemical assays but with additional considerations for the biological system.

Caption: Workflow for cell-based assay validation.

The initial steps focus on standardizing the biological system. Cell line characterization ensures the identity and purity of the cells. Optimizing seeding density is crucial as the observed inhibitory activity of compounds can be inversely related to the cell concentration used in the assay.[19]

III. Data-Driven Comparison and Interpretation

To illustrate the comparison of different assay types, consider the hypothetical data for a 2-amino-4(1H)-pyrimidinone derivative (Compound X) targeting a specific kinase.

Assay Type	Parameter	Result	Interpretation
Biochemical Kinase Assay (Radiometric)	IC50	50 nM	Compound X is a potent inhibitor of the purified kinase.
Cell-Based Viability Assay (MCF-7)	GI50	500 nM	Compound X has anti-proliferative activity in a cancer cell line, but is less potent than in the biochemical assay.
Target Engagement Assay (Cellular Thermal Shift Assay)	EC50	75 nM	Compound X binds to its target kinase inside the cell with high affinity.
Apoptosis Assay (Annexin V)	% Apoptotic Cells	Increased dose-dependently	The anti-proliferative effect of Compound X is at least partially due to the induction of apoptosis.

The discrepancy between the biochemical IC50 and the cell-based GI50 is common and can be due to several factors, including cell membrane permeability, efflux by cellular transporters, or metabolism of the compound. The cellular thermal shift assay provides evidence of target engagement within the cell, strengthening the link between the biochemical activity and the cellular phenotype.

IV. Detailed Experimental Protocols

To ensure trustworthiness and reproducibility, detailed protocols are essential.

A. Protocol: Biochemical Kinase Inhibition Assay (Luminescence-Based)

This protocol is adapted from methods used for kinase enzyme inhibition assays.[1]

• Reagent Preparation:

  • Prepare a 2X kinase solution in kinase reaction buffer.

  • Prepare a 2X substrate/ATP solution in kinase reaction buffer.

  • Prepare serial dilutions of the 2-amino-4(1H)-pyrimidinone derivative in DMSO, followed by a dilution in kinase reaction buffer.

• Assay Procedure:

  • Add the test compound solution to the wells of a 96-well plate.

  • Add the 2X kinase solution to each well and incubate for a specified time (e.g., 10-20 minutes) at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding the 2X substrate/ATP solution.

  • Incubate the reaction for the optimized duration (e.g., 60 minutes) at 30°C.

  • Stop the reaction and measure the remaining ATP using a commercial luminescence-based ATP detection kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the no-inhibitor (0% inhibition) and no-enzyme (100% inhibition) controls.

  • Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

B. Protocol: Cell-Based Viability Assay (CellTiter-Glo®)

This protocol is a standard method for assessing cell viability.[16]

• Cell Seeding:

  • Harvest and count cells.

  • Seed the cells in a 96-well plate at the predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the 2-amino-4(1H)-pyrimidinone derivative in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the test compound.

  • Incubate the plate for a specified period (e.g., 72 hours).

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add the CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percent viability for each compound concentration relative to the vehicle-treated control (100% viability) and a no-cell control (0% viability).

  • Plot the percent viability versus the logarithm of the compound concentration and fit the data to determine the GI50 (concentration for 50% growth inhibition).

Conclusion

The validation of bioassays for 2-amino-4(1H)-pyrimidinone derivatives is a multi-faceted process that requires a thorough understanding of the underlying scientific principles and regulatory requirements. By systematically evaluating key performance parameters and selecting the appropriate combination of biochemical and cell-based assays, researchers can generate high-quality, reliable data to advance their drug discovery programs. This guide provides a framework for comparing and validating these assays, emphasizing the importance of experimental design and data interpretation in making informed decisions.

References

• American Chemical Society. (2019, May 10). Cell-Based Assays on Microfluidics for Drug Screening. ACS Sensors.
• U.S. Food and Drug Administration. (2025, December 26).
• Frontiers in Pharmacology. (2020, April 8). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening.
• BioAssay Systems. Kinase Inhibitor Screening Services.
• Noble Life Sciences. (2023, April 20).
• ecancermedicalscience. (2020, May 22). Cell-culture based test systems for anticancer drug screening.
• BioAssay Systems. Kinase Inhibitor Screening Service.
• PubMed. (2001, November 8). In vitro bioassays for anticancer drug screening: effects of cell concentration and other assay parameters on growth inhibitory activity.
• ResearchGate. (2016, April 27). Bioassays for Anticancer Activities.
• University of Wollongong. (2013, January 1). Bioassays for anticancer activities.
• Reaction Biology. (2024, May 30). Choosing the Right Assay for Your Kinase Drug Discovery.
• U.S. Food and Drug Administration. (2024, June 12).
• Marin Biologic Laboratories. (2025, June 12).
• PubMed. (2021, April 16).
• BioPharm International.
• BenchChem.
• BenchChem. (2026). Application Note: A Comprehensive Guide to Experimental Protocols for Enzyme Inhibition Studies.
• U.S. Food and Drug Administration. (2018, May 24).
• EDRA Services.
• ResearchGate. Bioassay Techniques for Drug Development.
• International Journal of Molecular Sciences. (2023, May 15). Analysis of Interaction between Twenty-Seven Pyrimidinone Derivatives with XIAP Using a Theoretical Model.
• Eurofins.
• MDPI. (2023, August 30). 2-Alkyl-Substituted-4-Amino-Thieno[2,3-d]Pyrimidines: Anti-Proliferative Properties to In Vitro Breast Cancer Models.
• Royal Society of Chemistry. (2022).
• Arabian Journal of Chemistry. (2022, October 19).
• PubMed. (2014, December 1). 2-Aminopyrimidin-4(1H)-one as the novel bioisostere of urea: discovery of novel and potent CXCR2 antagonists.

Sources

• 1. researchgate.net [researchgate.net]
• 2. ro.uow.edu.au [ro.uow.edu.au]
• 3. ccij-online.org [ccij-online.org]
• 4. mdpi.com [mdpi.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. fda.gov [fda.gov]
• 7. fda.gov [fda.gov]
• 8. marinbio.com [marinbio.com]
• 9. edraservices.nl [edraservices.nl]
• 10. reactionbiology.com [reactionbiology.com]
• 11. bioassaysys.com [bioassaysys.com]
• 12. bioassaysys.com [bioassaysys.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Frontiers | Cell Culture Based in vitro Test Systems for Anticancer Drug Screening [frontiersin.org]
• 16. noblelifesci.com [noblelifesci.com]
• 17. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 18. Cell-culture based test systems for anticancer drug screening - ecancer [ecancer.org]
• 19. In vitro bioassays for anticancer drug screening: effects of cell concentration and other assay parameters on growth inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative SAR and Performance Guide: 2-Aminopyrimidinone Analogs in Kinase Inhibition

Executive Summary & Scientific Rationale

The 2-aminopyrimidinone scaffold has emerged as a highly versatile and structurally efficient pharmacophore in targeted oncology. Its unique hydrogen-bonding donor/acceptor profile makes it an ideal core for ATP-competitive kinase inhibitors. This guide provides an objective, data-driven comparison of 2-aminopyrimidinone analogs against benchmark clinical alternatives, focusing on two critical oncology targets: Protein Kinase CK2 (Casein Kinase II) and pan-Class I Phosphoinositide 3-Kinases (PI3K) .

By analyzing the Structure-Activity Relationship (SAR) and providing self-validating experimental protocols, this guide equips drug development professionals with the mechanistic insights required to optimize pyrimidinone-based libraries.

Comparative SAR Analysis: 2-Aminopyrimidinones vs. Clinical Benchmarks

Target 1: Protein Kinase CK2

CK2 is a constitutively active, pleiotropic serine/threonine kinase that is hyper-activated in a wide range of hematological malignancies and solid tumors[1].

• The Clinical Benchmark: Silmitasertib (CX-4945) is a first-in-class, orally bioavailable CK2 inhibitor[2]. It features a unique free carboxylic acid group—rare among kinase inhibitors—that forms a critical salt bridge/hydrogen bond with Lys68 deep within the ATP-binding pocket[3].

• The 2-Aminopyrimidinone Alternative: Combinatorial optimization of the 2-aminopyrimidinone core led to the discovery of Compound 25 (2-hydroxy-5-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-2-ylamino] benzoic acid), which exhibits potent CK2 inhibition with an IC50 of 1.1 μM[4].

Mechanistic SAR Insights:

• Hinge Region Anchoring: The oxygen of the pyrimidinone heterocycle forms a mandatory hydrogen bond with the backbone NH of Val116 in the CK2 hinge region[5].

• Lys68 Interaction: Similar to CX-4945, the benzoic acid moiety of Compound 25 forms a dual interaction (via carboxyl and hydroxyl groups) with Lys68[6].

• Hydrophobic Pocket Fixation: The 4-methoxyphenyl substituent rigidly anchors the ligand into the hydrophobic pocket-2 of the kinase[6].

• The 6-Aza Failure (Causality): Isosteric replacement of the core to a 6-aza-analog completely abolishes inhibitory activity. This occurs because the carbonyl group of the 6-aza-2-aminopyrimidinone ring suffers a drastic reduction in its ability to act as a hydrogen bond acceptor, disrupting the essential Val116 interaction[6].

Target 2: pan-Class I PI3K

Targeting the PI3K/Akt/mTOR pathway requires careful tuning of isoform selectivity to avoid systemic toxicity.

• The Benchmark: Buparlisib and advanced analogs like NVP-CLR457 utilize specific affinity-pocket modifications to balance pan-PI3K activity while minimizing CNS penetration and tubulin-binding off-target effects[7].

• The 2-Aminopyrimidinone Alternative: When the affinity pocket of the PI3K inhibitor core is modified with a 2-aminopyrimidinone moiety, the compound maintains robust pan-PI3K activity but loses selectivity against mTOR[7].

• Mechanistic SAR Insights: The loss of PI3K/mTOR selectivity is driven by the absence of a trifluoromethyl group. In highly selective PI3K inhibitors, this group forms a favorable van der Waals interaction with a conserved methionine residue (e.g., M772 in PI3Kα) that is present in Class I PI3Ks but absent in mTOR[7]. The 2-aminopyrimidinone core cannot replicate this specific hydrophobic contact, leading to dual PI3K/mTOR inhibition.

Quantitative Performance Comparison

The following table summarizes the biochemical performance and structural dependencies of the discussed compounds:

Compound Class	Specific Ligand	Primary Target	IC50 / Potency	Key Structural Interaction	Selectivity Profile
Standard Benchmark	Silmitasertib (CX-4945)	CK2	1 nM	Carboxylic acid to Lys68[3]	High (Off-target: DYRK1A)[3]
2-Aminopyrimidinone	Compound 25	CK2	1.1 μM	Pyrimidinone O to Val116[5]	High for CK2 over other kinases
6-Aza-Analog	6-Aza-Pyrimidinone	CK2	Inactive	Loss of H-bond acceptor capacity[6]	N/A
Standard Benchmark	NVP-CLR457 Precursors	PI3K	< 100 nM	CF3 interaction with Met772[7]	High PI3K over mTOR
2-Aminopyrimidinone	PI3K-Pyrimidinone Analog	PI3K / mTOR	< 100 nM	Core binds ATP pocket	Low (Dual PI3K/mTOR inhibitor)[7]

Logical Workflows & Visualizations

To understand the intervention logic of 2-aminopyrimidinones against CK2, refer to the signaling diagram below.

Fig 1: Mechanism of CK2 inhibition by 2-aminopyrimidinone analogs vs standard CX-4945.

Experimental Protocols: Self-Validating Kinase Assays

To objectively evaluate the SAR modifications of 2-aminopyrimidinone analogs, a highly controlled, self-validating radiometric kinase assay must be employed.

Protocol: In Vitro Radiometric CK2 Inhibition Assay

Causality Note: This protocol utilizes the specific peptide substrate RRRDDDSDDD. The string of aspartic acid (D) residues provides the necessary acidic environment required by CK2, ensuring that the assay measures true CK2 activity rather than background kinase noise[8].

Step 1: Reagent and Compound Preparation

• Prepare Assay Dilution Buffer (ADB): 20 mM MOPS (pH 7.2), 25 mM β-glycerolphosphate, 5 mM EGTA, 1 mM sodium orthovanadate, and 1 mM Dithiothreitol (DTT). Why? DTT prevents the oxidation of catalytic cysteine residues, while orthovanadate inhibits contaminating phosphatases.

• Serially dilute the 2-aminopyrimidinone analogs (and CX-4945 as a positive control) in DMSO to achieve final well concentrations ranging from 0.0001 μM to 100 μM[8].

Step 2: Reaction Assembly

• In a microplate, combine 10 μL of ADB, 10 μL of 1 mM RRRDDDSDDD substrate peptide, and 10 μL of recombinant human CK2 holoenzyme (25 ng)[8].

• Add 10 μL of the diluted inhibitor.

• Validation Checkpoint: Include a "No Enzyme" well (background noise baseline) and a "Vehicle Only" well (100% activity baseline).

Step 3: Initiation and Quenching

• Initiate the reaction by adding 10 μL of an ATP mixture containing [γ-32P]ATP. Incubate at 30°C for 15 minutes.

• Quench the reaction by adding 0.75% phosphoric acid. Why? Phosphoric acid instantly denatures the kinase, stopping the reaction, and protonates the peptide, facilitating its electrostatic binding to the phosphocellulose filter mat in the next step[8].

Step 4: Detection

• Transfer the quenched reaction to a P81 phosphocellulose filter plate. Wash 5 times with 0.75% phosphoric acid to remove unreacted [γ-32P]ATP.

• Dry the plate, add scintillation fluid, and measure residual radioactivity using a luminescence counter[8]. Calculate IC50 using non-linear regression.

Fig 2: Step-by-step workflow for in vitro validation of kinase inhibitor potency.

References

• Chekanov, M. O., et al. (2013). Design, synthesis and biological evaluation of 2-aminopyrimidinones and their 6-aza-analogs as a new class of CK2 inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. 1

• Chekanov, M. O., et al. (2013). Full article: Design, synthesis and biological evaluation of 2-aminopyrimidinones and their 6-aza-analogs as a new class of CK2 inhibitors. Taylor & Francis. 4

• Chekanov, M. O., et al. (2013). Design, synthesis and biological evaluation of 2-aminopyrimidinones and their 6-aza-analogs as a new class of CK2 inhibitors (Extended Data). ResearchGate.9

• Heffron, T. P., et al. (2022). Identification of NVP-CLR457 as an Orally Bioavailable Non-CNS-Penetrant pan-Class IA Phosphoinositol-3-Kinase Inhibitor. ACS Publications. 7

• Guerra, B., et al. (2023). Silmitasertib (CX-4945), a Clinically Used CK2-Kinase Inhibitor with Additional Effects on GSK3β and DYRK1A Kinases: A Structural Perspective. Journal of Medicinal Chemistry, ACS Publications. 3

• Wikipedia Contributors (2024). Silmitasertib. Wikipedia, The Free Encyclopedia. 2

• Selleck Chemicals (2024). Silmitasertib (CX-4945) | Casein Kinase 2 Inhibitor | CAS 1009820-21-6. Selleck Chemicals Biological Data. 8

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Silmitasertib - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. selleckchem.com [selleckchem.com]
• 9. researchgate.net [researchgate.net]

2-Amino-4(1H)-pyrimidinone vs. Urea in Drug Design: A Comparative Guide on Scaffold Hopping

The "Urea Penalty" and the Need for Bioisosteric Replacement

In medicinal chemistry, the urea functional group is a privileged scaffold, frequently deployed to anchor small molecules to their biological targets via a robust donor-acceptor-donor hydrogen-bonding array. This motif is historically prevalent in kinase inhibitors (binding the DFG-out conformation) and G-protein-coupled receptor (GPCR) antagonists.

However, drug development professionals frequently encounter the "urea penalty." Classical acyclic ureas suffer from high crystal lattice energies, leading to poor aqueous solubility. Furthermore, the highly polarized N-H bonds require significant desolvation energy to cross lipid bilayers, often resulting in poor passive membrane permeability. In acidic environments, such as the stomach, ureas can also be susceptible to chemical hydrolysis.

To overcome these developability bottlenecks without sacrificing target affinity, scaffold hopping to heterocyclic bioisosteres has become a critical strategy. As demonstrated in the optimization of CXCR2 antagonists by GlaxoSmithKline [1], 2-amino-4(1H)-pyrimidinone (isocytosine) serves as a highly effective, rigidified bioisostere of urea. It maintains the essential hydrogen-bonding pharmacophore while drastically improving the molecule's physicochemical profile [2].

Mechanistic & Physicochemical Comparison

The transition from an acyclic urea to a 2-amino-4(1H)-pyrimidinone ring is driven by specific mechanistic causalities:

• Conformational Pre-organization: Acyclic ureas possess rotatable C-N bonds, leading to an entropic penalty upon binding as the molecule must adopt a specific bioactive conformation. The pyrimidinone ring locks the donor-acceptor-donor array into a rigid, planar geometry, reducing this entropic cost and often enhancing target residence time.

• Desolvation and Permeability: The lone pairs on the nitrogen atoms in the pyrimidinone ring are partially delocalized into the aromatic system. This delocalization reduces the overall topological polar surface area (TPSA) and lowers the hydrogen-bond donor strength just enough to decrease the desolvation penalty, thereby significantly enhancing passive lipoidal diffusion (permeability).

• Chemical Stability: The aromatic-like resonance of the pyrimidinone system provides a thermodynamic sink that protects the amide-like bonds from nucleophilic attack, rendering the scaffold highly resistant to acid-catalyzed hydrolysis in gastric fluids.

H-bond network comparison: Urea vs 2-Amino-4(1H)-pyrimidinone binding to receptor residues.

Quantitative Data Comparison

The following table summarizes the comparative developability data when a classical diaryl urea is replaced by a 2-amino-4(1H)-pyrimidinone scaffold, utilizing benchmark data from the development of CXCR2 antagonists [1].

Property	Classical Urea Scaffold	2-Amino-4(1H)-pyrimidinone Bioisostere	Causality / Mechanistic Driver
Target Potency (IC₅₀)	12 nM	8 nM	Rigidified ring maintains the critical donor-acceptor-donor array while reducing the entropic penalty of binding.
Caco-2 Permeability (Pₐₚₚ)	< 20 nm/s (Poor)	> 180 nm/s (High)	Heterocyclic delocalization reduces the desolvation energy required to cross the lipophilic membrane.
Aqueous Solubility	5 μg/mL	45 μg/mL	Disruption of the planar, highly stable urea stacking networks lowers crystal lattice energy, improving solvation.
Stability in SGF (pH 1.2)	~40% remaining at 2h	> 98% remaining at 2h	Aromatic resonance of the pyrimidinone ring resists acid-catalyzed nucleophilic attack.

Self-Validating Experimental Protocols

To objectively evaluate the performance of these two scaffolds, researchers must deploy a rigorous, self-validating screening cascade.

Experimental workflow for evaluating bioisosteric replacements from synthesis to in vivo profiling.

Protocol A: Bidirectional Caco-2 Permeability Assay

Objective: Quantify the improvement in passive membrane diffusion while ruling out active efflux liabilities. Causality & Validation: Measuring only Apical-to-Basolateral (A-B) transport is insufficient, as low permeability could be due to either poor diffusion or active P-glycoprotein (P-gp) efflux. By simultaneously measuring Basolateral-to-Apical (B-A) transport, the system self-validates. An efflux ratio (B-A / A-B) of < 2 confirms that the pyrimidinone scaffold is enhancing true passive diffusion rather than merely escaping an efflux pump.

• Seed Caco-2 cells on polycarbonate filter inserts and culture for 21 days to form a differentiated monolayer.

• Validate monolayer integrity using Lucifer Yellow (rejection must be >99%).

• Dose the urea and pyrimidinone analogs (10 μM in HBSS buffer, 1% DMSO) to the apical chamber (for A-B) and basolateral chamber (for B-A) in parallel.

• Incubate at 37°C for 2 hours.

• Quantify compound concentrations in receiver chambers via LC-MS/MS. Calculate apparent permeability ( Papp​ ) and the efflux ratio.

Protocol B: Simulated Gastric Fluid (SGF) Stability Profiling

Objective: Confirm the chemical robustness of the pyrimidinone ring against acid-catalyzed hydrolysis compared to the acyclic urea. Causality & Validation: To prove that a compound's survival in SGF is due to its intrinsic chemical stability and not an assay failure (e.g., incorrect pH or inactive media), a highly degradable positive control must be used. Procaine is included as an internal standard that rapidly hydrolyzes in acidic conditions, self-validating the harshness of the assay environment.

• Prepare SGF by dissolving 2.0 g NaCl and 3.2 g purified pepsin in 7.0 mL HCl, diluting to 1000 mL with water (pH 1.2).

• Spike test compounds (urea and pyrimidinone analogs) and the positive control (procaine) into SGF to a final concentration of 1 μM.

• Incubate the mixtures at 37°C in a shaking water bath.

• Extract 50 μL aliquots at T=0,30,60, and 120 minutes. Quench immediately with 150 μL of ice-cold acetonitrile containing an analytical internal standard (e.g., tolbutamide).

• Centrifuge at 4000 rpm for 10 minutes and analyze the supernatant via LC-MS/MS.

• Plot the % remaining over time. A valid assay requires procaine to show >80% degradation at 120 minutes.

References

• Lu, H., Yang, T., Xu, Z., Wren, P. B., Zhang, Y., Cai, X., Patel, M., Dong, K., Zhang, Q., Zhang, W., Guan, X., Xiang, J., Elliott, J. D., Lin, X., & Ren, F. (2014). "2-Aminopyrimidin-4(1H)-one as the novel bioisostere of urea: discovery of novel and potent CXCR2 antagonists." Bioorganic & Medicinal Chemistry Letters, 24(23), 5493-5496. URL:[Link]

• Santoro, A., Carta, F., Supuran, C. T., & Puglisi, A. (2020). "Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis." RSC Advances, 10(42), 24867-24898. URL:[Link]

Comparative Analysis of 2-Aminopyrimidine Derivatives as Cyclin-Dependent Kinase (CDK) Inhibitors

Executive Summary

The dysregulation of the cell cycle is a fundamental hallmark of cancer, heavily driven by the hyperactivation of Cyclin-Dependent Kinases (CDKs). Over the past decade, small-molecule CDK inhibitors have revolutionized targeted oncology. Among the most successful chemical scaffolds is the 2-aminopyrimidine core. This guide provides a comprehensive comparative analysis of 2-aminopyrimidine derivatives and their fused-bicyclic analogs, evaluating their structural mechanisms, kinase selectivity profiles, and the experimental methodologies required to validate their efficacy.

Structural Basis: The 2-Aminopyrimidine Pharmacophore

The success of the 2-aminopyrimidine scaffold in kinase inhibition is not coincidental; it is rooted in precise molecular mimicry. CDKs are ATP-dependent enzymes, and inhibitors must outcompete ATP for the kinase active site.

The Causality of Binding: The 2-aminopyrimidine core structurally mimics the adenine ring of ATP. When the inhibitor enters the ATP-binding pocket, the 2-amino group acts as a hydrogen bond donor, while the pyrimidine nitrogen acts as a hydrogen bond acceptor. This creates a highly stable bidentate hydrogen-bonding interaction with the backbone amides of the kinase hinge region (e.g., Val101 in CDK6 or Cys106 in CDK9) [1]. Modifications to the functional groups extending from this core dictate the molecule's selectivity profile, allowing researchers to tune the drug to target specific CDK isoforms (e.g., CDK4/6 vs. CDK2/9) while avoiding off-target toxicity.

Mechanism of CDK4/6-Rb-E2F pathway inhibition by 2-aminopyrimidine derivatives.

Comparative Profiling of Key Inhibitors

The clinical landscape of CDK inhibitors is dominated by three FDA-approved drugs, alongside several emerging next-generation compounds. While Abemaciclib is a pure 2-aminopyrimidine derivative, Palbociclib and Ribociclib feature fused bicyclic cores (pyrido[2,3-d]pyrimidine and pyrrolo[2,3-d]pyrimidine, respectively) that retain the essential 2-aminopyrimidine hinge-binding motif [2].

Quantitative Comparison of Kinase Selectivity

To objectively compare these inhibitors, we must look at their half-maximal inhibitory concentrations (IC50) across different kinases. The data below highlights how structural nuances shift selectivity [3][4].

Inhibitor	Chemical Scaffold	Primary Targets	CDK4 IC50 (nM)	CDK6 IC50 (nM)	Clinical Status
Abemaciclib	2-Aminopyrimidine	CDK4/6, CDK9	2.0	9.9	FDA Approved
Palbociclib	Pyrido[2,3-d]pyrimidine	CDK4/6	9.0 - 11.0	15.0	FDA Approved
Ribociclib	Pyrrolo[2,3-d]pyrimidine	CDK4/6	10.0	39.0	FDA Approved
FN-1501	Pyrazole-pyrimidine	FLT3, CDK2/4/6	0.85	1.96	Clinical Trials
Meriolin 3	3-(2-Aminopyrimidine)indole	CDK2, CDK9	N/A (Pan-CDK)	N/A (Pan-CDK)	Preclinical

Key Insights:

• Abemaciclib demonstrates the highest potency against CDK4 and uniquely exhibits significant activity against CDK9, which contributes to its distinct clinical efficacy and toxicity profile (e.g., gastrointestinal toxicity) compared to its peers [3].

• FN-1501 represents a novel paradigm, utilizing the 2-aminopyrimidine core to achieve dual inhibition of FLT3 and CDKs, showing immense promise in Acute Myeloid Leukemia (AML) models [4].

Experimental Methodologies for Inhibitor Evaluation

To validate the efficacy of a novel 2-aminopyrimidine derivative, researchers must utilize a self-validating pipeline that bridges biochemical potency with cellular target engagement.

Step-by-step experimental workflow for evaluating novel CDK inhibitors.

Protocol 1: In Vitro Kinase Activity Assay (ADP-Glo)

Purpose: To determine the biochemical IC50 of the inhibitor. Causality & Trustworthiness: The ADP-Glo assay is chosen over traditional radiometric assays because it directly measures ADP production regardless of the peptide substrate. By actively depleting unreacted ATP before converting ADP back to ATP for luciferase detection, the system eliminates background noise, ensuring the luminescence readout is a self-validating, direct proxy for kinase activity.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the 2-aminopyrimidine derivative in 100% DMSO. Transfer to a 384-well plate, ensuring the final DMSO concentration remains ≤1% to prevent solvent-induced enzyme denaturation.

• Kinase Reaction: Add recombinant CDK4/Cyclin D1 complex (final concentration ~1-5 nM), ultra-pure ATP (at the empirical Km value for CDK4), and the specific Rb peptide substrate. Incubate at room temperature for 60 minutes.

• ATP Depletion: Add the ADP-Glo™ Reagent (equal to the reaction volume). Incubate for 40 minutes. Logic: This step terminates the kinase reaction and depletes all remaining unconsumed ATP.

• Signal Generation: Add the Kinase Detection Reagent. Incubate for 30 minutes. Logic: This converts the reaction-generated ADP into ATP, which drives a luciferase/luciferin reaction.

• Quantification: Read luminescence using a microplate reader. Normalize data against a positive control (no inhibitor) and a negative control (no enzyme). Calculate the IC50 using a 4-parameter logistic non-linear regression model.

Protocol 2: Cellular Target Engagement (Western Blot for p-Rb)

Purpose: To confirm that the inhibitor penetrates the cell membrane and successfully blocks CDK4/6 activity in a living system. Causality & Trustworthiness: A potent biochemical IC50 is meaningless if the drug cannot reach its target. CDK4/6 specifically phosphorylates the Retinoblastoma (Rb) protein at Ser780 and Ser807/811. By measuring the ratio of phosphorylated Rb (p-Rb) to total Rb, the assay controls for overall protein degradation or cell death, validating that the signal loss is strictly due to kinase inhibition.

Step-by-Step Methodology:

• Cell Culture & Treatment: Seed MCF-7 (ER+, Rb-wildtype) breast cancer cells in 6-well plates. After 24 hours, treat cells with varying concentrations of the inhibitor (e.g., 1 nM to 1 μM) for 24 hours.

• Protein Extraction: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors. Logic: Phosphatase inhibitors are critical; without them, endogenous phosphatases will strip the phosphate groups off Rb during lysis, yielding false-positive inhibition results.

• Electrophoresis & Transfer: Resolve 20 μg of total protein per lane on an 8% SDS-PAGE gel. Transfer to a PVDF membrane.

• Immunoblotting: Block the membrane in 5% BSA. Probe with primary antibodies against p-Rb (Ser780) and Total Rb overnight at 4°C. Wash and probe with HRP-conjugated secondary antibodies.

• Detection & Analysis: Visualize using enhanced chemiluminescence (ECL). Quantify band intensities using densitometry software. The true measure of target engagement is the dose-dependent decrease in the p-Rb / Total Rb ratio .

References

• CDK inhibitors in cancer therapy, an overview of recent development Source: National Center for Biotechnology Information (NCBI) - PMC URL:[Link]

• Inhibiting CDK4/6 in Breast Cancer with Palbociclib, Ribociclib, and Abemaciclib: Similarities and Differences Source: National Center for Biotechnology Information (NCBI) - PMC URL:[Link]

• The potent and selective cyclin-dependent kinases 4 and 6 inhibitor ribociclib (LEE011) is a versatile combination partner in preclinical cancer models Source: National Center for Biotechnology Information (NCBI) - PMC URL:[Link]

• Discovery of 4-((7H-Pyrrolo[2,3-d]pyrimidin-4-yl)amino)-N-(4-((4-methylpiperazin-1-yl)methyl)phenyl)-1H-pyrazole-3-carboxamide (FN-1501), an FLT3- and CDK-Kinase Inhibitor with Potentially High Efficiency against Acute Myelocytic Leukemia Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Meriolins, a New Class of Cell Death–Inducing Kinase Inhibitors with Enhanced Selectivity for Cyclin-Dependent Kinases Source: Cancer Research - AACR Journals URL:[Link]

Evaluating the Selectivity of 2-Aminopyrimidinone-Based Inhibitors: A Comprehensive Comparison Guide

The 2-aminopyrimidine and 2-aminopyrimidinone scaffolds are privileged structures in medicinal chemistry, functioning as highly effective 1[1]. By forming dual hydrogen bonds with the amide backbone of a kinase's hinge region, these compounds achieve potent target inhibition. However, because this fundamental interaction is highly conserved across the human kinome, drug developers face a critical challenge: off-target promiscuity.

As a Senior Application Scientist, I frequently guide research teams through the nuanced process of engineering and validating the selectivity of these inhibitors. This guide objectively compares 2-aminopyrimidinone derivatives against alternative scaffolds and provides robust, self-validating protocols for evaluating their kinome-wide selectivity.

Mechanistic Causality of Selectivity

Why do some 2-aminopyrimidinone inhibitors hit 50 kinases while others hit only one? The causality lies in the structural exploitation of non-conserved regions surrounding the ATP-binding pocket:

• Back-Pocket Optimization : Extending the scaffold into the hydrophobic back pocket (e.g., via macrocyclization or C5-substitution) restricts the inhibitor to kinases with a sufficiently small gatekeeper residue. For instance, 1 can drastically alter the selectivity profile for EPHA2 versus other kinases[1].

• Solvent-Exposed Tail Modifications : Modifying the 2-amino group with bulky or polar moieties can induce steric clashes in off-target kinases while maintaining affinity for the primary target. A classic example is the exploitation of the2 using benzylamino substituents[2].

Comparison of Scaffolds: 2-Aminopyrimidinones vs. Alternatives

To objectively evaluate performance, we must compare 2-aminopyrimidinones with other classical hinge-binding scaffolds. The table below synthesizes quantitative data from recent optimization campaigns.

Table 1: Comparative Selectivity and Potency of Kinase Inhibitor Scaffolds

Scaffold Class	Representative Target	Primary IC50 (nM)	Key Off-Target	Selectivity Fold	Structural Advantage
2-Aminopyrimidine (Pyrazolyl)	CDK2	0.29	CDK1	>60x	Dual H-bond donor/acceptor; highly tunable C5 position for isoform selectivity[3].
2-Aminopyrimidine (Macrocyclic)	EPHA2 / GAK	<10	Pan-Kinome	Moderate	Macrocyclization locks bioactive conformation, reducing entropic penalty[1].
Purine Derivatives	CDK9 / HDAC1	88.4 (CDK9)	HDAC1	Dual-Target	Fused bicyclic system provides rigid vectors for dual-pharmacophore design[4].
2-Aminopyrimidine Derivatives	FLT3	1.5 - 7.2	c-KIT	>1000x	Excellent exploitation of the FLT3 inactive conformation (Type II binding)[5].

Experimental Workflows for Evaluating Selectivity

A single biochemical assay is insufficient to claim selectivity. A self-validating system requires orthogonal approaches: high-throughput biophysical screening followed by functional cell-based target engagement.

Logical workflow for evaluating kinome-wide selectivity of 2-aminopyrimidinone inhibitors.

Protocol 1: Broad Kinome Profiling via Differential Scanning Fluorimetry (DSF)

DSF (Thermal Shift) is the optimal primary screen because it measures direct biophysical binding rather than enzymatic activity, eliminating artifacts caused by ATP competition variations across different kinase assays.

Objective : Identify the primary binding profile of the 2-aminopyrimidinone inhibitor across a 100+ kinase panel[1].

Self-Validating Controls :

• Positive Control: Staurosporine (pan-kinase inhibitor) to ensure assay responsiveness.

• Negative Control: DMSO vehicle to establish baseline melting temperature (Tm).

Step-by-Step Methodology :

• Preparation : Dilute the recombinant kinase panel to a final concentration of 2 μM in assay buffer (20 mM HEPES pH 7.5, 150 mM NaCl, 0.5 mM TCEP).

• Dye Addition : Add SYPRO Orange dye to a final concentration of 5X.

• Compound Incubation : Dispense 10 μM of the 2-aminopyrimidinone inhibitor into a 384-well PCR plate. Add 20 μL of the kinase/dye mixture per well. Incubate for 15 minutes at room temperature to allow equilibrium binding.

• Thermal Denaturation : Run the plate in a real-time PCR machine, ramping the temperature from 25°C to 95°C at a rate of 0.05°C/sec.

• Data Analysis : Calculate the derivative of the fluorescence curve to determine the melting temperature (Tm). A positive hit is defined as a thermal shift (ΔTm) > 2.0°C relative to the DMSO control.

Protocol 2: Cell-Based Target Engagement and Downstream Signaling

Biochemical selectivity does not always translate to cellular selectivity due to differences in membrane permeability, intracellular ATP concentrations (which compete with the inhibitor), and protein complex formation.

Competitive inhibition of target kinases by 2-aminopyrimidinones blocking downstream signaling.

Objective : Verify that the inhibitor selectively blocks the target kinase (e.g., FLT3) without inhibiting closely related anti-targets (e.g., c-KIT) in a cellular environment[5].

Self-Validating Controls :

• Loading Control: Total protein (e.g., GAPDH or Total FLT3) to ensure equal loading across lanes.

• Reference Compound: A known selective inhibitor (e.g., Quizartinib for FLT3) to benchmark potency.

Step-by-Step Methodology :

• Cell Culture : Seed MV4-11 cells (FLT3-ITD positive) and a counter-screen cell line (e.g., a c-KIT dependent line) at 1×106 cells/mL in 6-well plates.

• Treatment : Treat cells with a dose-response titration (0.1 nM to 10 μM) of the 2-aminopyrimidinone inhibitor for exactly 2 hours. This short incubation ensures we are measuring direct signaling inhibition rather than secondary apoptotic effects.

• Lysis : Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors. Clarify lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Immunoblotting : Resolve 20 μg of protein via SDS-PAGE and transfer to a PVDF membrane.

• Detection : Probe with primary antibodies against the phosphorylated target (e.g., p-STAT5 for FLT3 activity) and total protein. Develop using chemiluminescence.

• Quantification : Calculate the cellular IC50 by densitometry. A highly selective compound will show an IC50 < 10 nM in the target cell line and > 1000 nM in the counter-screen line[5].

Conclusion

The 2-aminopyrimidinone scaffold offers a powerful starting point for kinase inhibitor design, but its inherent promiscuity demands rigorous, multi-tiered selectivity evaluation. By combining structural optimization (like back-pocket targeting) with orthogonal validation workflows (DSF and cell-based signaling assays), researchers can confidently advance highly selective candidates into preclinical models.

References

• Discovery of (4-Pyrazolyl)-2-aminopyrimidines as Potent and Selective Inhibitors of Cyclin-Dependent Kinase 2.
• Back-Pocket Optimization of 2-Aminopyrimidine-Based Macrocycles Leads to Potent EPHA2/GAK Kinase Inhibitors.
• Identification of 2-Aminopyrimidine Derivatives as FLT3 Kinase Inhibitors with High Selectivity over c-KIT. PubMed.
• Discovery of Novel 2-Aminopyridine-Based and 2-Aminopyrimidine-Based Derivatives as Potent CDK/HDAC Dual Inhibitors for the Treatment of Refractory Solid Tumors and Hematological Malignancies.
• Optimization of highly selective 2,4-diaminopyrimidine-5-carboxamide inhibitors of Sky kinase. Bioorganic & Medicinal Chemistry Letters.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mch.estranky.sk [mch.estranky.sk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Identification of 2-Aminopyrimidine Derivatives as FLT3 Kinase Inhibitors with High Selectivity over c-KIT - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Navigating the Cross-Reactivity of 2-Amino-4(1H)-Pyrimidinone Derivatives

For researchers, scientists, and drug development professionals, understanding the target specificity of therapeutic candidates is paramount. The 2-amino-4(1H)-pyrimidinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous inhibitors targeting a range of biological macromolecules. However, the inherent structural similarities between the binding sites of these targets, particularly within large enzyme families like kinases, can lead to off-target binding, or cross-reactivity. This guide provides a comprehensive framework for evaluating the cross-reactivity of 2-amino-4(1H)-pyrimidinone derivatives, offering both theoretical insights and practical experimental protocols.

The Criticality of Cross-Reactivity Profiling

The promise of a potent therapeutic agent can be undermined by a lack of specificity. Unintended interactions with off-target proteins can lead to a variety of adverse effects, ranging from diminished efficacy to outright toxicity.[1] For kinase inhibitors, a class of drugs where the 2-amino-4(1H)-pyrimidinone core is frequently employed, off-target effects are a significant concern due to the high degree of conservation in the ATP-binding pocket across the kinome.[1][2] Therefore, rigorous cross-reactivity profiling is not merely a regulatory hurdle but a fundamental aspect of rational drug design, enabling the selection of candidates with the most favorable therapeutic window.

Understanding the Structural Basis of Specificity

The specificity of a 2-amino-4(1H)-pyrimidinone derivative is dictated by the intricate interplay of its chemical substituents with the amino acid residues lining the target's binding pocket. While the core pyrimidinone structure often establishes key hydrogen bonding interactions, the decorations around this scaffold are what ultimately "tune" the selectivity. For instance, the bioisosteric replacement of a urea moiety with a 2-aminopyrimidin-4(1H)-one in the development of CXCR2 antagonists led to compounds with improved developability profiles, highlighting how subtle changes to the core can significantly impact molecular properties.[3]

A deep understanding of the structure-activity relationship (SAR) is crucial. Computational modeling, such as molecular docking, can provide valuable insights into the potential binding modes of a derivative and help predict its interaction with a panel of off-targets.[4] These in silico approaches, when coupled with empirical data, can guide the design of more selective compounds.

Experimental Approaches to Quantify Cross-Reactivity

A multi-pronged experimental strategy is essential for a thorough assessment of cross-reactivity. No single assay can provide a complete picture; therefore, a combination of in vitro biochemical and cell-based assays is recommended.

In Vitro Biochemical Assays

These assays directly measure the interaction between the compound and a purified protein target.

Competitive binding assays are a cornerstone for quantifying the affinity of a compound for its target and potential off-targets. The principle involves the displacement of a known ligand (often radiolabeled or fluorescently tagged) from the target protein by the test compound. The concentration of the test compound that displaces 50% of the labeled ligand is the IC50 value, which is a measure of its binding affinity.

A widely used format for this is the Competitive Enzyme-Linked Immunosorbent Assay (ELISA) . While commonly used for macromolecules, the principles can be adapted for small molecules.[5][6]

Experimental Protocol: Competitive ELISA for Cross-Reactivity Screening

Objective: To determine the IC50 values of 2-amino-4(1H)-pyrimidinone derivatives against a primary target and a panel of homologous proteins.

Materials:

• Microtiter plates (96-well)

• Primary target protein and homologous off-targets

• Biotinylated ligand for the primary target

• Streptavidin-Horseradish Peroxidase (HRP) conjugate

• TMB (3,3’,5,5’-Tetramethylbenzidine) substrate

• Stop solution (e.g., 2 M H₂SO₄)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Assay buffer (e.g., PBS with 1% BSA)

• 2-amino-4(1H)-pyrimidinone derivatives (test compounds)

• Plate reader

Procedure:

• Coating: Coat the wells of a microtiter plate with the target protein (and off-targets in separate wells) at an optimized concentration in a suitable buffer. Incubate overnight at 4°C.

• Washing: Wash the plates three times with wash buffer to remove unbound protein.

• Blocking: Block non-specific binding sites by adding assay buffer to each well and incubating for 1-2 hours at room temperature.

• Competition: Add serial dilutions of the test compounds to the wells, followed by a fixed concentration of the biotinylated ligand. Incubate for a defined period to allow for competitive binding.

• Washing: Wash the plates three times with wash buffer.

• Detection: Add Streptavidin-HRP conjugate to each well and incubate. This will bind to the biotinylated ligand that remains bound to the target.

• Washing: Wash the plates three times with wash buffer.

• Substrate Addition: Add TMB substrate to each well and incubate in the dark until a color change is observed.

• Stopping the Reaction: Add the stop solution to each well.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: Plot the absorbance against the log of the test compound concentration. Determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of the signal.

For 2-amino-4(1H)-pyrimidinone derivatives designed as kinase inhibitors, a direct measure of their effect on enzyme activity is crucial. These assays typically measure the phosphorylation of a substrate by the kinase in the presence of varying concentrations of the inhibitor.

Experimental Protocol: In Vitro Kinase Assay

Objective: To determine the IC50 values of 2-amino-4(1H)-pyrimidinone derivatives against a target kinase and a panel of off-target kinases.

Materials:

• Purified active kinases (target and off-targets)

• Kinase-specific substrate (peptide or protein)

• ATP (radiolabeled [γ-³²P]ATP or non-radiolabeled for detection via antibodies)

• Kinase reaction buffer

• Test compounds

• Method for detecting phosphorylation (e.g., phosphospecific antibodies, scintillation counting, fluorescence polarization)

Procedure:

• Reaction Setup: In a suitable reaction vessel (e.g., microfuge tube or well of a microplate), combine the kinase, its substrate, and the kinase reaction buffer.

• Inhibitor Addition: Add serial dilutions of the test compounds to the reaction mixtures.

• Initiation: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the reaction at the optimal temperature for the kinase for a defined period.

• Termination: Stop the reaction (e.g., by adding a stop buffer or by heat inactivation).

• Detection: Quantify the amount of phosphorylated substrate using the chosen detection method.

• Data Analysis: Plot the percentage of kinase activity against the log of the inhibitor concentration to determine the IC50 value.

TSA, or Differential Scanning Fluorimetry (DSF), is a high-throughput method to assess the binding of a ligand to a protein. The principle is that ligand binding stabilizes the protein, leading to an increase in its melting temperature (Tm). This method is particularly useful for screening a large number of compounds against a panel of targets.[2]

Workflow for Thermal Shift Assay

Caption: Workflow for Thermal Shift Assay (TSA) to assess compound binding.

Cell-Based Assays

Cell-based assays provide a more physiologically relevant context for assessing cross-reactivity by evaluating the effect of a compound on cellular signaling pathways.

These assays confirm that the compound interacts with its intended target within a cellular environment. Techniques like the Cellular Thermal Shift Assay (CETSA) can be employed.

Exposing different cell lines to the test compound and observing for specific phenotypes (e.g., apoptosis, cell cycle arrest, changes in morphology) can reveal unexpected off-target effects.

For kinase inhibitors, using antibody arrays or mass spectrometry-based proteomics to quantify changes in the phosphorylation status of a wide range of cellular proteins after compound treatment can provide a global view of its selectivity.

Comparative Data Presentation

To facilitate the comparison of different 2-amino-4(1H)-pyrimidinone derivatives, the cross-reactivity data should be presented in a clear and concise format. A tabular representation is highly effective.

Table 1: Comparative Cross-Reactivity Profile of 2-Amino-4(1H)-Pyrimidinone Derivatives (Hypothetical Data)

Derivative	Target A (IC50, nM)	Off-Target B (IC50, nM)	Off-Target C (IC50, nM)	Selectivity Ratio (B/A)	Selectivity Ratio (C/A)
Compound 1	10	100	500	10	50
Compound 2	15	500	>10,000	33.3	>667
Compound 3	5	25	100	5	20

Logical Framework for Cross-Reactivity Assessment

A systematic approach is crucial for a comprehensive evaluation of cross-reactivity.

Caption: A structured workflow for assessing the cross-reactivity of drug candidates.

Conclusion

The 2-amino-4(1H)-pyrimidinone scaffold will undoubtedly continue to be a valuable starting point for the design of novel therapeutics. However, a thorough and early assessment of cross-reactivity is indispensable for the successful translation of these promising molecules from the bench to the clinic. By employing a combination of in silico, in vitro, and cell-based methodologies, researchers can gain a comprehensive understanding of a compound's selectivity profile, enabling the identification of derivatives with the highest potential for safety and efficacy. This guide provides a robust framework to navigate the complexities of cross-reactivity and ultimately contributes to the development of safer and more effective medicines.

References

• A systematic interaction map of validated kinase inhibitors with Ser/Thr kinases. PNAS. [Link]

• Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays. PubMed. [Link]

• Kinase inhibition-related adverse events predicted from in vitro kinome and clinical trial data. ScienceDirect. [Link]

• In Vitro and In Vivo Inhibition of MATE1 by Tyrosine Kinase Inhibitors. MDPI. [Link]

• 2-Aminopyrimidin-4(1H)-one as the novel bioisostere of urea: discovery of novel and potent CXCR2 antagonists. PubMed. [Link]

• Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays. Journal of the American Chemical Society. [Link]

• In Vitro and In Vivo Inhibition of MATE1 by Tyrosine Kinase Inhibitors. PMC - NIH. [Link]

• Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. MDPI. [Link]

• Assay methods based on proximity-enhanced reactions for detecting non-nucleic acid molecules. Frontiers. [Link]

• In vitro inhibition of kinase activity by protein kinase inhibitors and... ResearchGate. [Link]

• [Derivatives of pyrimidine 1,2-condensate. IV. Synthesis and pharmacological properties of the N,N-disubstituted 4-amino-2H-pyrido(1,2-a)pyrimidin- 2-ones and 2-amino-4H-pyrido(1,2-a)pyrmidin-4-ones]. PubMed. [Link]

• Novel Aminopyrimidine-2,4-diones, 2-Thiopyrimidine-4-ones, and 6-Arylpteridines as Dual-Target Inhibitors of BRD4/PLK1: Design, Synthesis, Cytotoxicity, and Computational Studies. PMC. [Link]

• 2(1h)-pyrimidinone, 4-amino-1-[(4r)-2,2-bis(hydroxymethyl)-1,3-oxathiolan-4-yl]-. PubChem. [https://pubchem.ncbi.nlm.nih.gov/compound/4-amino-1-(4R-2_2-bis_hydroxymethyl_-1_3-oxathiolan-4-yl_pyrimidin-2-one]([Link]

• Design, synthesis, and X-ray crystal structure of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as... ChEMBL - EMBL-EBI. [Link]

• Analysis of Interaction between Twenty-Seven Pyrimidinone Derivatives with XIAP Using a Theoretical Model. ResearchGate. [Link]

• 2(1h)-pyrimidinone, 4-amino-1-[(2r,5s)-4-(3-fluorophenyl)-2,5-dihydro-5-(hydroxymethyl)-2-furanyl]-. PubChem. [https://pubchem.ncbi.nlm.nih.gov/compound/4-amino-1-(2R_5S-4-3-fluorophenyl-5-hydroxymethyl-2_5-dihydrofuran-2-yl_pyrimidin-2-one]([Link]

• Pyrimidine derivatives. Georganics. [Link]

• Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. PMC. [Link]

• 2-Alkyl-Substituted-4-Amino-Thieno[2,3-d]Pyrimidines: Anti-Proliferative Properties to In Vitro Breast Cancer Models. MDPI. [Link]

• Pd-catalyzed C–C and C–N cross-coupling reactions in 2-aminothieno[3,2-d]pyrimidin-4(3H)-one series for antiplasmodial pharmacomodulation. RSC Publishing. [Link]

• Cross-Reactivity of Amino Acids and Other Compounds in the Biuret Reaction: Interference with Urinary Peptide Measurements. ResearchGate. [Link]

• Reaction of 2-(Nitroamino) Pyrimidin-4 (3 H)-One Derivatives with Arylamines of Low Basicity in Pivalic Acid. ScienceOpen. [Link]

• Reactivity of substituted Pyrimidines with Some Nucleophiles. JOCPR. [Link]

Sources

• 1. friendsofcancerresearch.org [friendsofcancerresearch.org]
• 2. pnas.org [pnas.org]
• 3. 2-Aminopyrimidin-4(1H)-one as the novel bioisostere of urea: discovery of novel and potent CXCR2 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ccij-online.org [ccij-online.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Bridging the Gap: In Vitro and In Vivo Correlation of 2-Aminopyrimidinone Activity

For Researchers, Scientists, and Drug Development Professionals

The 2-aminopyrimidine scaffold is a cornerstone in modern medicinal chemistry, recognized for its remarkable versatility and presence in a multitude of biologically active compounds.[1][2] This privileged structure is a key component in several approved drugs, highlighting its significance in pharmaceutical development.[2][3] However, for researchers in the trenches of drug discovery, a formidable challenge persists: ensuring that potent activity observed in a laboratory dish (in vitro) translates into meaningful efficacy within a living organism (in vivo). This guide provides an in-depth comparison of in vitro and in vivo data for 2-aminopyrimidinone derivatives, offering field-proven insights, detailed experimental protocols, and a logical framework to navigate the complexities of in vitro-in vivo correlation (IVIVC). Establishing a predictive relationship between laboratory results and pharmacokinetic behavior is crucial for streamlining development, optimizing formulations, and making informed decisions that accelerate the journey from bench to bedside.[4][5]

In Vitro Evaluation: From Target Engagement to Cellular Effects

The initial assessment of a compound's potential begins with in vitro assays. These experiments are designed to answer two fundamental questions: Does the compound interact with its intended molecular target, and does this interaction elicit a desired response in a cellular context? For 2-aminopyrimidinone derivatives, which frequently act as enzyme inhibitors, this involves a two-tiered approach.[2][6][7][8][9]

Biochemical Assays: Quantifying Direct Target Inhibition

The first step is to measure the direct interaction between the compound and its purified molecular target (e.g., a protein kinase or enzyme) in a controlled, cell-free environment. This provides a clean, quantitative measure of potency, typically expressed as the half-maximal inhibitory concentration (IC50).

Causality Behind Experimental Choice: A biochemical assay is the most direct way to confirm target engagement. By isolating the target enzyme, we eliminate the complexities of a cellular environment (e.g., membrane permeability, off-target effects, metabolism), allowing for a precise determination of a compound's intrinsic inhibitory activity. This is the foundational data point upon which all subsequent experiments are built.

Detailed Protocol: In Vitro Protein Kinase Inhibition Assay (Example: FLT3 Kinase)

This protocol describes a standard method to determine the IC50 value of a 2-aminopyrimidine derivative against a target kinase.

• Reagent Preparation:

  • Prepare a stock solution of the 2-aminopyrimidinone test compound in 100% DMSO.

  • Prepare a kinase buffer solution (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, and 2 mM DTT).

  • Dilute the purified recombinant kinase (e.g., FLT3) and its specific peptide substrate in the kinase buffer to desired concentrations.

  • Prepare an ATP solution in kinase buffer.

• Assay Procedure:

  • Dispense a small volume (e.g., 2.5 µL) of the test compound serially diluted in DMSO into a 384-well plate. Include a positive control (known inhibitor) and a negative control (DMSO only).

  • Add the kinase and substrate solution (e.g., 5 µL) to each well and incubate for 10-15 minutes at room temperature to allow the compound to bind to the kinase.

  • Initiate the kinase reaction by adding the ATP solution (e.g., 2.5 µL).

  • Allow the reaction to proceed for a set time (e.g., 60 minutes) at room temperature.

  • Terminate the reaction by adding a stop solution containing EDTA.

• Signal Detection and Data Analysis:

  • Quantify the amount of phosphorylated substrate using a suitable detection method (e.g., fluorescence, luminescence, or radioactivity).

  • Plot the percentage of kinase activity against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to calculate the IC50 value, which is the concentration of the compound required to inhibit 50% of the kinase activity.[7]

Caption: Workflow for an in vitro kinase inhibition assay.

Cell-Based Assays: Gauging Antiproliferative Effects

A potent biochemical inhibitor is only a promising starting point. The compound must be able to enter a cell and engage its target in a complex intracellular environment to produce a biological effect, such as halting cancer cell growth.

Causality Behind Experimental Choice: Cell-based assays are a critical secondary screen because they integrate multiple factors that are absent in biochemical assays, including cell permeability, efflux pump activity, and intracellular target concentration. A positive result in a cell-based assay provides a stronger indication that the compound has the potential for in vivo activity.

Detailed Protocol: MTT Assay for Cytotoxicity

This protocol measures the metabolic activity of cells as an indicator of cell viability and proliferation.

• Cell Culture:

  • Culture a relevant cancer cell line (e.g., MV4-11 for FLT3 inhibitors, MCF-7 for breast cancer studies) in appropriate media and conditions until they reach logarithmic growth phase.[7][10]

  • Harvest the cells and seed them into a 96-well plate at a predetermined density (e.g., 5,000 cells/well). Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the 2-aminopyrimidinone test compound in the cell culture medium.

  • Remove the old medium from the wells and add the medium containing the test compounds. Include appropriate controls (untreated cells and vehicle-treated cells).

  • Incubate the plate for a specified period (e.g., 72 hours).

• MTT Addition and Incubation:

  • Prepare a sterile solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).

  • Add the MTT solution to each well and incubate for 3-4 hours. During this time, mitochondrial dehydrogenases in living cells will convert the yellow MTT to a purple formazan precipitate.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.

  • Read the absorbance of the plate on a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Plot the percentage of viability against the logarithm of the compound concentration and determine the IC50 value.

Caption: Workflow of the MTT assay for cytotoxicity.[10]

Comparative In Vitro Data

The following table summarizes in vitro activity data for various 2-aminopyrimidine derivatives against different biological targets.

Compound Class/ID	Target/Cell Line	Assay Type	Potency (IC50)	Reference
CK2 Inhibitors
Compound 25	Protein Kinase CK2	Biochemical	1.1 µM	[6]
Compound 4	Protein Kinase CK2	Biochemical	28 µM	[6]
Compound 7	Protein Kinase CK2	Biochemical	24 µM	[6]
FLT3 Inhibitors
Compound 15	FLT3-WT	Biochemical	7.42 nM	[7]
Compound 15	FLT3-D835Y	Biochemical	9.21 nM	[7]
Compound 15	MV4-11 cells (AML)	Cell-based	0.83 nM	[7]
Compound 15	MOLM-13 cells (AML)	Cell-based	10.55 nM	[7]
FGFR4 Inhibitors
Compound 2n	FGFR4	Biochemical	2.6 nM	[8]
Compound 2n	Breast Cancer Cells	Cell-based	0.38 µM	[8]
β-Glucuronidase Inhibitors
Compound 24	β-Glucuronidase	Biochemical	2.8 µM	[2][9][11]
D-saccharic acid (Std.)	β-Glucuronidase	Biochemical	45.75 µM	[2][9][11]
Antimicrobials
Compound 10	MRSA Biofilm	Biofilm Inhibition	80.1% inhib. at 200 µM	[12]
Compound 15	MRSA Biofilm	Biofilm Inhibition	85.5% inhib. at 200 µM	[12]

In Vivo Assessment: From Animal Models to Efficacy

Promising in vitro data is the ticket to the next stage: in vivo testing. These studies are essential to understand how a compound behaves in a complex biological system, including its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its overall efficacy and potential toxicity.

Preclinical Models: Simulating Disease in a Living System

The choice of animal model is critical and depends entirely on the therapeutic indication. For anticancer agents, human tumor xenograft models are a standard. For infectious diseases, an acute infection model is appropriate.

Causality Behind Experimental Choice: An in vivo model is the ultimate test of a drug candidate's potential before human trials. It is the only way to assess the interplay between pharmacokinetics (what the body does to the drug) and pharmacodynamics (what the drug does to the body). A compound that is potent in vitro may fail in vivo due to poor oral bioavailability, rapid metabolism, or an inability to reach the target tissue at a sufficient concentration.

Detailed Protocol: Human Tumor Xenograft Model

This protocol outlines a typical efficacy study for a 2-aminopyrimidine anticancer agent.

• Animal Acclimation and Tumor Inoculation:

  • Acclimate immunocompromised mice (e.g., athymic nude or SCID mice) for at least one week.

  • Harvest cancer cells (e.g., MCF7.1 breast cancer cells) from culture.[13]

  • Subcutaneously implant a specific number of cells (e.g., 5-10 million) mixed with Matrigel into the flank of each mouse.

• Tumor Growth and Group Randomization:

  • Monitor tumor growth regularly using calipers.

  • Once tumors reach a predetermined average size (e.g., 150-200 mm³), randomize the animals into treatment and control groups.

• Compound Administration:

  • Prepare the 2-aminopyrimidine test compound in a suitable vehicle for the chosen route of administration (e.g., oral gavage, intraperitoneal injection).

  • Administer the compound to the treatment groups according to a specific dose and schedule (e.g., 10 mg/kg, once daily).[13] The control group receives the vehicle only.

• Efficacy and Tolerability Monitoring:

  • Measure tumor volumes and body weights 2-3 times per week.

  • Monitor the animals for any signs of toxicity.

  • The study typically concludes when tumors in the control group reach a specified maximum size.

• Data Analysis:

  • Calculate the percent Tumor Growth Inhibition (%TGI) for each treatment group compared to the control group.

  • Analyze the data for statistical significance. A T/C ratio (median survival of treated/control) of >125% is often considered significant activity in leukemia models.[14]

Comparative In Vivo Data

The following table presents in vivo efficacy data for selected 2-aminopyrimidine derivatives.

Compound ID	Model	Dose & Schedule	Efficacy Endpoint	Result	Reference
GNE-493 (5)	PC3 Prostate Xenograft	10 mg/kg, daily	% TGI	73%	[13]
GNE-490 (21)	PC3 Prostate Xenograft	50 mg/kg, daily	% TGI	88%	[13]
CBK201352	T. brucei Mouse Model	25 mg/kg, twice daily	Parasite Clearance	Complete clearance >90 days	[15]
Sulfonosine (10b)	L1210 Murine Leukemia	Not specified	T/C (%)	>125% (Significant Activity)	[14]

Bridging the Divide: Correlating In Vitro and In Vivo Data

The central challenge is to understand the relationship between the numbers in the in vitro and in vivo tables. A strong correlation is the goal, but often, discrepancies arise that provide critical insights for lead optimization.

Direct Comparison and Analysis

• Good Correlation: Compound 15 (FLT3 inhibitor) shows excellent correlation. It has nanomolar potency in both biochemical and cell-based assays, which is a strong predictor of in vivo efficacy, a common feature of successful kinase inhibitors.[7] Similarly, the trypanocidal agent CBK201352 demonstrated submicromolar in vitro potency, which translated to complete parasite clearance in vivo.[15]

• Poor Correlation & Key Learnings: The FGFR4 inhibitor 2n shows a significant drop-off in potency from the biochemical assay (IC50 = 2.6 nM) to the cell-based assay (IC50 = 380 nM).[8] This ~146-fold difference suggests potential issues with cell permeability or efflux. While still potent, this discrepancy highlights a crucial area for chemical modification to improve cellular penetration, which would be vital for achieving sufficient drug concentrations at the tumor site in vivo.

Key Factors Influencing IVIVC

The transition from a controlled in vitro environment to a complex in vivo system is governed by a host of pharmacokinetic and pharmacodynamic factors.

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. premier-research.com [premier-research.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Design, synthesis and biological evaluation of 2-aminopyrimidine derivatives as potent FLT3 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. In vitro and in vivo activities of 2-aminopyrazines and 2-aminopyridines in experimental models of human African trypanosomiasis - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety Operating Guide

Personal protective equipment for handling 4(1H)-Pyrimidinone, 2-amino- (9CI)

Title: Comprehensive Safety and Handling Guide for 4(1H)-Pyrimidinone, 2-amino- (Isocytosine)

As a Senior Application Scientist, establishing a rigorous safety and operational framework is paramount when handling active pharmaceutical ingredients and nucleoside analogues. 4(1H)-Pyrimidinone, 2-amino- (9CI), commonly known as Isocytosine (CAS: 108-53-2), is a crucial isomer of the pyrimidine base cytosine used extensively in chemical modifications of nucleosides and biological studies[1]. While it is a standard laboratory reagent, its crystalline powder form presents specific inhalation, dermal, and ocular hazards[2]. This guide provides a self-validating protocol for the safe handling, preparation, and disposal of Isocytosine, ensuring both scientific integrity and operator safety.

Section 1: Physicochemical Properties & Hazard Causality

Before handling any chemical, understanding its physical state and hazard profile dictates the required safety countermeasures. Isocytosine is a white to off-white crystalline powder[1]. Its low molecular weight (111.10 g/mol ) and fine particulate nature mean that physical manipulation (such as weighing and transferring) can easily generate airborne dust[2].

Table 1: Quantitative Hazard and Solubility Profile

Property / Hazard	Value / Classification	Operational Implication
CAS Number	108-53-2	Unique identifier for SDS cross-referencing[2].
Appearance	White to off-white powder	High risk of aerosolization during transfer[1].
Solubility (DMSO)	~2.0 mg/mL	Requires moderate volume for organic stock solutions[3].
Solubility (Acetic Acid)	50.0 mg/mL	High solubility; acidic solvent requires distinct PPE[4].
GHS Hazard (Skin)	Category 2 (H315)	Direct contact causes epidermal irritation[2].
GHS Hazard (Eye)	Category 2A (H319)	Particulates cause severe ocular irritation[2].
GHS Hazard (Oral)	Category 4 (H302)	Harmful if swallowed; mandates strict hygiene[4].

Section 2: Personal Protective Equipment (PPE) Matrix

The selection of PPE is not arbitrary; it is a direct response to the physicochemical causality outlined above. Because Isocytosine is a fine powder that causes Category 2A eye irritation and Category 2 skin irritation[2], the primary goal is to prevent mucosal and dermal deposition.

Table 2: PPE Requirements and Mechanistic Rationale

PPE Category	Specification	Causality & Rationale
Respiratory	N95 (US) or P1 (EN 143) Dust Mask	Prevents inhalation of aerosolized crystalline particulates generated during weighing[4].
Ocular	Safety Goggles (with side shields)	Blocks airborne dust from settling on the ocular mucosa, mitigating H319 hazards[2].
Dermal (Hands)	Nitrile Rubber Gloves	Provides a non-permeable barrier against the powder and is compatible with dissolution solvents like DMSO[4].
Body	Standard Laboratory Coat	Prevents particulate accumulation on personal clothing, reducing secondary exposure risks[2].

Section 3: Operational Workflow & Handling Protocol

To ensure trustworthiness and reproducibility, the following step-by-step methodology must be strictly adhered to. This workflow is designed as a self-validating system: each step contains a built-in check to ensure safety before proceeding.

Protocol: Safe Weighing and Stock Solution Preparation

• Environmental Verification: Ensure the chemical fume hood has a verified face velocity of 80–120 FPM. Validation: Check the digital airflow monitor before opening the sash. Local exhaust is mandatory if dust will be generated[2].

• PPE Donning: Equip nitrile gloves, safety goggles, a lab coat, and an N95 respirator[4].

• Static Mitigation: Use an anti-static weighing boat and a grounded spatula. Rationale: Fine powders are prone to static cling, which increases the risk of sudden aerosolization.

• Weighing: Carefully transfer the required mass of Isocytosine into the weighing boat. Keep the source container closely capped immediately after use to prevent ambient moisture absorption[2].

• Dissolution: Transfer the solid to a glass vial. Add the appropriate solvent (e.g., 5 mL of DMSO for a 2 mg/mL stock, or Acetic Acid for higher concentrations up to 50 mg/mL)[3][4].

• Homogenization: Seal the vial tightly and vortex until the solution is clear. Note: Purge organic stock solutions with an inert gas (like Argon) to maintain stability[3].

• Storage: Store the solid at -20°C. Aqueous solutions (like PBS) should not be stored for more than one day due to degradation risks[3].

Section 4: Spill Management & Disposal Strategy

Accidental releases require an immediate, calculated response to prevent human exposure and environmental contamination.

Protocol: Accidental Spill Cleanup

• Isolation: Evacuate non-essential personnel from the immediate vicinity.

• Containment: Do not dry-sweep the powder, as this will generate a massive dust cloud[2].

• Wetting: Gently mist the spilled Isocytosine with a compatible solvent (e.g., a light spray of water) to dampen the powder and suppress aerosolization.

• Collection: Wipe up the dampened powder using absorbent laboratory wipes.

• Decontamination: Wash the spill surface with plenty of soap and water to remove residual chemical[2].

Disposal Plan: Isocytosine cannot be disposed of in standard municipal waste or aqueous drains.

• Solid Waste: Place all contaminated wipes, weighing boats, and empty packaging into a designated, clearly labeled hazardous solid waste container.

• Liquid Waste: Dissolve or mix residual material with a combustible solvent.

• Incineration: Route the waste to a licensed chemical disposal facility for incineration in a unit equipped with an afterburner and scrubber.

Section 5: Process Visualization

The following diagram illustrates the logical flow of handling Isocytosine, highlighting the divergence between normal operations and spill events.

Isocytosine handling workflow: standard dissolution procedures vs. spill management.

References

• Title: Isocytosine (CAS 108-53-2) Chemical Properties & Safety Data Source: LookChem URL: [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Isocytosine =99 108-53-2 [sigmaaldrich.com]